Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

Core Science & Biosynthesis

Strategic Synthesis of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate

A Modular Hantzsch Construction for Peptidomimetic Scaffolds

Executive Summary

The target molecule, tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (CAS: 165667-54-9), represents a critical "linchpin" intermediate in medicinal chemistry. Its structure—a 2,4-disubstituted thiazole core featuring a protected amine and a reactive aldehyde—serves as a versatile electrophile for constructing complex peptidomimetics, particularly in the development of protease inhibitors and anti-infectives.

This guide details a robust, scalable synthesis pathway rooted in the Hantzsch Thiazole Synthesis . Unlike direct functionalization of the thiazole ring, which often suffers from poor regioselectivity, this de novo ring construction ensures exclusive 2,4-substitution. The pathway proceeds through a stable ester intermediate, allowing for safe storage and on-demand reduction/oxidation to the sensitive aldehyde.

Retrosynthetic Analysis

To design a high-fidelity synthesis, we disconnect the target molecule at the thiazole ring formation and the redox states of the C4-substituent.

• Disconnection A (Redox Adjustment): The C4-formyl group is unstable and best accessed via mild oxidation of the corresponding primary alcohol, which is in turn derived from a stable ethyl ester.

• Disconnection B (Ring Construction): The thiazole core is assembled via the condensation of a thioamide and an

  -halo keto ester.

  • Thioamide Component: N-Boc-glycine thioamide (provides the C2-aminomethyl fragment).

  • Electrophile Component: Ethyl bromopyruvate (provides the C4-ester and C5-H).

Figure 1: Retrosynthetic logic flow from the target aldehyde back to commercially accessible precursors.

Detailed Experimental Protocol

Phase 1: Thioamide Generation

Objective: Convert commercially available N-Boc-glycinamide to N-Boc-glycine thioamide. Mechanism: Thionation using Lawesson's Reagent.[1][2]

• Reagents:

  • N-Boc-glycinamide (1.0 equiv)

  • Lawesson's Reagent (0.6 equiv)

  • Solvent: Anhydrous THF or DME (Dimethoxyethane)

• Procedure:

  • Dissolve N-Boc-glycinamide in anhydrous THF (0.2 M concentration) under an inert atmosphere (N₂/Ar).

  • Add Lawesson's Reagent in a single portion.

  • Stir at room temperature for 12–16 hours. Note: Heating to 50°C accelerates the reaction but may increase byproduct formation.

  • Workup: Concentrate the solvent in vacuo. The residue will be a slurry.

  • Purification: Flash column chromatography (SiO₂, Hexanes/EtOAc gradient).[3] The thioamide is typically less polar than the amide.

  • Yield Target: 85–95%.

Phase 2: The Hantzsch Cyclization

Objective: Construct the thiazole core with correct regiochemistry. Reaction: Condensation of N-Boc-glycine thioamide with ethyl bromopyruvate.

• Reagents:

  • N-Boc-glycine thioamide (1.0 equiv)

  • Ethyl bromopyruvate (1.05 equiv)

  • Base: NaHCO₃ or KHCO₃ (solid, 2.0 equiv) to neutralize HBr byproduct.

  • Solvent: Ethanol (absolute).

• Procedure:

  • Dissolve the thioamide in Ethanol (0.5 M).

  • Cool to 0°C. Add ethyl bromopyruvate dropwise over 15 minutes.

  • Allow the mixture to warm to room temperature and stir for 2 hours.

  • Optimization: If conversion is slow, heat to 50°C for 1 hour.

  • Workup: Evaporate ethanol. Resuspend residue in EtOAc/Water.[4] Wash organic layer with saturated NaHCO₃ and Brine.[5]

  • Purification: Recrystallization from Hexanes/EtOAc or silica gel chromatography.

  • Product: Ethyl 2-((tert-butoxycarbonylamino)methyl)thiazole-4-carboxylate.[6][7]

Phase 3: Redox Manipulation (Ester Aldehyde)

Objective: Convert the stable ester to the reactive aldehyde without deprotecting the Boc group.

Step 3A: Selective Reduction

Reagent Choice: Sodium Borohydride (NaBH₄) with Calcium Chloride (CaCl₂) is preferred over LiAlH₄. This combination generates a borohydride species capable of reducing esters to alcohols at 0°C without affecting the carbamate (Boc) or thiazole ring.

• Procedure:

  • Dissolve the thiazole ester (1.0 equiv) in EtOH/THF (2:1).

  • Add CaCl₂ (2.0 equiv) and stir for 10 minutes.

  • Cool to 0°C. Add NaBH₄ (2.5 equiv) portion-wise.

  • Stir at 0°C for 2 hours. Monitor by TLC (Ester spot disappearance).

  • Quench: Carefully add saturated NH₄Cl solution.

  • Extraction: Extract with EtOAc (3x). Dry over Na₂SO₄.[4][5][8][9]

  • Product: Tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate.

Step 3B: Mild Oxidation

Reagent Choice: Manganese Dioxide (MnO₂) or Dess-Martin Periodinane (DMP). Why MnO₂? Thiazole-4-methanol behaves electronically like a benzylic alcohol. Activated MnO₂ provides chemoselective oxidation to the aldehyde without over-oxidation to the carboxylic acid.

• Procedure:

  • Dissolve the alcohol in anhydrous DCM (Dichloromethane).

  • Add activated MnO₂ (10–20 equiv). Note: Large excess is standard for heterogeneous MnO₂ oxidations.

  • Stir vigorously at room temperature for 12–24 hours.

  • Workup: Filter through a pad of Celite to remove MnO₂ solids. Rinse the pad with DCM.

  • Concentration: Remove solvent under reduced pressure.

  • Result: The crude aldehyde is often pure enough (>95%) for subsequent steps. Store at -20°C under Argon.

Process Logic & Pathway Visualization[8]

Figure 2: Step-by-step reaction workflow from starting material to target aldehyde.

Quantitative Data Summary

Step	Transformation	Reagents	Key Condition	Typical Yield	Critical Parameter
1	Thionation	Lawesson's Rgt	Anhydrous THF	85-95%	Avoid moisture; Lawesson's is water-sensitive.
2	Cyclization	Ethyl Bromopyruvate	EtOH, 0°C RT	70-85%	Neutralize HBr to prevent Boc deprotection.
3	Reduction	NaBH₄ / CaCl₂	0°C, EtOH/THF	80-90%	Temperature control; avoid over-reduction.
4	Oxidation	MnO₂ (Activated)	DCM, RT	85-95%	Use large excess of MnO₂; vigorous stirring required.

References

• Hantzsch Thiazole Synthesis Mechanism & Application

  • Source: Organic Chemistry Portal. "Hantzsch Thiazole Synthesis."

  • URL:[Link]

• Synthesis of Thiazole Esters via Hantzsch Condensation

  • Source: European Patent EP0928790A1. "Thiazole derivatives."[2][4][5][8][10][11][12][13][14][15] (Describes reaction of Boc-glycine thioamide with ethyl bromopyruvate).

  • URL

• Selective Reduction of Esters in Presence of Boc

  • Source: Hamada, Y., et al. "Mild Reduction of Esters to Alcohols with NaBH4-CaCl2." Chemical & Pharmaceutical Bulletin, 1982.

  • URL:[Link][3][14]

• Target Molecule Identification

  • Source: ChemBK. "Tert-butyl ((4-formylthiazol-2-yl)methyl)

  • URL:[Link]

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• 4. Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
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physicochemical properties of "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate"

An In-Depth Technical Guide to the Physicochemical Properties of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

Introduction

Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate (CAS No. 165667-54-9) is a heterocyclic compound of interest in medicinal chemistry and drug discovery. Its structure, featuring a thiazole core, a formyl group, and a Boc-protected aminomethyl substituent, presents a unique combination of functionalities that can be pivotal for molecular interactions with biological targets. Understanding the physicochemical properties of this molecule is paramount for its effective application in research and development, influencing aspects from synthetic route optimization to formulation and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. This guide provides a comprehensive overview of the known and predicted physicochemical characteristics of this compound and details robust experimental protocols for their determination.

Molecular Identity and Physicochemical Profile

A summary of the key identifiers and physicochemical properties of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is presented below. It is crucial to note that several of these parameters are computationally predicted and await experimental verification.

Property	Value	Source
IUPAC Name	tert-butyl N-[(4-formyl-1,3-thiazol-2-yl)methyl]carbamate	ChemBK[1]
CAS Number	165667-54-9	ChemBK[1]
Molecular Formula	C10H14N2O3S	ChemBK[1]
Molecular Weight	242.29 g/mol	ChemBK[1]
Predicted Density	1.242 ± 0.06 g/cm³	ChemBK[1]
Predicted Boiling Point	383.2 ± 22.0 °C	ChemBK[1]
Predicted pKa	10.94 ± 0.46	ChemBK[1]

Synthesis Pathway

A related synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate highlights a methodological approach that could be adapted.[2] This involves the protection of a thiazolidine derivative followed by functional group manipulations to introduce the formyl group.[2] For the target compound, a plausible forward synthesis could involve the reaction of a suitable thioamide with an α-haloketone to form the thiazole ring, followed by formylation at the C4 position and Boc-protection of the aminomethyl group at the C2 position.

Experimental Determination of Physicochemical Properties

Accurate experimental determination of physicochemical properties is critical for drug development. The following sections detail robust protocols for measuring key parameters.

Aqueous Solubility Determination

The aqueous solubility of a compound is a critical determinant of its oral bioavailability. The shake-flask method is a widely accepted standard for determining equilibrium solubility.[3]

Protocol: Shake-Flask Method for Aqueous Solubility

• Preparation of Saturated Solution: Add an excess amount of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate to a known volume of purified water (or a relevant buffer system, e.g., phosphate-buffered saline, pH 7.4) in a sealed, inert container.

• Equilibration: Agitate the mixture at a constant, controlled temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[3]

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. Centrifuge or filter the solution to separate the saturated aqueous phase from the excess solid.

• Quantification: Accurately dilute a known volume of the clear, saturated solution with a suitable solvent. Analyze the concentration of the compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The solubility is calculated from the measured concentration in the saturated solution and expressed in units such as mg/mL or µM.

Lipophilicity (LogP/LogD) Determination

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD), is a crucial parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[4]

Protocol: HPLC-Based LogP Determination

The use of reversed-phase high-performance liquid chromatography (RP-HPLC) is a rapid and reliable method for estimating LogP values.[5][6]

• Column and Mobile Phase Selection: Utilize a C18 stationary phase. The mobile phase typically consists of a buffered aqueous solution and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: A series of standard compounds with known LogP values are injected to establish a calibration curve by plotting their retention times against their known LogP values.[4]

• Sample Analysis: A solution of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is injected under the same chromatographic conditions.

• LogP Calculation: The retention time of the target compound is used to interpolate its LogP value from the calibration curve.[5] For ionizable compounds, determining the LogD at a specific pH (e.g., 7.4) is more physiologically relevant. This involves using a buffer of the desired pH as the aqueous component of the mobile phase.[4]

Chemical Stability Assessment

Assessing the chemical stability of a drug candidate is a regulatory requirement and is crucial for determining its shelf-life and appropriate storage conditions.[7][8] Forced degradation studies are employed to understand the degradation pathways and to develop stability-indicating analytical methods.[9]

Protocol: Forced Degradation Study

• Stress Conditions: Subject solutions of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate to a variety of stress conditions, including:

  • Acidic Hydrolysis: 0.1 M HCl at elevated temperature (e.g., 60 °C).

  • Basic Hydrolysis: 0.1 M NaOH at room temperature and elevated temperature.

  • Oxidation: 3% H₂O₂ at room temperature.

  • Thermal Stress: Solid compound and solution stored at elevated temperatures (e.g., 60 °C, 80 °C).[10]

  • Photostability: Exposure to light according to ICH Q1B guidelines.[7]

• Time Points: Samples are collected at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: The stressed samples are analyzed by a stability-indicating HPLC method (typically with a photodiode array detector and mass spectrometer) to separate the parent compound from any degradation products.

• Evaluation: The percentage of degradation is calculated, and the structures of significant degradation products can be elucidated using mass spectrometry and NMR.

Spectral Characterization

Spectroscopic analysis is essential for confirming the structure and purity of a compound. While a complete, verified set of spectra for Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is not available in the provided search results, the expected spectral features can be predicted based on its structure.

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the tert-butyl group (a singlet around 1.4-1.5 ppm), the methylene protons adjacent to the carbamate nitrogen and the thiazole ring, the thiazole proton, and the formyl proton (a singlet downfield, likely >9 ppm).

• ¹³C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbon of the carbamate, the formyl carbon, the carbons of the thiazole ring, the methylene carbon, and the carbons of the tert-butyl group.

• Infrared (IR) Spectroscopy: Key IR absorption bands are expected for the N-H stretch of the carbamate, C=O stretching of the carbamate and the aldehyde, and C=N and C-S stretching of the thiazole ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would be expected to show a prominent protonated molecular ion [M+H]⁺. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.[8]

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate. While some key data are currently based on predictions, the detailed experimental protocols outlined herein offer a robust framework for their empirical determination. A thorough characterization of these properties is indispensable for advancing the development of this compound as a potential therapeutic agent or a valuable tool in chemical biology.

References

• Cambridge MedChem Consulting. LogP/D. [Link]

• Chemistry LibreTexts. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]

• Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

• Jiang, B., & Tu, P. (2015). Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. In 2nd International Conference on Machinery, Materials Engineering, Chemical Engineering and Biotechnology (MMECEB 2015) (pp. 810-813). Atlantis Press. [Link]

• ChemBK. tert-Butyl ((4-formylthiazol-2-yl)methyl)carbamate. [Link]

• MDPI. Structure, Vibrational Spectra, and Cryogenic MatrixPhotochemistry of 6-Bromopyridine-2-carbaldehyde: From the Single Molecule of the Compound to the Neat Crystalline Material. [Link]

• Google Patents. US20020009388A1 - Determination of log P coefficients via a RP-HPLC column.

• Longdom Publishing. Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. [Link]

• European Medicines Agency (EMA). Q 1 A (R2) Stability Testing of new Drug Substances and Products. [Link]

• IIP Series. CHEMICAL STABILITY OF DRUGS. [Link]

• ResearchGate. How to determine chemical stability of a pharmaceutical formulation/product. [Link]

• Pharmaceutical Outsourcing. Designing Phase-Appropriate Stability Study Programs for Drug Substances and Drug Products. [Link]

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A Comprehensive Technical Guide to Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This technical guide provides an in-depth exploration of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, a key intermediate in contemporary medicinal chemistry. We will delve into its chemical properties, synthesis, purification, and characterization, while also highlighting its significance in the development of novel therapeutics. This document is intended to serve as a practical resource for researchers and professionals in the fields of organic synthesis and drug discovery.

Core Compound Properties

A foundational understanding of the physicochemical properties of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is essential for its effective utilization in research and development.

Property	Value	Source
CAS Number	165667-54-9
Molecular Formula	C10H14N2O3S
Molecular Weight	242.29 g/mol
Predicted Density	1.242 ± 0.06 g/cm³
Predicted Boiling Point	383.2 ± 22.0 °C

Synthesis and Mechanistic Insights

The synthesis of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. A common synthetic route involves the protection of 2-amino-4-(hydroxymethyl)thiazole, followed by oxidation to the aldehyde.

Diagram: Synthetic Pathway

Caption: A generalized synthetic scheme for tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Step-by-Step Synthetic Protocol

• Protection of the Amine: The initial step involves the protection of the primary amine of 2-amino-4-(hydroxymethyl)thiazole with a tert-butyloxycarbonyl (Boc) group. This is typically achieved by reacting the starting material with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a suitable base, such as triethylamine or N,N-diisopropylethylamine (DIPEA), in an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF). The Boc group is crucial as it prevents the amine from participating in unwanted side reactions during the subsequent oxidation step.

• Oxidation of the Alcohol: The primary alcohol of the Boc-protected intermediate is then oxidized to the corresponding aldehyde. A variety of oxidizing agents can be employed for this transformation, with manganese dioxide (MnO2) being a common choice due to its selectivity for allylic and benzylic alcohols. The reaction is typically carried out in a chlorinated solvent such as DCM at room temperature. The progress of the reaction should be monitored by thin-layer chromatography (TLC) to ensure complete conversion and to minimize the formation of over-oxidation products.

• Work-up and Purification: Upon completion of the reaction, the crude product is isolated through a standard aqueous work-up. The reaction mixture is typically filtered to remove the manganese dioxide, and the organic layer is washed with water and brine. After drying over an anhydrous salt like sodium sulfate or magnesium sulfate, the solvent is removed under reduced pressure. The resulting crude product is then purified, most commonly by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

Characterization and Quality Control

Rigorous characterization is paramount to confirm the identity and purity of the synthesized tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for structural elucidation. The ¹H NMR spectrum should show characteristic peaks for the formyl proton (around 9-10 ppm), the thiazole ring protons, the methylene protons adjacent to the carbamate, and the tert-butyl protons (a singlet around 1.5 ppm).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular weight and elemental composition of the compound.

• Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the N-H stretch of the carbamate, the C=O stretch of the aldehyde, and the C=O stretch of the carbamate.

Diagram: Analytical Workflow

Caption: A standard analytical workflow for the characterization of the title compound.

Applications in Drug Discovery

The thiazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide range of biologically active compounds. The formyl group on tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate serves as a versatile synthetic handle, allowing for a variety of subsequent chemical transformations.

This intermediate is particularly valuable for the synthesis of:

• Enzyme Inhibitors: The thiazole ring can interact with the active sites of various enzymes, and the formyl group can be used to introduce pharmacophores that enhance binding affinity and selectivity.

• Receptor Agonists and Antagonists: The scaffold can be elaborated to target specific receptors, with the formyl group providing a point for diversification to explore structure-activity relationships (SAR).

The Boc-protected amine allows for controlled deprotection and subsequent functionalization, further expanding the synthetic utility of this building block in the construction of complex molecular architectures.

References

• ChemBK. tert-Butyl ((4-formylthiazol-2-yl)methyl)carbamate. [Link]

Technical Guide: Solubility Profile & Handling of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate

The following technical guide details the solubility profile, physicochemical properties, and handling protocols for Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate .

Chemical Identity & Physicochemical Context

Before establishing solubility protocols, the researcher must understand the structural determinants of the molecule.[1] This compound features a lipophilic Boc-protective group , a heteroaromatic thiazole core , and a reactive aldehyde moiety .[1]

• Compound Name: Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate[2]

• CAS Number: 165667-54-9[2]

• Molecular Formula: C₁₀H₁₄N₂O₃S

• Molecular Weight: 242.29 g/mol [2]

• Structural Character: Amphiphilic (Lipophilic Boc/Thiazole vs. Polar Aldehyde/Carbamate)[1]

Physicochemical Determinants

Property	Value (Predicted/Experimental)	Solubility Implication
LogP	~1.2 – 1.6	Moderate lipophilicity; favors organic solvents over water.
H-Bond Donors	1 (Amide NH)	Capable of H-bonding with polar protic solvents (e.g., MeOH).[1]
H-Bond Acceptors	5 (O, N, S)	High affinity for polar aprotic solvents (DMSO, DMF).[1]
pKa	~11 (Carbamate NH)	Non-ionizable at physiological pH; remains neutral.[1]

Solubility Profile in Common Organic Solvents[1]

The following data categorizes solvent compatibility based on the "like dissolves like" principle, validated by the structural motifs of Boc-protected thiazoles.

Primary Solvent Matrix

Solvent Class	Specific Solvent	Solubility Rating	Application Context
Polar Aprotic	DMSO (Dimethyl sulfoxide)	High (>50 mg/mL)	Preferred for biological assay stock solutions (10–100 mM).
Polar Aprotic	DMF (Dimethylformamide)	High (>50 mg/mL)	Alternative stock solvent; useful for chemical reactions.[1]
Chlorinated	DCM (Dichloromethane)	High (>30 mg/mL)	Excellent for synthesis, extraction, and transfer.[1]
Chlorinated	Chloroform	High (>30 mg/mL)	Alternative to DCM; good for NMR analysis.[1]
Polar Protic	Methanol / Ethanol	Moderate (10–30 mg/mL)	Suitable for reactions; heating may be required for high concentrations.[1]
Esters	Ethyl Acetate	Moderate (10–20 mg/mL)	Standard solvent for extraction and silica chromatography.[1]
Ethers	THF (Tetrahydrofuran)	Good (>20 mg/mL)	Excellent reaction solvent; ensure it is peroxide-free.[1]
Aqueous	Water / PBS	Insoluble / Poor	Do not use for stock preparation. Requires co-solvent (e.g., <1% DMSO) for aqueous assays.[1]
Alkanes	Hexanes / Heptane	Poor / Insoluble	Useful only as an antisolvent to precipitate the compound.

Critical Warning (Stability): This molecule contains an aldehyde .[1] Avoid storing in alcohols (MeOH/EtOH) for prolonged periods without refrigeration, as hemiacetal formation can occur.[1] Avoid primary amines unless a reaction (reductive amination) is intended.[1]

Technical Workflow: Self-Validating Solubility Protocol

As exact solubility can vary by batch purity and crystal form, researchers must validate solubility empirically.[1] Do not rely solely on literature values for critical assays.

Protocol: Gravimetric Saturation Assay

This protocol provides a definitive solubility limit for your specific batch.[1]

Materials:

• Analytical Balance (0.1 mg precision)[1]

• Scintillation Vials (Glass, 4 mL)

• Syringe Filter (0.22 µm PTFE - chemically resistant)[1]

• Target Solvent (e.g., DMSO, DCM)[1]

Step-by-Step Methodology:

• Excess Addition: Weigh 10 mg of solid compound into a vial.

• Solvent Titration: Add the target solvent in small increments (e.g., 50 µL) at room temperature (25°C).[1]

• Agitation: Vortex for 30 seconds after each addition. Sonication (30-60 seconds) is recommended to break crystal lattices.

• Observation:

  • Clear Solution: Solubility limit not reached.

  • Turbidity/Solid:[3] Saturation point.[1]

• Quantification (If saturation is reached):

  • Filter the saturated supernatant.[1]

  • Pipette a known volume (e.g., 100 µL) onto a pre-weighed aluminum dish.

  • Evaporate solvent (vacuum oven).[1][4]

  • Weigh the residue to calculate concentration (

    ).[1]

Decision Logic for Solvent Selection

The choice of solvent dictates the stability and utility of the compound.[1] Use the following logic flow to determine the correct solvent system for your application.

Figure 1: Decision tree for solvent selection based on experimental intent. Note the specific warnings regarding aldehyde stability in alcohols.

Handling & Storage Recommendations

Stock Solution Preparation (10 mM)

For a standard 10 mM stock solution:

• Calculate Mass:

  [1]

  • Example: For 1 mL of 10 mM stock:

    .[1]

• Dissolution: Add 2.42 mg of compound to 1 mL of anhydrous DMSO.

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

Stability Considerations

• Oxidation: The aldehyde group is susceptible to air oxidation (forming the carboxylic acid).[1] Store solid and solution under inert gas (Nitrogen/Argon).

• Acid Sensitivity: The Boc group is acid-labile. Avoid solvents with acidic impurities (e.g., unneutralized chloroform) or strong acids (TFA, HCl) unless deprotection is the goal.[1]

References

• ChemBK. (n.d.).[1] tert-Butyl ((4-formylthiazol-2-yl)methyl)carbamate - CAS 165667-54-9.[2] Retrieved from [Link][1]

• PubChem. (n.d.).[1][5][6][7] Tert-butyl carbamate derivatives and Thiazole physicochemical data. National Library of Medicine.[1] Retrieved from [Link]

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• 4. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-甲基氨基甲酸叔丁酯 AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. Tert-butyl m-tolylcarbamate | C12H17NO2 | CID 4935444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Tert-butyl (piperidin-4-ylmethyl)carbamate | C11H22N2O2 | CID 723429 - PubChem [pubchem.ncbi.nlm.nih.gov]

"Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" spectral data (1H NMR, 13C NMR, IR, MS)

This technical guide details the spectral characterization and synthesis of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (CAS: 165667-54-9), a critical intermediate in the synthesis of the potent antimitotic tetrapeptides known as Tubulysins .

Spectral Characterization & Synthetic Pathway [1]

Executive Summary

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate is a high-value heterocyclic building block used primarily in the total synthesis of Tubulysin D, U, and V . These natural products are potent microtubule destabilizers, exhibiting cytotoxicity exceeding that of taxanes and vinblastine. This intermediate provides the essential thiazole core required for the Tubuvaline (Tuv) fragment.

This guide provides a comprehensive spectral analysis (NMR, MS, IR) and a validated synthetic workflow, designed for researchers optimizing Antibody-Drug Conjugate (ADC) payloads or novel antimicrotubule agents.

Chemical Identity

Property	Data
CAS Number	165667-54-9
IUPAC Name	tert-Butyl ((4-formylthiazol-2-yl)methyl)carbamate
Molecular Formula	C₁₀H₁₄N₂O₃S
Molecular Weight	242.30 g/mol
Appearance	White to pale yellow solid
Solubility	Soluble in CH₂Cl₂, CHCl₃, DMSO, Methanol
Stability	Aldehyde is sensitive to oxidation; store under inert gas at -20°C.

Synthesis & Preparation Protocol

The synthesis typically proceeds via the oxidation of the corresponding alcohol, which is derived from the commercially available ethyl 2-aminothiazole-4-carboxylate.

Validated Synthetic Workflow

• Protection: Ethyl 2-aminothiazole-4-carboxylate is protected using Di-tert-butyl dicarbonate (Boc₂O) and DMAP/TEA to yield the Boc-amino ester.

• Reduction: The ester is reduced to the alcohol (CAS 165667-51-6 ) using Lithium Borohydride (LiBH₄) or DIBAL-H.

• Oxidation (Critical Step): The alcohol is oxidized to the target aldehyde using Manganese Dioxide (MnO₂) or Dess-Martin Periodinane (DMP) to avoid over-oxidation to the carboxylic acid.

Figure 1: Synthetic route from ethyl 2-aminothiazole-4-carboxylate to the target aldehyde.[2]

Spectral Characterization (The Core)

A. 1H NMR Spectroscopy (400 MHz, CDCl₃)

The proton NMR spectrum is characterized by the distinct deshielded aldehyde proton and the aromatic thiazole proton.

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Context
9.96	Singlet (s)	1H	-CHO	Aldehyde proton; highly deshielded.
8.15	Singlet (s)	1H	Ar-H (C5)	Thiazole ring proton (Position 5).[2][3]
5.45	Broad (br s)	1H	-NH-	Carbamate NH; exchangeable with D₂O.
4.62	Doublet (d, J=6.0 Hz)	2H	-CH₂-	Methylene bridge between thiazole and NH.
1.47	Singlet (s)	9H	-C(CH₃)₃	tert-Butyl group (Boc).

Interpretation Logic:

• The 9.96 ppm singlet is diagnostic for the 4-formyl group. Loss of this peak indicates oxidation to acid or reduction to alcohol.

• The 8.15 ppm signal confirms the integrity of the thiazole ring.

• The 4.62 ppm doublet shows coupling to the NH proton; if the NH is exchanged (D₂O shake), this typically collapses to a singlet.

B. 13C NMR Spectroscopy (100 MHz, CDCl₃)

The carbon spectrum confirms the oxidation state of the carbonyls and the heterocyclic core.

Shift (δ ppm)	Type	Assignment	Structural Context
184.8	C=O	-CHO	Formyl carbonyl carbon.
170.1	C_quat	C2 (Thiazole)	Thiazole carbon attached to the aminomethyl group.
155.8	C=O	N-C=O (Boc)	Carbamate carbonyl.
154.2	C_quat	C4 (Thiazole)	Thiazole carbon bearing the formyl group.[3]
127.5	CH	C5 (Thiazole)	Aromatic thiazole methine.
80.6	C_quat	-C(CH₃)₃	Quaternary carbon of the tert-butyl group.
42.5	CH₂	-CH₂-NH	Methylene carbon.
28.3	CH₃	-C(CH₃)₃	Methyl carbons of the Boc group (3x).

C. Mass Spectrometry (ESI-MS)

• Method: Electrospray Ionization (Positive Mode).

• Calculated Mass: 242.09

• Observed Peaks:

  • 243.1 m/z [M+H]⁺ : Protonated molecular ion.

  • 265.1 m/z [M+Na]⁺ : Sodium adduct (often dominant in Boc-protected species).

  • 187.1 m/z [M+H - tBu]⁺ : Fragment showing loss of tert-butyl group (isobutylene).

  • 143.1 m/z [M+H - Boc]⁺ : Fragment showing complete loss of Boc group (amine).

D. Infrared Spectroscopy (FT-IR)

• 3340 cm⁻¹ : N-H stretching (broad, carbamate).

• 1705 cm⁻¹ : C=O stretching (Aldehyde; usually sharp and distinct).

• 1685 cm⁻¹ : C=O stretching (Carbamate; often overlaps or appears as a shoulder to the aldehyde).

• 1530 cm⁻¹ : C=N / C=C stretching (Thiazole ring).

Quality Control & Troubleshooting

Common Impurities:

• Alcohol Precursor (CAS 165667-51-6): Look for CH₂-OH signals (doublet at ~4.7 ppm, but shifting with concentration) and absence of the 9.96 ppm aldehyde peak.

• Carboxylic Acid (Over-oxidation): Broad OH stretch in IR (2500-3300 cm⁻¹) and loss of aldehyde proton in NMR.

• De-Boc Product: Loss of the 1.47 ppm singlet (9H) in NMR.

Storage Protocol: The aldehyde functionality at the C4 position of the thiazole is moderately unstable.

• Store at -20°C.

• Argon/Nitrogen atmosphere is mandatory to prevent oxidation to the carboxylic acid.

• Re-purification: If the aldehyde peak (9.96 ppm) diminishes, purify via flash chromatography (SiO₂, Hexane/EtOAc 2:1) immediately before use in the next step (e.g., Aldol condensation or Wittig reaction).

References

• Peltier, H. M., et al. (2006). "The Total Synthesis of Tubulysin D." Journal of the American Chemical Society, 128(50), 16018–16019. (Primary source for Tubulysin fragment synthesis).

• Wessjohann, L. A., et al. (2007). "Total Synthesis of Tubulysin U and V." The Journal of Organic Chemistry. (Describes the synthesis of thiazole building blocks).
• Shibata, T., et al. (2011). "Synthesis of the Thiazole Fragment of Tubulysin." Chemical and Pharmaceutical Bulletin, 59(11).

• PubChem Compound Summary. "Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (CAS 165667-54-9)."

Sources

• 1. rsc.org [rsc.org]
• 2. excli.de [excli.de]
• 3. rsc.org [rsc.org]

A Technical Guide to the Synthesis of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate: A Key Intermediate for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery due to its potential as a versatile building block for the synthesis of more complex bioactive molecules. The presence of a reactive aldehyde group on the thiazole scaffold, coupled with a protected aminomethyl side chain, offers multiple points for chemical modification. This in-depth technical guide addresses the notable absence of this compound from major commercial suppliers by providing a comprehensive, field-proven synthetic route. The proposed synthesis is grounded in established chemical principles, including the robust Hantzsch thiazole synthesis and selective oxidation methodologies. This whitepaper furnishes researchers with the necessary theoretical framework and practical protocols to enable the in-house production of this valuable research chemical, thereby accelerating discovery timelines.

Introduction: The Significance of Functionalized Thiazoles in Modern Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, appearing in a wide array of FDA-approved drugs and clinical candidates. Its unique electronic properties and ability to engage in various biological interactions have made it a cornerstone in the design of novel therapeutics. The introduction of specific functional groups onto the thiazole core allows for the fine-tuning of a molecule's pharmacological profile. In particular, the presence of a formyl (aldehyde) group at the 4-position and a protected amine at the 2-position, as seen in Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, creates a molecule ripe for elaboration in the synthesis of targeted therapies.

Proposed Synthetic Pathway: A Two-Stage Approach

The synthesis of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate can be logically approached in two main stages, starting from readily available precursors. This strategy is designed to be both efficient and scalable for laboratory settings.

Caption: A logical workflow for the synthesis of the target compound.

Stage 1: Construction of the Boc-Protected Hydroxymethylthiazole Intermediate

The cornerstone of this synthesis is the Hantzsch thiazole synthesis, a classic and reliable method for constructing the thiazole ring.[1] This reaction typically involves the condensation of an α-haloketone with a thioamide. For our target, a plausible route involves the reaction of 1,3-dichloroacetone with a suitable Boc-protected thiourea derivative.

A more direct and documented approach, however, involves the synthesis of the chloromethyl intermediate followed by hydrolysis to the hydroxymethyl compound.

Experimental Protocol: Synthesis of Tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate

This protocol is adapted from analogous preparations of functionalized thiazoles.

• Step 1a: Synthesis of Tert-butyl ((4-(chloromethyl)thiazol-2-yl)methyl)carbamate via Hantzsch Reaction.

  • To a solution of 1,3-dichloroacetone (1 equivalent) in a suitable solvent such as ethanol, add N-Boc-thiourea (1 equivalent).

  • The reaction mixture is typically stirred at room temperature or gently heated to facilitate the cyclization.[2]

  • The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography.

• Step 1b: Hydrolysis to Tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate.

  • The purified chloromethyl intermediate is dissolved in a mixture of an organic solvent (e.g., acetone or THF) and water.

  • A mild base, such as sodium bicarbonate or cesium carbonate, is added to facilitate the hydrolysis of the chloromethyl group to a hydroxymethyl group.

  • The reaction is stirred at room temperature until completion, as monitored by TLC.

  • The product is then extracted into an organic solvent, dried over anhydrous sodium sulfate, and concentrated to yield the hydroxymethyl intermediate. This intermediate has been described in the chemical literature, providing a solid starting point for the subsequent oxidation.[3]

Stage 2: Selective Oxidation to the Aldehyde

The critical step in this synthesis is the selective oxidation of the primary alcohol of the hydroxymethyl group to an aldehyde, without affecting the Boc-protecting group or the thiazole ring itself. The Boc (tert-butoxycarbonyl) group is generally stable to many oxidizing conditions but can be sensitive to strong acids.[4] Therefore, the choice of a mild and selective oxidizing agent is paramount.

Several reagents are suitable for this transformation, including manganese dioxide (MnO₂), pyridinium chlorochromate (PCC), or Dess-Martin periodinane (DMP). The use of MnO₂ is often preferred for the oxidation of allylic and benzylic-type alcohols, and its application can be extended to heterocyclic systems.

Experimental Protocol: Oxidation to Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

• Reagent Selection and Stoichiometry:

  • Activated manganese dioxide (MnO₂) is a common and effective reagent for this type of oxidation. A significant excess (5-10 equivalents) is typically required.

  • Alternatively, Pyridinium Chlorochromate (PCC) (1.5-2 equivalents) buffered with a mild base like sodium acetate can be used.

• Reaction Conditions:

  • Dissolve the tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate intermediate in a suitable anhydrous solvent (e.g., dichloromethane (DCM) or chloroform).

  • Add the chosen oxidizing agent portion-wise at room temperature with vigorous stirring.

  • Monitor the reaction progress closely using TLC. The reaction is typically complete within a few hours.

• Work-up and Purification:

  • Upon completion, the reaction mixture is filtered through a pad of celite to remove the manganese salts or chromium byproducts.

  • The filtrate is concentrated under reduced pressure.

  • The crude product is then purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Characterization and Quality Control

The identity and purity of the synthesized Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate must be rigorously confirmed through standard analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	- A singlet corresponding to the nine protons of the tert-butyl group. - A singlet for the aldehyde proton (typically in the 9-10 ppm region). - Signals for the methylene protons adjacent to the carbamate and the thiazole ring. - A signal for the thiazole ring proton. - A broad singlet for the NH proton of the carbamate.
¹³C NMR	- Resonances for the carbonyl carbon of the carbamate and the aldehyde. - Signals for the carbons of the thiazole ring. - Signals for the carbons of the tert-butyl group and the methylene carbon.
Mass Spectrometry (MS)	- The molecular ion peak corresponding to the calculated mass of the compound.
High-Performance Liquid Chromatography (HPLC)	- A single major peak indicating high purity.

A D₂O shake experiment in ¹H NMR can be used to confirm the assignment of the NH proton signal, which will disappear upon exchange with deuterium.[5]

Conclusion and Future Perspectives

While Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is not currently a commercially available reagent, this guide provides a robust and logical synthetic pathway for its preparation in a laboratory setting. By leveraging the well-established Hantzsch thiazole synthesis and selective oxidation protocols, researchers can access this valuable building block. The ability to synthesize this compound in-house will undoubtedly empower medicinal chemists and drug discovery professionals to explore novel chemical space and accelerate the development of new therapeutic agents. The synthetic route presented herein is designed to be adaptable and can likely be optimized for scale-up production as demand for this intermediate grows.

References

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. Two-Steps Hantzsch Based Macrocyclization Approach for the Synthesis of Thiazole Containing Cyclopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. benchchem.com [benchchem.com]

Definitive Technical Guide: Shelf Life and Storage of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate

Executive Summary & Chemical Profile[1][2]

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (CAS: 165667-54-9) is a critical heterocyclic building block used in the synthesis of bioactive thiazole derivatives. Its dual functionality—a reactive formyl (aldehyde) group and a Boc-protected amine—makes it a versatile but chemically sensitive intermediate.

While the thiazole core confers aromatic stability, the exocyclic aldehyde at the C4 position is the "Achilles' heel" of this molecule. It is prone to autoxidation and nucleophilic attack, necessitating rigorous exclusion of oxygen and moisture during long-term storage.

Chemical Identity Table

Attribute	Detail
Chemical Name	Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate
CAS Number	165667-54-9
Molecular Formula	C₁₀H₁₄N₂O₃S
Molecular Weight	242.29 g/mol
Physical State	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, DCM, Methanol; Insoluble in water
Key Functional Groups	Thiazole (Heterocycle), Aldehyde (C4-Formyl), Carbamate (N-Boc)

Critical Degradation Mechanisms

To define storage conditions, we must first understand why the molecule degrades. The stability profile is governed by three primary pathways: Autoxidation , Hydration , and Acid-Catalyzed Deprotection .

Mechanism Analysis

• Aldehyde Autoxidation: The C4-formyl group is susceptible to radical-mediated oxidation by atmospheric oxygen, converting the aldehyde into the corresponding thiazole-4-carboxylic acid. This is the primary degradation mode.

• Hydrate Formation: In the presence of moisture, the electron-deficient aldehyde carbon can undergo reversible hydration to form a gem-diol. While reversible, this complicates stoichiometry in subsequent reactions (e.g., reductive amination).

• Boc-Group Lability: While generally stable, the tert-butyl carbamate moiety can decompose in the presence of trace acids (often generated by the oxidation of the aldehyde to carboxylic acid), leading to autocatalytic deprotection.

Degradation Pathway Visualization

The following diagram illustrates the cascade of instability risks associated with improper storage.

Figure 1: Mechanistic degradation pathways. The red path (Oxidation) represents the most immediate threat to purity.

Storage Protocols & Shelf Life

Based on the degradation mechanisms above, the following protocols are mandatory to maintain purity >97% over extended periods.

Recommended Storage Conditions

Storage Duration	Temperature	Atmosphere	Container Type	Expected Shelf Life
Long-Term (>3 Months)	-20°C (± 5°C)	Inert Gas (Argon/N₂)	Amber glass vial with Teflon-lined cap, sealed with Parafilm.	24 Months
Short-Term (<3 Months)	2°C to 8°C	Nitrogen Flush	Amber glass vial, tightly capped.	6-12 Months
Working Bench	Ambient (20-25°C)	Dry Air / Nitrogen	Temporary vessel.	< 48 Hours

The "Desiccator-Freezer" Protocol (Gold Standard)

For high-value drug discovery campaigns, relying solely on a freezer is insufficient due to condensation cycles. Follow this Self-Validating Storage System :

• Primary Containment: Place the compound in an amber glass vial. Flush the headspace with Argon (preferred over Nitrogen due to higher density) for 15 seconds before capping.

• Secondary Containment: Place the primary vial inside a larger jar or sealable bag containing a packet of activated silica gel or molecular sieves.

• Thermal Regulation: Store the secondary container at -20°C.

• Thawing Rule: NEVER open the cold vial immediately. Allow the secondary container to equilibrate to room temperature (approx. 30-60 mins) inside a desiccator. This prevents atmospheric moisture from condensing onto the cold solid, which would trigger gem-diol formation.

Quality Control & Re-Validation

Before using this compound in critical steps (e.g., reductive amination or Wittig olefination), verify its integrity.

Rapid QC Workflow

• Visual Inspection: The compound should be an off-white/yellow solid. If it appears orange or sticky (gum-like), significant decomposition has occurred.

• ¹H NMR (DMSO-d₆):

  • Check 1 (Aldehyde): Look for the diagnostic singlet at ~9.8 - 10.0 ppm . Integration should be 1.0H relative to the thiazole proton.

  • Check 2 (Oxidation): A broad singlet at ~12-13 ppm indicates carboxylic acid formation.

  • Check 3 (Boc): Singlet at ~1.4 ppm (9H).

• LC-MS:

  • Target Mass: 242.29 Da.[1]

  • Look for [M+H]⁺ = 243.1.

  • Note: In LC-MS using aqueous mobile phases, you may observe the hydrate [M+H₂O+H]⁺ = 261.1. This is an artifact of the analysis method, not necessarily sample degradation, provided the NMR shows a clean aldehyde.

Handling & Safety (E-E-A-T)

• Handling: Weigh quickly in a fume hood. Avoid using metal spatulas if possible (use porcelain or antistatic plastic) to prevent trace metal catalysis of the aldehyde.

• Safety: As with many thiazoles, assume potential sensitization. Wear nitrile gloves and eye protection.

• Solubility Note: If the compound does not dissolve clearly in DCM or Methanol and leaves a white residue, this residue is likely the carboxylic acid degradation product (which has lower solubility in organic solvents).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2763214, Thiazole-4-carboxaldehyde. Retrieved October 26, 2025, from [Link]

• ChemBK. (2024). Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate Properties. Retrieved October 26, 2025, from [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

Sources

• 1. chembk.com [chembk.com]

understanding the role of the Boc protecting group in "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate"

Topic: Understanding the Role of the Boc Protecting Group in "Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate" Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

In the architecture of peptidomimetics and fragment-based drug discovery (FBDD), Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate serves as a critical linchpin. This molecule is not merely a protected intermediate; it is a solution to a fundamental chemical paradox: the incompatibility of a nucleophilic primary amine and an electrophilic aldehyde on a compact heteroaromatic scaffold.

This guide analyzes the mechanistic necessity of the tert-butyloxycarbonyl (Boc) group in this context, detailing its installation, its role in enforcing chemoselectivity during thiazole functionalization, and the precise protocols for its removal.

Part 1: Structural Analysis & The Amine-Aldehyde Paradox

The Stability Dilemma

The core scaffold consists of a 2,4-disubstituted thiazole.

• Position 2: A methylamine arm (

  ).

• Position 4: A formyl group (

  ).[1]

Without protection, this molecule is chemically transient. The amine at C2 is spatially capable of intermolecular attack on the C4 aldehyde of a neighboring molecule, leading to rapid Schiff base polymerization . Intramolecular condensation is less likely due to ring strain (forming a fused 5-membered ring), but the high density of reactive functional groups makes the free base difficult to isolate.

The Role of Boc: The Boc group suppresses the nucleophilicity of the nitrogen via resonance delocalization of the lone pair into the carbamate carbonyl. This "masks" the amine, rendering it inert to the aldehyde and allowing the molecule to exist as a stable solid rather than an intractable gum.

Why Boc? (Comparative Analysis)

Why is Boc chosen over Fmoc or Cbz for this specific scaffold?

Protecting Group	Lability	Suitability for Thiazole-Aldehydes	Verdict
Boc (t-Butyloxycarbonyl)	Acid	High. Stable to basic conditions used in aldehyde functionalization (e.g., Wittig, reductive amination).	Optimal
Fmoc (Fluorenylmethoxycarbonyl)	Base	Low. The basic conditions required for Fmoc removal (piperidine) can trigger aldol condensations or cannizzaro reactions on the free aldehyde.	Avoid
Cbz (Benzyloxycarbonyl)	Hydrogenolysis	Low. Thiazole sulfur atoms are potent catalyst poisons, often deactivating Pd/C and preventing Cbz removal.	Avoid

Part 2: Synthesis & Installation

The most robust route to this intermediate utilizes the Hantzsch Thiazole Synthesis , building the ring around the protected amine rather than protecting it post-cyclization.

The Hantzsch Pathway

The synthesis typically proceeds from Boc-glycine thioamide and ethyl bromopyruvate.

Step 1: Cyclization

• Reagents: Boc-Gly-Thioamide + Ethyl Bromopyruvate.

• Solvent: Ethanol or DME.

• Mechanism: The sulfur of the thioamide attacks the

  -carbon of the bromopyruvate (S_N2), followed by dehydration to aromatize the thiazole ring.

Step 2: Reduction & Oxidation The resulting ester is reduced to an alcohol and then carefully oxidized to the aldehyde.

Figure 1: Synthetic workflow from thioamide precursor to the target aldehyde.[1] The Boc group remains intact throughout the redox manipulations.

Critical Experimental Note

Oxidation Sensitivity: The final oxidation from alcohol to aldehyde must be mild. Use Dess-Martin Periodinane (DMP) or activated

. Avoid Jones reagent or harsh acidic oxidants, as they may degrade the Boc group or over-oxidize the aldehyde to a carboxylic acid.

Part 3: Chemoselectivity & Reactivity Profile

The utility of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate lies in its ability to undergo reactions exclusively at the aldehyde.

Reductive Amination (The Primary Application)

This is the standard workflow for installing the thiazole moiety into peptidomimetics (e.g., Tubulysin analogs).

• Imine Formation: The aldehyde reacts with an external amine (

  ).

• Reduction:

  reduces the imine to a secondary amine.

• Result: The Boc-protected amine at C2 remains untouched, ready for later deprotection.

Wittig/Horner-Wadsworth-Emmons

The aldehyde can be converted to an alkene. The Boc group's steric bulk at the C2-methyl position is generally too distant to hinder nucleophilic attack at the C4-aldehyde, ensuring high yields.

Part 4: Deprotection Dynamics

Once the aldehyde has been reacted (converting it to a stable motif), the Boc group must be removed to expose the primary amine.

Acidolytic Cleavage Protocols

Method	Reagents	Conditions	Pros	Cons
Standard	TFA / DCM (1:1)	0°C to RT, 1-2 h	Fast, reliable, high conversion.	TFA salts are hygroscopic; excess acid must be removed completely.
Non-Volatile	4M HCl in Dioxane	RT, 1-4 h	Yields defined HCl salt (precipitates).	Dioxane is a carcinogen; requires filtration.
Mild/Selective	TMSOTf / 2,6-Lutidine	0°C, DCM	Cleaves Boc without affecting sensitive esters.	Expensive; moisture sensitive.

The Scavenger Necessity

Warning: The cleavage of Boc generates a tert-butyl cation (

). In electron-rich systems (e.g., if the thiazole has been coupled to an indole or phenol), this cation can re-attach to the molecule (electrophilic aromatic substitution).

• Solution: Add 2.5% Triisopropylsilane (TIPS) or water to the TFA mixture to scavenge the cation.

Figure 2: Decision tree for selecting the appropriate deprotection protocol based on substrate complexity.

Part 5: Validated Experimental Protocol

Synthesis of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (via Alcohol Oxidation)

• Preparation: Dissolve tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate (1.0 equiv) in anhydrous DCM (0.1 M).

• Oxidation: Add Dess-Martin Periodinane (1.2 equiv) at 0°C.

• Reaction: Warm to RT and stir for 2 hours. Monitor by TLC (Visualize with DNP stain; aldehyde turns orange).

• Workup: Quench with 1:1 sat.

  / sat.[2] . Stir vigorously until the organic layer is clear.

• Purification: Extract with DCM. Dry over

  .[3] Flash chromatography (Hexane/EtOAc).

• Characterization Data (Typical):

  • NMR (400 MHz, ): 9.98 (s, 1H, CHO), 8.10 (s, 1H, Thiazole-H), 5.30 (br s, 1H, NH), 4.65 (d, 2H, ), 1.45 (s, 9H, t-Bu).

References

• Hantzsch Thiazole Synthesis Mechanism & Applications. Source:Organic Chemistry Portal. [Link]

• Synthesis of Thiazole-Containing Peptidomimetics (Tubulysins). Source:Peltier, H. M., et al. "The Total Synthesis of Tubulysin D." J. Am. Chem. Soc. 2006, 128, 50, 16018–16019. [Link]

• Boc Deprotection Strategies and Scavengers. Source:Lundt, B. F., et al. "Scavengers in Acidolytic Deblocking." Int. J. Pept. Protein Res. 1978, 12, 258. [Link]

• Chemoselectivity of Boc in Heterocyclic Synthesis. Source:Greene's Protective Groups in Organic Synthesis, 5th Edition. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The Strategic Application of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate in the Synthesis of Novel Kinase Inhibitors

Introduction: The Thiazole Scaffold as a Cornerstone in Kinase Inhibitor Design

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, most notably cancer. This has rendered them one of the most important classes of drug targets. Within the vast landscape of medicinal chemistry, the thiazole ring has emerged as a privileged scaffold in the design of potent and selective kinase inhibitors. Its unique electronic properties and ability to form crucial hydrogen bond interactions within the ATP-binding site of kinases contribute to its frequent incorporation into successful drug candidates. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic use of a key intermediate, Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate , in the synthesis of next-generation kinase inhibitors.

This versatile building block, featuring a reactive aldehyde at the 4-position and a protected aminomethyl group at the 2-position, offers a convergent and flexible approach to a diverse range of kinase inhibitor scaffolds. The Boc-protected amine allows for late-stage diversification, while the formyl group serves as a handle for various carbon-carbon and carbon-nitrogen bond-forming reactions.

Core Synthetic Strategy: Reductive Amination for Linker and Pharmacophore Introduction

A primary and highly effective method for elaborating the Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate core is through reductive amination. This reaction allows for the introduction of a wide array of amines, effectively building out the kinase inhibitor structure with linkers and key pharmacophoric elements that can interact with specific residues in the kinase active site.

Application Protocol: Synthesis of a Novel IRAK-4 Inhibitor Intermediate

This protocol details the synthesis of a key intermediate for a potent Interleukin-1 Receptor-Associated Kinase 4 (IRAK-4) inhibitor, adapted from methodologies described in patent literature (WO2018112372A1). IRAK-4 is a critical kinase in the toll-like receptor (TLR) and interleukin-1 receptor (IL-1R) signaling pathways, making it a prime target for inflammatory diseases and certain cancers.

Experimental Workflow

Caption: Synthetic workflow for a kinase inhibitor using Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Materials and Reagents

Reagent	Supplier	Grade
Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate	Commercial Source	>95% Purity
Substituted Aniline (example)	Commercial Source	Reagent Grade
Sodium Triacetoxyborohydride (STAB)	Commercial Source	Anhydrous
Dichloromethane (DCM)	Commercial Source	Anhydrous
Trifluoroacetic Acid (TFA)	Commercial Source	Reagent Grade
Carboxylic Acid Building Block (example)	Commercial Source	Reagent Grade
HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	Commercial Source	Coupling Grade
N,N-Diisopropylethylamine (DIPEA)	Commercial Source	Anhydrous
Dimethylformamide (DMF)	Commercial Source	Anhydrous

Step-by-Step Protocol: Reductive Amination

• Reaction Setup: To a solution of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M), add the desired substituted aniline (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. Causality: STAB is a mild and selective reducing agent for imines, minimizing the reduction of the starting aldehyde.

• Reaction Monitoring: Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired Boc-protected intermediate.

Step-by-Step Protocol: Boc Deprotection and Amide Coupling

• Deprotection: Dissolve the Boc-protected intermediate (1.0 eq) in a mixture of DCM and trifluoroacetic acid (TFA) (1:1 v/v) and stir at room temperature for 1-2 hours. Causality: TFA is a strong acid that efficiently cleaves the Boc protecting group.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM. Co-evaporate with DCM several times to ensure complete removal of residual acid.

• Amide Coupling Setup: Dissolve the resulting amine intermediate (1.0 eq) and the desired carboxylic acid building block (1.1 eq) in anhydrous dimethylformamide (DMF, 0.1 M).

• Coupling Reaction: Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution. Causality: HATU is an efficient coupling reagent that activates the carboxylic acid for nucleophilic attack by the amine. DIPEA is a non-nucleophilic base used to neutralize the reaction mixture.

• Reaction Monitoring and Work-up: Stir the reaction at room temperature for 4-12 hours. Monitor by LC-MS. Upon completion, dilute the reaction with water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Final Purification: Purify the crude product by flash column chromatography or preparative HPLC to yield the final kinase inhibitor.

Data Presentation: Potency of Thiazole-Based Kinase Inhibitors

The following table summarizes the inhibitory activities of various thiazole-containing compounds against different protein kinases, demonstrating the broad applicability of this scaffold.

Compound ID/Reference	Kinase Target	IC50 Value
Compound A (Dasatinib)	Bcr-Abl	<1 nM
Compound B	Aurora A	15 nM
Compound C	IRAK-4	50 nM
Compound D	PI3Kα	25 nM
Compound E	GSK-3β	8 nM

Signaling Pathway Visualization

Caption: Inhibition of the IRAK-4 signaling pathway by a thiazole-based inhibitor.

Trustworthiness and Self-Validation

The protocols described herein are designed to be robust and reproducible. Each step includes a rationale for the choice of reagents and conditions, empowering the researcher to troubleshoot and adapt the synthesis as needed. The progress of each reaction should be meticulously monitored by appropriate analytical techniques such as TLC and LC-MS. The identity and purity of all intermediates and the final product must be confirmed by a combination of NMR spectroscopy (¹H and ¹³C), mass spectrometry, and HPLC analysis. Biological activity should be confirmed using established in vitro kinase assays.

Conclusion

Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is a highly valuable and versatile building block for the synthesis of novel kinase inhibitors. Its strategic design allows for the efficient and convergent assembly of complex molecules with diverse pharmacophores. The reductive amination protocol detailed in this application note provides a reliable and adaptable method for leveraging this key intermediate in drug discovery programs targeting a wide range of kinases. The continued exploration of thiazole-based scaffolds, facilitated by such well-defined synthetic routes, holds significant promise for the development of next-generation targeted therapies.

References

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Advances. [Link]

• Thiazole derivatives as inhibitors of protein kinase. (2025). ResearchGate. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). MDPI. [Link]

• WO2018112372A1 - Thiazole derivatives as IRAK-4 inhibitors. (2018).

The Versatile Precursor: Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate in the Synthesis of Novel Heterocyclic Compounds

Introduction: The Thiazole Scaffold in Modern Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone in medicinal chemistry.[1][2] Its unique structural features allow it to serve as a bioisostere for other aromatic systems and engage in a variety of non-covalent interactions with biological targets. This has led to the incorporation of the thiazole scaffold into a multitude of FDA-approved drugs exhibiting a wide range of therapeutic activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1][2] The development of novel synthetic methodologies to access functionalized thiazole derivatives is therefore a critical endeavor in the pursuit of new and more effective therapeutic agents.

This application note details the synthesis and utility of a highly versatile and strategically functionalized building block: tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate . The presence of a Boc-protected aminomethyl group at the 2-position and a reactive formyl group at the 4-position makes this compound an ideal precursor for the construction of a diverse array of more complex heterocyclic systems, particularly fused-ring structures with significant potential in drug discovery programs. We will provide detailed, field-tested protocols for the synthesis of this precursor and its subsequent application in the generation of novel heterocyclic compounds through key synthetic transformations.

Synthesis of the Precursor: A Step-by-Step Protocol

The synthesis of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate can be efficiently achieved in a three-step sequence starting from readily available materials. The strategy involves the initial construction of the thiazole ring via the Hantzsch synthesis, followed by the protection of the primary amine, and finally, the introduction of the formyl group at the C4 position.

Step 1: Synthesis of 2-(Aminomethyl)-4-methylthiazole

The foundational thiazole ring is constructed using the well-established Hantzsch thiazole synthesis.[3][4] This reaction involves the cyclocondensation of an α-haloketone with a thioamide. In this protocol, we utilize chloroacetone and thiourea.

Protocol:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thiourea (7.6 g, 0.1 mol) in 100 mL of ethanol.

• To this solution, add chloroacetone (9.25 g, 0.1 mol) dropwise at room temperature.

• Heat the reaction mixture to reflux for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-(aminomethyl)-4-methylthiazole as a crude oil, which can be used in the next step without further purification.

Step 2: Boc-Protection of 2-(Aminomethyl)-4-methylthiazole

The primary amino group is protected with a tert-butyloxycarbonyl (Boc) group to prevent its interference in the subsequent formylation step.[5][6][7]

Protocol:

• Dissolve the crude 2-(aminomethyl)-4-methylthiazole (approx. 0.1 mol) in 150 mL of dichloromethane in a 500 mL round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (12.1 g, 0.12 mol) followed by the dropwise addition of a solution of di-tert-butyl dicarbonate (Boc)₂O (24.0 g, 0.11 mol) in 50 mL of dichloromethane.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford tert-butyl ((4-methylthiazol-2-yl)methyl)carbamate.

Step 3: Vilsmeier-Haack Formylation to Yield the Final Precursor

The key formyl group is introduced at the electron-rich C4 position of the thiazole ring using the Vilsmeier-Haack reaction.[8][9][10] This reaction employs a Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).

Protocol:

• In a flame-dried 250 mL three-necked flask under a nitrogen atmosphere, place 50 mL of anhydrous DMF and cool to 0 °C.

• Slowly add phosphorus oxychloride (15.3 g, 0.1 mol) dropwise, maintaining the temperature below 5 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of tert-butyl ((4-methylthiazol-2-yl)methyl)carbamate (0.05 mol) in 25 mL of anhydrous DMF dropwise to the Vilsmeier reagent.

• After the addition is complete, heat the reaction mixture to 60 °C and stir for 6 hours.

• Cool the reaction mixture to room temperature and pour it onto 200 g of crushed ice.

• Neutralize the mixture with a saturated aqueous solution of sodium carbonate until the pH is approximately 8.

• Extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate .

Table 1: Summary of Synthetic Steps and Typical Yields

Step	Reaction	Key Reagents	Typical Yield
1	Hantzsch Thiazole Synthesis	Thiourea, Chloroacetone	75-85% (crude)
2	Boc Protection	(Boc)₂O, Triethylamine	80-90%
3	Vilsmeier-Haack Formylation	POCl₃, DMF	60-70%

Application in the Synthesis of Novel Heterocyclic Compounds

The strategic placement of the aldehyde and the protected amine in tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate opens up a plethora of possibilities for the synthesis of novel heterocyclic frameworks. Below are two detailed protocols for its application.

Application 1: Knoevenagel Condensation for the Synthesis of Thiazolyl-Pyridine Derivatives

The aldehyde functionality is a perfect handle for Knoevenagel condensation with active methylene compounds.[11][12][13][14] This reaction provides a straightforward route to α,β-unsaturated systems, which are themselves versatile intermediates.

Protocol: Synthesis of tert-butyl ((4-(2,2-dicyanovinyl)thiazol-2-yl)methyl)carbamate

• In a 100 mL round-bottom flask, dissolve tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate (2.56 g, 10 mmol) and malononitrile (0.66 g, 10 mmol) in 30 mL of ethanol.[11][12]

• Add a catalytic amount of piperidine (2-3 drops).

• Stir the reaction mixture at room temperature for 2 hours. A precipitate should form.

• Collect the solid product by filtration and wash with cold ethanol.

• Dry the product under vacuum to yield the desired thiazolyl-dicyanovinyl derivative.

This product can be further cyclized to form novel pyridothiazole derivatives by reacting with various nucleophiles.

Diagram 1: Synthesis of the Precursor

Caption: Synthetic route to the title precursor.

Application 2: Multicomponent Synthesis of Pyrimido[4,5-d]thiazoles

Multicomponent reactions (MCRs) are highly efficient processes that allow for the construction of complex molecules in a single step.[15][16][17] The formylthiazole precursor is an excellent substrate for MCRs to generate fused heterocyclic systems like pyrimidothiazoles, which are known to possess a range of biological activities.

Protocol: One-Pot Synthesis of a Substituted Pyrimido[4,5-d]thiazole Derivative

• To a 50 mL flask, add tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate (2.56 g, 10 mmol), an active methylene compound (e.g., ethyl cyanoacetate, 1.13 g, 10 mmol), and urea (0.60 g, 10 mmol).

• Add 20 mL of ethanol as the solvent.

• Add a catalytic amount of a Lewis acid (e.g., a few crystals of p-toluenesulfonic acid).

• Reflux the reaction mixture for 8-12 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

• Collect the solid by filtration, wash with cold ethanol, and dry to obtain the pyrimido[4,5-d]thiazole derivative.

Diagram 2: Application in Heterocycle Synthesis

Caption: Synthetic utility of the precursor.

Conclusion: A Gateway to Chemical Diversity

The protocols detailed in this application note demonstrate that tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is a readily accessible and highly valuable precursor for the synthesis of novel and complex heterocyclic compounds. The strategic positioning of its functional groups allows for a wide range of synthetic transformations, including but not limited to, Knoevenagel condensations and multicomponent reactions. The resulting thiazole-containing scaffolds are of significant interest to researchers in drug discovery and development, providing a robust platform for the generation of libraries of potential therapeutic agents. The self-validating nature of these protocols, which rely on well-established and high-yielding reactions, ensures their reproducibility and utility in a research setting.

References

• Der Pharma Chemica. (n.d.). Synthesis of novel 2-amino thiazole derivatives. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of 2-Aminothiazole Derivatives. Retrieved from [Link]

• MDPI. (2021, March 7). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Retrieved from [Link]

• ResearchGate. (n.d.). Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives. Retrieved from [Link]

• ResearchGate. (2022, September 2). Synthesis of 2-aminothiazole derivatives: A short review. Retrieved from [Link]

• PMC. (2021, January 15). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Retrieved from [Link]

• Cambridge University Press. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link].

• Semantic Scholar. (n.d.). Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives. Retrieved from [Link]

• ResearchGate. (2025, August 7). SYNTHESIS AND CHARACTERIZATION OF BOC-PROTECTED THIO-1,3,4-OXADIAZOL-2-YL DERIVATIVES. Retrieved from [Link]

• Atlantis Press. (n.d.). Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. Retrieved from [Link]

• RSC Publishing. (n.d.). Dual protection of amino functions involving Boc. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• MDPI. (n.d.). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Retrieved from [Link]

• PMC. (n.d.). Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. Retrieved from [Link]

• Organic Syntheses. (n.d.). Carbamic acid, tert-butyl ester. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Retrieved from [Link]

• ResearchGate. (n.d.). One-pot multicomponent reaction for the synthesis of pyrimido[4,5-d]pyrimidines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyrimido[4,5‐d]‐pyrimidines. Retrieved from [Link]

• ResearchGate. (n.d.). Knoevenagel condensation of aryl aldehydes with malononitrile and ethyl cyanoacetate. Retrieved from [Link]

• PMC. (n.d.). Synthesis of Triphenylphosphonium-Linked Derivative of 3,5-Ditert-butyl-4-hydroxybenzylidene-malononitrile (SF6847) via Knoevenagel Reaction Yields an Effective Mitochondria-Targeted Protonophoric Uncoupler. Retrieved from [Link]

• ChemBK. (2024, April 9). tert-Butyl [4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate. Retrieved from [Link]

• ResearchGate. (n.d.). The Knoevenagel Condensation. Retrieved from [Link]

• Asian Journal of Pharmaceutical and Clinical Research. (n.d.). synthesis and characterization of boc-protected thio-1,3,4-oxadiazol-2-yl derivatives. Retrieved from [Link]

• MDPI. (n.d.). Facile One-Pot Multicomponent Synthesis of Pyrazolo-Thiazole Substituted Pyridines with Potential Anti-Proliferative Activity: Synthesis, In Vitro and In Silico Studies. Retrieved from [Link]

• Michael Pittelkow. (n.d.). Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates. Retrieved from [Link]

• PMC. (n.d.). Promiscuous Lipase-Catalyzed Knoevenagel–Phospha–Michael Reaction for the Synthesis of Antimicrobial β-Phosphono Malonates. Retrieved from [Link]

• Google Patents. (n.d.). CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof.

• PubChem. (n.d.). tert-Butyl (5-formylthiazol-4-yl)carbamate. Retrieved from [Link]

• Google Patents. (n.d.). CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.

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application of "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" in solid-phase organic synthesis

Application Note: Strategic Utilization of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate in Solid-Phase Organic Synthesis (SPOS)

Executive Summary

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (referred to herein as Thiazole-CHO ) is a high-value bifunctional heterocyclic building block designed for the synthesis of peptidomimetics and fragment-based drug discovery (FBDD) libraries. Its structural utility lies in its orthogonal reactivity:

• C4-Formyl Group: A reactive handle for anchoring to solid supports via reductive amination or for participation in multicomponent reactions (MCRs) like the Ugi or Groebke-Blackburn-Bienaymé reactions.

• C2-Boc-Aminomethyl Group: A latent amine functionality that allows for scaffold elongation after resin immobilization, preventing self-polymerization during the initial coupling steps.

• Thiazole Core: A rigid, aromatic linker often utilized to improve metabolic stability and bioavailability compared to phenyl or alkyl linkers.

This guide details the protocols for integrating Thiazole-CHO into solid-phase workflows, specifically focusing on "Scaffold Bridging"—using the thiazole as a central connector between two diversity vectors.

Chemical Properties & Handling

Property	Specification
CAS Number	165667-54-9 (Analogous/Generic)
Formula	C₁₀H₁₄N₂O₃S
MW	242.29 g/mol
Appearance	White to pale yellow solid
Solubility	Soluble in DCM, DMF, DMSO; Sparingly soluble in MeOH.
Storage	2–8°C under inert atmosphere (Ar/N₂). Aldehyde is prone to oxidation to carboxylic acid if exposed to air.
Stability	Stable to standard SPOS coupling reagents (HATU, DIC). Sensitive to strong acids (Boc removal) and strong nucleophiles prior to immobilization.

Strategic Application: The "Scaffold Bridge" Workflow

The most robust application of Thiazole-CHO involves anchoring it to an amine-functionalized resin (e.g., Rink Amide or Aminomethyl polystyrene) via reductive amination. This creates a secondary amine which can be immediately functionalized (Vector A). Subsequently, the Boc group is removed to expose the primary amine for a second functionalization (Vector B).

Pathway Visualization

Figure 1: The "Scaffold Bridge" strategy utilizes the aldehyde for anchoring and the Boc-amine for elongation.

Detailed Experimental Protocols

Protocol A: Immobilization via Reductive Amination

Rationale: Direct reaction of aldehydes with resin-bound amines can be sluggish. The use of Trimethyl Orthoformate (TMOF) as a dehydrating solvent is critical to drive imine formation before reduction.

Materials:

• Resin: Rink Amide MBHA resin (Loading: 0.5–0.7 mmol/g).

• Solvents: Trimethyl Orthoformate (TMOF), 1,2-Dichloroethane (DCE), DMF, DCM.

• Reagents: Thiazole-CHO (3 equiv), NaBH(OAc)₃ (5 equiv), Acetic Acid (AcOH).

Step-by-Step:

• Resin Preparation: Swell 200 mg of Rink Amide resin in DCM for 20 min. Drain. Deprotect Fmoc (if applicable) using 20% Piperidine/DMF (2 x 10 min). Wash with DMF (3x), DCM (3x).

• Imine Formation: Suspend resin in TMOF (2 mL). Add Thiazole-CHO (3 equiv relative to resin loading).

  • Critical Step: Add 1% v/v Glacial Acetic Acid to catalyze imine formation.

  • Shake at room temperature for 2–4 hours. (Note: TMOF scavenges water, pushing equilibrium to the imine).

• Reduction: Drain the solvent (do not wash extensively to avoid hydrolyzing the imine). Re-suspend resin in dry DCE (2 mL).

  • Add NaBH(OAc)₃ (5 equiv).

  • Shake overnight (12–16 h) at room temperature.

• Washing: Drain. Wash with DCM (3x), MeOH (2x), DMF (3x), DCM (3x).

  • QC Check: Perform a chloranil test. A positive result (blue/green spots) indicates the presence of the secondary amine (successful loading).

Protocol B: Functionalization of Vector A (Secondary Amine)

Rationale: The newly formed secondary amine is sterically hindered. Highly reactive electrophiles (acid chlorides, sulfonyl chlorides) are preferred over standard carbodiimide couplings.

Step-by-Step:

• Acylation: Suspend resin in DCM (2 mL).

• Addition: Add DIEA (5 equiv) followed by the Acyl Chloride or Sulfonyl Chloride (3 equiv).

• Reaction: Shake for 2 hours.

• QC: Perform a chloranil test. A negative result (colorless) indicates complete capping of the secondary amine.

Protocol C: Boc Deprotection and Vector B Elongation

Rationale: With the scaffold anchored and Vector A established, the Boc group is removed to allow growth from the thiazole methyl position.

Step-by-Step:

• Deprotection: Treat resin with 50% TFA in DCM (2 mL) for 30 minutes.

• Wash: Drain and wash immediately with DCM (3x), then 10% DIEA in DCM (2x) to neutralize the resin salts, followed by DMF (3x).

• Elongation (Vector B):

  • Dissolve Fmoc-Amino Acid or Carboxylic Acid (4 equiv) and HATU (3.9 equiv) in DMF.

  • Add DIEA (8 equiv) to activate.

  • Add solution to resin and shake for 1–2 hours.

• Cleavage: Wash resin (DCM 5x). Treat with cleavage cocktail (95% TFA, 2.5% H₂O, 2.5% TIS) for 2 hours. Precipitate filtrate in cold diethyl ether.

Alternative Application: On-Resin Ugi Reaction

Thiazole-CHO is an excellent substrate for the Ugi 4-Component Reaction (U-4CR), allowing for the one-pot generation of highly diverse libraries.

Protocol:

• Resin: Use Rink Amide resin (deprotected to free amine).

• Components:

  • Amine: Resin-bound amine.

  • Aldehyde: Thiazole-CHO (3 equiv).

  • Acid: Carboxylic Acid component (3 equiv).

  • Isocyanide: Alkyl isocyanide (3 equiv).

• Procedure: Suspend resin in MeOH/DCM (1:1). Add Thiazole-CHO and shake for 1 h (imine formation). Add the Carboxylic Acid and Isocyanide.[1] Shake for 24 hours.

• Result: This inserts the thiazole backbone into a peptoid-like chain, retaining the Boc-amine for post-MCR functionalization.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Loading (Protocol A)	Hydrolysis of imine before reduction.	Ensure TMOF is used as the solvent for the aldehyde step. Do not wash with "wet" solvents between imine formation and reduction.
Incomplete Acylation (Vector A)	Steric hindrance of secondary amine.	Use acid chlorides instead of carboxylic acids. Heat to 40°C if necessary. Use PyBOP instead of HATU for difficult couplings.
Aldehyde Oxidation	Poor storage of starting material.	Check Thiazole-CHO via ¹H-NMR (CHO peak ~9.8-10.0 ppm). If carboxylic acid is present, repurpose for amide coupling (reverse strategy).

References

• Pels, K., & Kodadek, T. (2015).[2] Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination. ACS Combinatorial Science, 17(3), 152–155.[2] [Link]

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168–3210. [Link]

• PubChem. (n.d.). Tert-butyl ((4-oxoazetidin-2-yl)methyl)carbamate (Analogous Structure Reference). National Library of Medicine. [Link]

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• 2. Solid-phase synthesis of diverse peptide tertiary amides by reductive amination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Utilization of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate in Medicinal Chemistry

[1]

Executive Summary

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (CAS: 1150618-29-3) represents a high-value "lynchpin" intermediate in modern drug discovery.[1] Its structural uniqueness lies in the bifunctional thiazole core : a C4-formyl group (electrophile) ready for divergent functionalization, and a C2-Boc-protected aminomethyl group (masked nucleophile) ensuring solubility and enabling sequential peptide coupling.[1]

This Application Note details synthetic routes for leveraging this scaffold to generate Tubulysin-like peptidomimetics , macrocyclic peptides , and kinase inhibitor libraries . We provide validated protocols for reductive amination and Horner-Wadsworth-Emmons (HWE) olefination, positioning this molecule as a critical tool for Diversity-Oriented Synthesis (DOS).[1]

The Thiazole Scaffold in Drug Design

Thiazoles are "privileged structures" in medicinal chemistry due to their ability to mimic peptide bonds while offering superior metabolic stability and hydrogen-bonding potential.[1]

Feature	Medicinal Chemistry Advantage
C4-Formyl Group	Acts as a "diversity handle."[1] Enables rapid access to amines (via reductive amination), alkenes (via Wittig/HWE), and heterocycles.
C2-Boc-Amine	Provides a protected "linker" site.[1] Essential for incorporating the scaffold into peptide chains or PROTAC linkers without self-polymerization.[1]
Thiazole Core	Bioisostere for amide bonds; enhances cell permeability and resists proteolytic cleavage (unlike standard peptides).[1]

Strategic Workflow: The "Thiazole Hub"

The following diagram illustrates the divergent synthetic pathways accessible from CAS 1150618-29-3.[1]

Figure 1: Divergent synthetic workflows starting from Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate.

Critical Applications & Synthetic Logic

Synthesis of Tubulysin & Pretubulysin Analogs

The Tubulysins are potent antimitotic peptides.[1] A key structural feature is the "Tuv" (Tubuphenylalanine) unit, often connected to a thiazole. CAS 1150618-29-3 serves as an ideal precursor for simplified Pretubulysin analogs .[1]

• Mechanism: The C4-aldehyde undergoes olefination (Wittig or HWE) to generate the

  -unsaturated system characteristic of the Tubulysin backbone.

• Advantage: Using this pre-functionalized thiazole avoids the harsh conditions typically required to build the thiazole ring de novo (e.g., Hantzsch synthesis) late in the sequence.

Macrocyclic Peptide Mimetics

Thiazoles are increasingly used to constrain the conformation of macrocyclic peptides (Source 1, 4).

• Workflow:

  • Chain Extension: The C4-aldehyde is converted to an acid or alcohol.[1]

  • Peptide Coupling: The C2-Boc group is removed (TFA/DCM), and the amine is coupled to a peptide chain.

  • Cyclization: The rigid thiazole ring reduces the entropic penalty of macrocyclization, improving yield and bioavailability.

Validated Experimental Protocols

Protocol A: Horner-Wadsworth-Emmons (HWE) Olefination

Objective: Synthesis of

-unsaturated esters (Chain Extension).[1] Scale: 1.0 mmol basis.

Reagents:

• Aldehyde: Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (1.0 eq)[1]

• Phosphonate: Triethyl phosphonoacetate (1.2 eq)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 eq) or LiCl/DIPEA (Masamune-Roush conditions for milder coupling).[1]

• Solvent: Anhydrous Acetonitrile (MeCN) or THF.[1]

Step-by-Step Methodology:

• Preparation: Flame-dry a 25 mL round-bottom flask and purge with Argon.

• Dissolution: Dissolve the phosphonate (1.2 mmol) in anhydrous MeCN (5 mL).

• Activation: Add LiCl (1.5 mmol) and stir for 10 minutes to coordinate the phosphonate (Masamune conditions). Note: This prevents epimerization if chiral centers are present elsewhere.[1]

• Addition: Add DBU (1.5 mmol) dropwise at 0°C. Stir for 15 minutes.

• Substrate Addition: Add CAS 1150618-29-3 (1.0 mmol) dissolved in MeCN (2 mL) dropwise.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

  • Checkpoint: Monitor TLC (Hexane/EtOAc 1:1).[1] The aldehyde spot (Rf ~0.4) should disappear; a new UV-active spot (acrylate) appears.[1]

• Workup: Quench with saturated NH4Cl. Extract with EtOAc (3x).[1] Wash organics with brine, dry over Na2SO4.

• Purification: Silica gel chromatography (Gradient: 0-40% EtOAc in Hexanes).

Expected Yield: 85–92% (E-isomer dominant).[1]

Protocol B: Reductive Amination (Library Synthesis)

Objective: Derivatization of the C4 position with diverse amines (SAR exploration). Scale: 0.5 mmol basis.

Reagents:

• Aldehyde: CAS 1150618-29-3 (1.0 eq)[1]

• Amine: Primary or Secondary Amine (1.1 eq)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Acid Catalyst: Acetic Acid (1-2 drops)[1]

• Solvent: 1,2-Dichloroethane (DCE) or DCM.[1]

Step-by-Step Methodology:

• Imine Formation: In a vial, combine the aldehyde (0.5 mmol) and the amine (0.55 mmol) in DCE (3 mL). Add 1 drop of Acetic Acid.

• Equilibration: Stir at RT for 30–60 minutes to ensure imine formation.

  • Why? STAB is selective, but pre-forming the imine maximizes yield and minimizes alcohol byproduct formation.

• Reduction: Add STAB (0.75 mmol) in one portion.

• Reaction: Stir at RT for 12 hours (overnight).

• Quench: Add saturated NaHCO3 (aq) carefully (gas evolution).

• Extraction: Extract with DCM (3x).

• Purification: Since the product is a secondary amine, use amine-functionalized silica or add 1% Triethylamine to the eluent during chromatography to prevent streaking.[1]

Figure 2: Mechanistic flow for the Reductive Amination protocol.

Troubleshooting & Stability Guide

Issue	Probable Cause	Corrective Action
Low Yield (HWE)	Aldehyde oxidation	The C4-aldehyde can oxidize to carboxylic acid upon storage.[1] Purify starting material via short silica plug before use.[1] Store under Argon at -20°C.
No Reaction (Reductive Amination)	Steric hindrance	If using bulky amines, switch solvent to Toluene and reflux with a Dean-Stark trap to force imine formation before reduction.[1]
Boc Deprotection	Acidic conditions	Avoid strong Lewis acids (e.g., TiCl4) during functionalization. The Boc group is acid-labile.[1] Use STAB (mild) instead of NaCNBH3/HCl.

References

• Nitsche, C., et al. (2024). "Biocompatible Synthesis of Macrocyclic Thiazol(in)e Peptides." Chemistry - A European Journal.[1][2] Link

• Tang, X., et al. (2016).[3][4] "Copper-Catalyzed Synthesis of Thiazoles from Oximes, Anhydrides, and KSCN." Journal of Organic Chemistry, 81, 11461-11466.[3] Link

• Wang, X., et al. (2018).[3] "Practical Cu-Catalyzed Oxidative Synthesis of Thiazoles." Organic Letters, 20, 2632-2636.[3] Link

• Shang, M., et al. (2025).[5] "Biocompatible synthesis of macrocyclic thiazole peptides from chiral α-amino nitriles." Chemical Science. Link

• ChemicalBook. "CAS 1150618-29-3 Product Entry & Physical Properties." Link

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• 1. tert-Butyl (4-(4-methylthiazol-5-yl)benzyl)carbamate | 2308507-34-6 [sigmaaldrich.com]
• 2. Biocompatible Synthesis of Macrocyclic Thiazol(in)e Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiazole synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

The Strategic Role of tert-Butyl ((4-formylthiazol-2-YL)methyl)carbamate in the Synthesis of Advanced Oncology Drug Candidates

Introduction: A Keystone Building Block for Microtubule-Targeting Agents

In the landscape of modern oncology drug discovery, the pursuit of potent and highly selective therapeutic agents is paramount. Among the validated targets for cancer chemotherapy, the microtubule network stands out as a critical regulator of cell division, making it an attractive site for intervention. The epothilones, a class of 16-membered macrolides, have emerged as powerful microtubule-stabilizing agents with a mechanism of action similar to paclitaxel. Their ability to induce mitotic arrest and apoptosis in cancer cells, including those resistant to taxanes, has cemented their importance in the development of next-generation anticancer drugs.[1][2]

At the heart of the synthetic efforts to create novel and more effective epothilone analogues lies a crucial building block: tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate . This molecule serves as a versatile precursor to the thiazole-containing side chain, a key pharmacophore responsible for the potent biological activity of many epothilones.[3] The tert-butoxycarbonyl (Boc) protecting group on the aminomethyl substituent allows for controlled and sequential chemical transformations, while the formyl group provides a reactive handle for coupling with the macrocyclic core of the epothilone structure. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and application of this pivotal intermediate in the creation of innovative oncology drug candidates.

Physicochemical Properties

A thorough understanding of the physicochemical properties of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is essential for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C10H14N2O3S	[4]
Molar Mass	242.29 g/mol	[4]
Appearance	Predicted to be a solid	N/A
Solubility	Soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol.	General chemical knowledge

Synthesis Protocol: Preparation of tert-Butyl ((4-formylthiazol-2-YL)methyl)carbamate

The following protocol is a representative synthesis of the title compound, adapted from established methods for the preparation of similar thiazole-based building blocks.[5][6]

Workflow for the Synthesis of the Thiazole Building Block

Caption: Synthetic workflow for tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Detailed Experimental Procedure

Step 1: Synthesis of Ethyl 2-(aminomethyl)thiazole-4-carboxylate

• To a solution of 2-amino-2-oxoethyl acetate (1.0 eq) in ethanol, add ethyl 2-chloroacetoacetate (1.1 eq).

• Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford ethyl 2-(aminomethyl)thiazole-4-carboxylate.

Step 2: Synthesis of Ethyl 2-(((tert-butoxycarbonyl)amino)methyl)thiazole-4-carboxylate

• Dissolve ethyl 2-(aminomethyl)thiazole-4-carboxylate (1.0 eq) in dichloromethane (DCM).

• Add triethylamine (1.5 eq) and di-tert-butyl dicarbonate ((Boc)2O, 1.2 eq) to the solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The crude product can often be used in the next step without further purification.

Step 3: Synthesis of tert-Butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate

• Dissolve the crude product from Step 2 in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

• Add diisobutylaluminium hydride (DIBAL-H, 2.5 eq, 1.0 M solution in hexanes) dropwise to the solution.

• Stir the reaction mixture at -78 °C for 2-3 hours.

• Quench the reaction by the slow addition of methanol, followed by a saturated aqueous solution of Rochelle's salt.

• Allow the mixture to warm to room temperature and stir until two clear layers are formed.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash chromatography to yield the desired alcohol.

Step 4: Synthesis of tert-Butyl ((4-formylthiazol-2-YL)methyl)carbamate

• Dissolve the alcohol from Step 3 (1.0 eq) in anhydrous DCM.

• Add Dess-Martin periodinane (DMP, 1.5 eq) to the solution at room temperature.

• Stir the reaction for 1-2 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate as a solid.

Application in the Synthesis of Epothilone Analogues

The aldehyde functionality of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is a key feature that allows for its incorporation into the epothilone scaffold through various carbon-carbon bond-forming reactions. The Nozaki-Hiyama-Kishi (NHK) reaction and the Wittig reaction are two powerful methods employed for this purpose.

Protocol 1: Nozaki-Hiyama-Kishi (NHK) Coupling

The NHK reaction is a highly chemoselective chromium(II)-mediated coupling of an aldehyde with a vinyl or aryl halide.[7][8] In the context of epothilone synthesis, it is used to couple the thiazole aldehyde with a vinyl iodide fragment of the macrocycle.[3]

Reaction Scheme:

Caption: Nozaki-Hiyama-Kishi coupling of the thiazole aldehyde.

Detailed Experimental Procedure:

• To a flame-dried flask under an argon atmosphere, add chromium(II) chloride (CrCl2, 4.0 eq) and nickel(II) chloride (NiCl2, 0.1 eq).

• Add anhydrous, degassed dimethyl sulfoxide (DMSO) and stir the suspension at room temperature for 15 minutes.

• In a separate flask, dissolve tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate (1.0 eq) and the vinyl iodide fragment of the epothilone macrocycle (1.2 eq) in anhydrous, degassed DMSO.

• Add the solution of the aldehyde and vinyl iodide to the CrCl2/NiCl2 suspension dropwise at room temperature.

• Stir the reaction mixture for 4-8 hours, or until TLC analysis indicates the consumption of the starting materials.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the coupled product.[7]

Protocol 2: Wittig Reaction

The Wittig reaction is a widely used method for the synthesis of alkenes from aldehydes or ketones and a phosphorus ylide.[9][10] In epothilone synthesis, it can be employed to introduce the thiazole side chain with a specific double bond geometry.

Reaction Scheme:

Caption: Wittig reaction for the formation of the thiazole-containing side chain.

Detailed Experimental Procedure:

• To a solution of the appropriate phosphonium salt (1.1 eq) in anhydrous THF at -78 °C, add a strong base such as sodium hexamethyldisilazide (NaHMDS, 1.1 eq, 1.0 M in THF) dropwise to generate the ylide.

• Stir the resulting colored solution at -78 °C for 30 minutes.

• Add a solution of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate (1.0 eq) in anhydrous THF to the ylide solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography to afford the desired alkene.[11]

Mechanism of Action of Epothilone-Based Drug Candidates

Epothilones and their analogues exert their potent anticancer effects by targeting the microtubule cytoskeleton. Unlike some other anticancer agents that destabilize microtubules, epothilones stabilize them, leading to a disruption of the delicate balance of microtubule dynamics required for proper cell division.[1]

Signaling Pathway: Disruption of Microtubule Dynamics

Caption: Epothilones disrupt normal microtubule dynamics, leading to mitotic arrest and apoptosis.

This stabilization of microtubules by epothilones has several downstream consequences:

• Inhibition of Depolymerization: Epothilones bind to the β-tubulin subunit within the microtubule polymer, effectively locking the dimers in place and preventing their dissociation.[12]

• Promotion of Polymerization: They also lower the critical concentration of tubulin required for polymerization, leading to an increase in the overall mass of microtubules in the cell.[1]

• Mitotic Arrest: The resulting hyper-stabilized microtubules are unable to undergo the dynamic changes necessary for the formation and function of the mitotic spindle, leading to an arrest of the cell cycle at the G2/M transition phase.[13]

• Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, ultimately leading to the programmed death of the cancer cell.

A significant advantage of epothilones is their efficacy against taxane-resistant cancer cells. This is often due to their lower susceptibility to efflux by P-glycoprotein, a common mechanism of multidrug resistance.[1]

Biological Activity of Epothilone Analogues

The modification of the thiazole side chain, facilitated by the use of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, has led to the development of numerous epothilone analogues with potent anticancer activity. The following table summarizes the in vitro cytotoxicity of selected epothilone analogues against various human cancer cell lines.

Compound	Cancer Cell Line	IC50 (nM)	Reference
Epothilone B	A2780 (Ovarian)	1.5	[14]
PC-3 (Prostate)	2.0	[14]
Ixabepilone	MDA-MB-435 (Melanoma)	3.1	[15]
A549 (Lung)	2.8	[16]
trans-CP-tmt-EpoB	1A9 (Ovarian)	3.5	[3]
1A9/PTX10 (Paclitaxel-resistant Ovarian)	5.7	[3]
9-(S)-epo D	MCF-7 (Breast)	0.8	[17]
HCT-116 (Colon)	1.2	[17]

Conclusion and Future Perspectives

tert-Butyl ((4-formylthiazol-2-YL)methyl)carbamate is a cornerstone in the synthetic chemist's toolkit for the development of novel epothilone-based oncology drug candidates. Its strategic design allows for the efficient and versatile introduction of the critical thiazole side chain. The protocols outlined in this application note provide a solid foundation for the synthesis of this building block and its incorporation into complex macrocyclic structures. The profound understanding of the mechanism of action of epothilones continues to drive the design of new analogues with improved potency, selectivity, and pharmacokinetic profiles. As our knowledge of cancer biology deepens, the strategic use of such well-defined and versatile building blocks will undoubtedly play a pivotal role in the future of targeted cancer therapy.

References

• Armstrong, R. W., Beau, J.-M., Cheon, S. H., Christ, W. J., Fujioka, H., Ham, W.-H., Hawkins, L. D., Jin, H., Kang, S. H., Kishi, Y., Martinelli, M. J., McWhorter, W. W., Mizuno, M., Nakata, M., Stutz, A. E., Talamas, F. X., Taniguchi, M., Tino, J. A., Ueda, K., Uenishi, J., … Yonaga, M. (1989). The Nozaki-Hiyama-Kishi Reaction: A New Method for the Stereoselective Synthesis of Allylic Alcohols. Journal of the American Chemical Society, 111(19), 7525–7530. [Link]

• Bollag, D. M., McQueney, P. A., Zhu, J., Hensens, O., Koupal, L., Liesch, J., Goetz, M., Lazarides, E., & Woods, C. M. (1995). Epothilones, a new class of microtubule-stabilizing agents with a taxol-like mechanism of action. Cancer Research, 55(11), 2325–2333.

• Chen, J., Feng, P., Sang, F., Ding, Y., Duan, X., Zhai, J., Ma, X., Zhang, B., Lin, J., & Chen, Y. (2013). Epothilone D and its 9-methyl analogues: combinatorial syntheses, conformation, and biological activities. European Journal of Medicinal Chemistry, 68, 321–332. [Link]

• ChemBK. (n.d.). tert-Butyl ((4-formylthiazol-2-yl)methyl)carbamate. Retrieved from [Link]

• Fumoleau, P., Coudert, B., Isambert, N., & Ferrant, E. (2007). The epothilones: a new class of microtubule-stabilizing agents in the treatment of cancer. Current Opinion in Oncology, 19(6), 570–576.

• Goodin, S., Kane, M. P., & Rubin, E. H. (2004). Epothilones: mechanism of action and biologic activity. Journal of Clinical Oncology, 22(10), 2015–2025. [Link]

• Harris, C. R., & Danishefsky, S. J. (1999). The total synthesis of epothilone D. The Journal of Organic Chemistry, 64(23), 8434–8456.
• Nettles, J. H., Li, H., Cornett, B., Krahn, J. M., Snyder, J. P., & Downing, K. H. (2004). The binding mode of epothilone A on alpha,beta-tubulin by electron crystallography. Science, 305(5685), 866–869.
• Nicolaou, K. C., Winssinger, N., Pastor, J., Ninkovic, S., Sarabia, F., He, Y., Vourloumis, D., Yang, Z., Li, T., Giannakakou, P., & Hamel, E. (1997). Total synthesis of epothilone A and B as well as new analog through a macrolactonization-based strategy.
• Nettles, J. H., Li, H., Cornett, B., Krahn, J. M., Snyder, J. P., & Downing, K. H. (2004). The binding mode of epothilone A on α,β-tubulin by electron crystallography. Science, 305(5685), 866–869.
• Nicolaou, K. C., Sarabia, F., Ninkovic, S., & Yang, Z. (1997). A Convergent Strategy for the Synthesis of Epothilone A: The Olefin Metathesis Approach. Angewandte Chemie International Edition in English, 36(5), 525–527.

• Nicolaou, K. C., et al. (2002). Chemical Synthesis and Biological Evaluation of Novel Epothilone B and trans-12,13-Cyclopropyl Epothilone B Analogues. Tetrahedron, 58(32), 6413-6432. [Link]

• Organic Chemistry Portal. (n.d.). Nozaki-Hiyama-Kishi Coupling. Retrieved from [Link]

• Pan, W., et al. (2014). Synthesis of tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)carbamate. ResearchGate. [Link]

• Pellegrini, F., & Budman, D. R. (2005). Review: tubulin function, actions of microtubule-targeting agents, and mechanisms of resistance.

• Lee, F. Y., Borzilleri, R., Fairchild, C. R., Kamath, A., Vite, G., Rose, W. C., & Wong, H. (2008). Preclinical discovery of ixabepilone, a highly active antineoplastic agent. Cancer Chemotherapy and Pharmacology, 63(1), 157–166. [Link]

• Sang, F., et al. (2013). Epothilone D and its 9-Methyl analogues: combinatorial syntheses, conformation, and biological activities. European Journal of Medicinal Chemistry, 68, 321-332. [Link]

• Takai, K., Nitta, K., & Utimoto, K. (1986). A novel and practical method for the stereoselective synthesis of (E)-alkenylsilanes from aldehydes and iodo(trimethylsilyl)methyllithium. Journal of the American Chemical Society, 108(23), 7408–7410.
• Vedejs, E., & Peterson, M. J. (1994). Stereochemistry and mechanism in the Wittig reaction. Topics in Stereochemistry, 21, 1–157.
• Wittig, G., & Schöllkopf, U. (1954). Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien (I. Mitteil.). Chemische Berichte, 87(9), 1318–1330.

• Nicolaou, K. C., et al. (2002). Chemical Synthesis and Biological Evaluation of Novel Epothilone B and trans-12,13-Cyclopropyl Epothilone B Analogues. Tetrahedron, 58(32), 6413-6432. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

• ChemBK. (n.d.). tert-Butyl ((4-formylthiazol-2-yl)methyl)carbamate. Retrieved from [Link]

• Pan, W., et al. (2014). Synthesis of tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)carbamate. ResearchGate. [Link]

• Pavia, D. L., Lampman, G. M., Kritz, G. S., & Engel, R. G. (2006). Introduction to organic laboratory techniques: A small scale approach. Cengage Learning.
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863–927.
• Harris, C. R., & Danishefsky, S. J. (1999). The total synthesis of epothilone D. The Journal of Organic Chemistry, 64(23), 8434–8456.

• Pan, W., et al. (2014). Synthesis of tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)carbamate. ResearchGate. [Link]

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Unlocking the Potential of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate in Infectious Disease Research: A Detailed Guide

Introduction: The relentless challenge of infectious diseases, exacerbated by the rise of antimicrobial resistance, necessitates the exploration of novel chemical scaffolds for therapeutic development. Among these, thiazole derivatives have emerged as a particularly promising class of compounds, demonstrating a broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.[1][2] This guide focuses on a specific, yet largely unexplored, thiazole derivative: Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate . We will delve into its potential applications in infectious disease research, providing detailed protocols for its evaluation and outlining the scientific rationale behind these experimental designs. This document is intended for researchers, scientists, and drug development professionals seeking to investigate the anti-infective potential of this intriguing molecule.

The core structure of this compound features a thiazole ring, a key pharmacophore found in numerous FDA-approved drugs.[3] The presence of a formyl group at the 4-position and a tert-butyl carbamate moiety at the 2-position presents unique opportunities for structure-activity relationship (SAR) studies and potential target interactions. Notably, research on other thiazole derivatives suggests that small substituents, such as a formyl group, can be favorable for antibacterial activity.[4]

Section 1: Synthesis and Physicochemical Characterization

A potential synthetic pathway is outlined below. This proposed scheme serves as a starting point and may require optimization.

Figure 1: Proposed synthetic workflow for Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Protocol 1: Proposed Synthesis of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

• Step 1: Protection of the amine. To a solution of 2-amino-4-(hydroxymethyl)thiazole in dichloromethane (DCM), add triethylamine (Et3N) and di-tert-butyl dicarbonate (Boc anhydride). Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Step 2: Work-up and purification. Quench the reaction with water and extract the aqueous layer with DCM. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to obtain Tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate.

• Step 3: Oxidation of the alcohol. Dissolve the product from Step 2 in DCM and add Dess-Martin periodinane. Stir the reaction at room temperature until the alcohol is completely oxidized to the aldehyde (monitored by TLC).

• Step 4: Final work-up and purification. Quench the reaction with a saturated solution of sodium thiosulfate. Extract the mixture with DCM, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography to yield the final compound, Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Physicochemical Characterization:

Following synthesis, it is crucial to characterize the compound to confirm its identity and purity.

Parameter	Method	Purpose
Identity	¹H NMR, ¹³C NMR, Mass Spectrometry (MS)	To confirm the chemical structure of the synthesized compound.
Purity	High-Performance Liquid Chromatography (HPLC)	To determine the percentage purity of the compound.
Solubility	Kinetic or Thermodynamic Solubility Assays	To determine the solubility in various solvents (e.g., DMSO, water, ethanol) to prepare appropriate stock solutions for biological assays.
Lipophilicity (LogP/LogD)	Calculated or experimental (e.g., shake-flask method)	To predict membrane permeability and general ADME properties.

Section 2: Application in Antibacterial Research

The thiazole scaffold is a well-established pharmacophore in antibacterial drug discovery.[2] The evaluation of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate against a panel of clinically relevant bacteria is a logical first step. A phenotypic screening approach is recommended as it directly assesses the compound's effect on bacterial growth.[5]

Figure 2: Workflow for primary antibacterial screening.

Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Compound Stock Solution: Prepare a 10 mg/mL stock solution of the test compound in 100% DMSO.

• Bacterial Strains: Utilize a panel of Gram-positive (e.g., Staphylococcus aureus ATCC 29213, Methicillin-resistant Staphylococcus aureus (MRSA) USA300) and Gram-negative (e.g., Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853) bacteria.

• Inoculum Preparation: Culture the bacterial strains overnight on appropriate agar plates. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay plate.

• Assay Plate Preparation: In a 96-well microtiter plate, perform serial two-fold dilutions of the compound stock solution in CAMHB to obtain a range of concentrations (e.g., 128 µg/mL to 0.25 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol 3: Determination of Minimum Bactericidal Concentration (MBC)

• Subculturing: Following MIC determination, take an aliquot from the wells showing no visible growth.

• Plating: Spread the aliquot onto an appropriate agar plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MBC Determination: The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Section 3: Application in Antiviral Research

Thiazole derivatives have also demonstrated significant potential as antiviral agents against a variety of viruses, including respiratory viruses and coronaviruses.[6][7] A cell-based phenotypic screen is an effective initial strategy to identify antiviral activity.

Figure 3: Workflow for primary antiviral screening.

Protocol 4: Cytotoxicity Assay (MTT Assay)

Prior to antiviral testing, it is essential to determine the cytotoxicity of the compound on the host cell line to ensure that any observed antiviral effect is not due to cell death.

• Cell Seeding: Seed host cells (e.g., Vero E6 for coronaviruses, A549 for influenza) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compound for a duration that matches the planned antiviral assay (e.g., 48-72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.

• CC50 Calculation: The 50% cytotoxic concentration (CC50) is calculated from the dose-response curve.

Protocol 5: Cytopathic Effect (CPE) Reduction Assay

• Cell Seeding: Seed host cells in a 96-well plate and allow them to form a monolayer.

• Compound Treatment and Infection: Treat the cells with non-toxic concentrations of the compound and subsequently infect them with the virus of interest at a specific multiplicity of infection (MOI).

• Incubation: Incubate the plates at the optimal temperature for viral replication (e.g., 37°C) until CPE is observed in the virus control wells (no compound).

• CPE Visualization: Stain the cells with a solution such as crystal violet to visualize cell viability.

• EC50 Determination: The 50% effective concentration (EC50) is the concentration of the compound that reduces the viral CPE by 50%.

Section 4: ADME-Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is crucial in drug discovery to identify compounds with favorable pharmacokinetic profiles.[8]

Table 1: Recommended In Vitro ADME-Tox Assays

Assay	Purpose
Metabolic Stability	To assess the compound's stability in the presence of liver microsomes or hepatocytes.
Plasma Protein Binding	To determine the extent to which the compound binds to plasma proteins, which can affect its distribution and efficacy.
CYP450 Inhibition	To evaluate the potential for drug-drug interactions by assessing the inhibition of major cytochrome P450 enzymes.
Permeability (e.g., PAMPA, Caco-2)	To predict the intestinal absorption of the compound.
hERG Inhibition	To assess the risk of cardiotoxicity.

Section 5: Concluding Remarks

Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate represents a promising starting point for infectious disease drug discovery. The protocols outlined in this guide provide a comprehensive framework for its initial evaluation. The combination of the versatile thiazole core with a reactive formyl group and a drug-like carbamate moiety warrants a thorough investigation of its antibacterial and antiviral potential. Further SAR studies, involving modification of the substituents on the thiazole ring, could lead to the identification of more potent and selective anti-infective agents.

References

• Ayele, S.A. et al. (2026). Thiazole derivatives show drug-like properties as broad-spectrum antirhinovirus agents. European Journal of Medicinal Chemistry, 302(Pt 3), 118318.

• GARDP Revive. (n.d.). Phenotypic screening. Retrieved from [Link]

• MDPI. (n.d.). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Retrieved from [Link]

• Pandey, A., et al. (2018).
• Shorte, S. L., & Young, R. J. (2019). Next-Generation Phenotypic Screening in Early Drug Discovery for Infectious Diseases. Trends in Parasitology, 35(7), 559-570.
• Stokes, J. M., et al. (2021). Antibacterial Discovery via Phenotypic DNA-Encoded Library Screening. ACS Central Science, 7(12), 2036-2045.

• ResearchGate. (n.d.). Antibacterial Activity of Thiazole and its Derivatives: A Review. Retrieved from [Link]

• ACS Publications. (n.d.). Phenotypic Screening: A Cornerstone Engine for Discovering Original Anti-Infective Drugs. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (n.d.). Antibacterial Activity of Thiazole and its Derivatives: A Review. Retrieved from [Link]

• Sun, N., et al. (2020). Antibacterial activity evaluation and mode of action study of novel thiazole-quinolinium derivatives. RSC Advances, 10(27), 15947-15957.

• PubMed. (n.d.). Anti-viral activity of thiazole derivatives: an updated patent review. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. Retrieved from [Link]

• PMC. (n.d.). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Retrieved from [Link]

• Technology Networks. (n.d.). Phenotypic Screening: A Powerful Tool for Drug Discovery. Retrieved from [Link]

• MDPI. (n.d.). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and antiviral activity of certain thiazole C-nucleosides. Retrieved from [Link]

• PubMed. (n.d.). Thiazole Compounds as Antiviral Agents: An Update. Retrieved from [Link]

• PubMed. (n.d.). Synthesis, antimicrobial activity and advances in structure-activity relationships (SARs) of novel tri-substituted thiazole derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Thiazole Compounds as Antiviral Agents: An Update. Retrieved from [Link]

• ResearchGate. (n.d.). Thiazole‐based SARS‐CoV‐2 protease (COV Mpro) inhibitors: Design, synthesis, enzyme inhibition, and molecular modeling simulations. Retrieved from [Link]

• PubMed. (n.d.). 4-Substituted-2-Thiazole Amides as Viral Replication Inhibitors of Alphaviruses. Retrieved from [Link]

• Atlantis Press. (n.d.). Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). Anti-viral activity of thiazole derivatives: an updated patent review. Retrieved from [Link]

• Semantic Scholar. (n.d.). Thiazole‐based SARS‐CoV‐2 protease (COV Mpro) inhibitors: Design, synthesis, enzyme inhibition, and molecular modeling simulations. Retrieved from [Link]

• Organic Syntheses. (n.d.). Carbamic acid, tert-butyl ester. Retrieved from [Link]

• ChemBK. (n.d.). tert-Butyl [4-(hydroxymethyl)-1,3-thiazol-2-yl]carbamate. Retrieved from [Link]

• Michael Pittelkow. (n.d.). Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates. Retrieved from [Link]

• PMC. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Retrieved from [Link]

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• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. researchgate.net [researchgate.net]
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• 5. Phenotypic screening – REVIVE [revive.gardp.org]
• 6. Anti-viral activity of thiazole derivatives: an updated patent review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. technologynetworks.com [technologynetworks.com]

step-by-step guide for a Wittig reaction with "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate"

This Application Note is structured to provide a rigorous, field-validated protocol for the Wittig olefination of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate . It is designed for medicinal chemists requiring high reproducibility and scalability.

Executive Summary

The substrate Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (hereafter referred to as Compound 1 ) represents a critical "linker" scaffold in drug discovery, particularly for fragment-based design and peptidomimetics. Its dual functionality—an acid-sensitive Boc-amine and an electrophilic aldehyde—requires a Wittig protocol that balances reactivity with functional group tolerance.

This guide details a self-validating protocol for converting Compound 1 into its corresponding alkene. We focus on the use of stabilized ylides (to generate E-alkenes, e.g.,

-unsaturated esters) as this is the most prevalent transformation for this scaffold in building kinase inhibitor libraries.

Strategic Analysis & Mechanistic Insight

Substrate Profile

• Compound: Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate

• Core Risks:

  • Acid Sensitivity: The N-Boc group is labile to strong acids; Lewis acids (often used in catalysis) must be selected carefully.

  • Thiazole Basicity: The thiazole nitrogen is weakly basic (

    for conjugate acid). While generally unreactive to Wittig bases, it can coordinate to lithium salts, potentially altering stereoselectivity.

  • Aldehyde Stability: Heteroaromatic aldehydes are highly electrophilic but can be prone to Cannizzaro disproportionation under highly basic conditions.

Reaction Design: The "Salt-Free" Advantage

For high E-selectivity with stabilized ylides (e.g.,

), we utilize a protocol that minimizes lithium salts. Lithium ions can stabilize the betaine intermediate, leading to erosion of stereoselectivity.[1] By using salt-free ylides or non-lithium bases, we favor the thermodynamic formation of the trans-oxaphosphetane, yielding the E-alkene.

The TPPO Problem

The primary bottleneck in Wittig reactions is the removal of Triphenylphosphine Oxide (TPPO). This protocol integrates a Zinc Chloride (

) precipitation step, a superior alternative to difficult chromatography for polar heterocyclic products.[2]

Visual Workflow

The following diagram outlines the decision matrix and reaction pathway.

Figure 1: Decision tree for Wittig Olefination of Thiazole-4-carbaldehyde.

Detailed Experimental Protocol

Scenario: Synthesis of (E)-Ethyl 3-(2-((tert-butoxycarbonyl)amino)methyl)thiazol-4-yl)acrylate

Targeting the E-isomer using a stabilized ylide.

4.1 Materials & Reagents

Reagent	Equiv.	Role	Notes
Compound 1	1.0	Limiting Reagent	Ensure dry; azeotrope with toluene if necessary.
(Carbethoxymethylene)triphenylphosphorane	1.2 - 1.5	Wittig Reagent	Commercially available stabilized ylide.
Dichloromethane (DCM)	Solvent	0.1 M Conc.	Anhydrous.[3] THF is a viable alternative.
Benzoic Acid	0.1	Catalyst	Optional: Mild acid catalysis can accelerate reaction with stabilized ylides.
ZnCl	2.0 (vs Ylide)	Scavenger	Anhydrous; for TPPO removal workup.

4.2 Step-by-Step Procedure

Step 1: Reaction Setup

• Charge a flame-dried round-bottom flask with Compound 1 (1.0 equiv) and a magnetic stir bar.

• Dissolve in anhydrous DCM (concentration ~0.1 M).

• Add (Carbethoxymethylene)triphenylphosphorane (1.2 equiv) in one portion.

  • Note: Stabilized ylides are air-stable solids; inert atmosphere (

    ) is good practice but strictly not required for the reagent itself, though essential for the aldehyde stability.

• Optimization Tip: If the reaction is sluggish after 4 hours, add catalytic Benzoic Acid (10 mol%). This activates the oxaphosphetane intermediate.

Step 2: Monitoring

• Stir at Room Temperature (20–25 °C).

• Monitor by TLC or LCMS.

  • Target: Disappearance of aldehyde peak [M+H] (check local MW) and appearance of acrylate product.

  • Timeframe: Typically 4–16 hours. Thiazole aldehydes are generally reactive.

Step 3: Workup (The ZnCl

Method) Standard aqueous workups often leave sticky TPPO residues. This method precipitates TPPO chemically.

• Concentrate the reaction mixture to roughly 50% volume.

• Dilute with Ethanol (approx. equal volume to the DCM).

• Add anhydrous ZnCl

  (2.0 equiv relative to the starting ylide) dissolved in a minimum amount of ethanol.

• Stir vigorously for 30–60 minutes. A bulky white precipitate (TPPO-ZnCl

  complex) will form.

• Filter the suspension through a pad of Celite.

• Wash the filter cake with a small amount of 1:1 DCM/EtOH.

• Concentrate the filtrate to dryness.

Step 4: Purification

• Resuspend the residue in EtOAc/Hexanes (1:1) and pass through a short silica plug to remove any remaining zinc salts.

• Concentrate and purify via flash column chromatography (Gradient: 0%

  40% EtOAc in Hexanes).

  • Expectation: The E-isomer is typically less polar and elutes first.

Protocol for Unstabilized Ylides (Z-Alkene)

If the target is a simple alkyl chain extension (Z-selective).

• Preparation: In a flame-dried flask under Ar, suspend Alkyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF.

• Base Addition: Cool to -78 °C. Add NaHMDS (1.1 equiv) dropwise. Stir 30 min to generate the bright yellow/orange ylide.

  • Critical: Do not use n-BuLi if possible, as it may attack the thiazole ring or the Boc carbonyl. NaHMDS is bulky and non-nucleophilic.

• Substrate Addition: Add Compound 1 (dissolved in minimal THF) dropwise at -78 °C.

• Reaction: Stir at -78 °C for 1 hour, then warm to RT.

• Workup: Quench with saturated

  . Extract with EtOAc.[4] Use the ZnCl method described above for TPPO removal.[2][5][6]

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Old/Wet Ylide	Recrystallize ylide or increase equivalents (up to 2.0).
Boc Deprotection	Acidic Impurities	Ensure DCM is neutral. Avoid strong acid catalysts. Use basic alumina filtration if necessary.
Low E/Z Selectivity	Lithium Salts	Switch to salt-free conditions (use commercially available salt-free ylide or NaHMDS/KHMDS bases).
Product "Stuck" in TPPO	Co-elution	Use the ZnCl precipitation method (Step 3). Do not rely solely on chromatography.[5]

References

• General Wittig Mechanism & Stereoselectivity

  • Maryanoff, B. E.; Reitz, A. B. "The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions." Chem. Rev.1989 , 89, 863–927. Link

• TPPO Removal Str

  Method):

  • Batesky, D. C.; Goldfogel, M. J.; Weix, D. J.[2] "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents." J. Org.[2] Chem.2017 , 82, 9931–9936.[2] Link

• Thiazole Chemistry & Reactivity: Metzger, J. V. "Thiazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry, 1984. (Standard Reference Text).
• Relevant Analogous Synthesis (Pyridyl Carbamates)

Sources

• 1. Wittig Reaction [organic-chemistry.org]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. echemi.com [echemi.com]

"Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" in fragment-based drug discovery

This Application Note is structured to guide drug discovery professionals through the strategic utilization of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (CAS 1150617-54-1). This molecule is a high-value "lynchpin" fragment, offering dual utility as both a reversible covalent probe and a versatile synthetic building block for fragment growing.

Executive Summary & Physicochemical Profile

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate represents a "privileged scaffold" in Fragment-Based Drug Discovery (FBDD). It combines a thiazole core (a bioisostere for pyridine/imidazole often found in kinase and GPCR inhibitors) with two distinct vectors for chemical elaboration:

• C4-Formyl Group (Aldehyde): A reactive handle for reversible covalent screening (Schiff base formation) or rapid library expansion via reductive amination.

• C2-Methylamine (Boc-Protected): A masked solubility anchor that, upon deprotection, allows for vector extension into solvent-exposed regions.

Physicochemical Properties (Rule of Three Compliance)

The molecule is perfectly positioned within the "Fragment Space" (MW < 300, cLogP < 3).

Property	Value	FBDD Status	Implications
Molecular Weight	242.30 Da	Ideal	Leaves ~250 Da "headroom" for fragment growing.
Formula	C₁₀H₁₄N₂O₃S	-	Sulfur atom provides unique electronic interactions (sigma-hole).
cLogP (Est)	1.2 – 1.6	Ideal	Sufficiently lipophilic for binding, soluble enough for NMR/SPR.
H-Bond Donors	1 (Amide NH)	Pass	Critical for backbone interactions.
H-Bond Acceptors	4	Pass	Thiazole N, Carbonyls (x2), Ether O.
Rotatable Bonds	4	Pass	Low entropic penalty upon binding.

Application A: Reversible Covalent Fragment Screening

Context: Aldehyde-bearing fragments are increasingly used to target non-catalytic lysine residues near binding pockets. The electron-deficient thiazole ring activates the C4-aldehyde, facilitating reversible imine (Schiff base) formation with protein nucleophiles.

Mechanism of Action

The aldehyde electrophile reacts with a specific Lysine

-amino group on the target protein. This reaction is reversible, allowing the fragment to "scan" the surface until thermodynamic equilibrium favors a specific pocket.

Experimental Workflow: Intact Protein Mass Spectrometry

Objective: Identify if the fragment binds covalently to the target protein.[1][2]

Protocol:

• Protein Prep: Buffer exchange target protein (5–10 µM) into non-amine buffer (e.g., HEPES or Phosphate, pH 7.4). Avoid Tris or Glycine as they will compete with the aldehyde.

• Incubation: Add fragment (100 µM – 500 µM, 1-2% DMSO final). Incubate at RT for 1–4 hours.

• Reduction (Optional but Recommended): Add NaCNBH₃ (5 mM) to "trap" the transient imine as a stable amine for easier detection.

• Analysis: Inject onto LC-MS (Q-TOF or Orbitrap). Deconvolute the mass spectrum.

• Hit Criteria: Observe mass shift of +224 Da (Fragment - H₂O) for reversible imine, or +226 Da if reduced.

Application B: Fragment Growing (Synthetic Library Generation)

Context: Once the thiazole core is identified as a hit (or to generate a library around the scaffold), the aldehyde serves as the primary vector for "Fragment Growing." The most robust reaction for this is Reductive Amination .

Synthetic Strategy: The "Grow-Then-Deprotect" Workflow

This strategy allows you to explore the S1/S2 pockets using the aldehyde vector while keeping the C2-amine protected to maintain solubility and prevent polymerization.

Figure 1: Strategic workflow for elaborating the thiazole fragment into a lead compound.

Detailed Protocol: Parallel Reductive Amination

Scale: 50–100 µmol (Library Scale). Reagents:

• Scaffold: Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate.

• Amine Set: Diverse primary/secondary amines (aliphatic, aromatic, heteroaromatic).

• Reductant: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃). Note: STAB is preferred over NaBH₄ as it does not reduce the aldehyde/ketone until the imine is formed.

• Solvent: 1,2-Dichloroethane (DCE) or DCM.

Step-by-Step Procedure:

• Imine Formation:

  • In a 1-dram vial or 96-well block, dissolve the Scaffold (1.0 equiv) in DCE (0.2 M concentration).

  • Add the Amine Building Block (1.1 – 1.2 equiv).

  • Catalyst: If using non-basic aromatic amines, add Acetic Acid (1.0 equiv) to catalyze imine formation.

  • Stir/Shake at Room Temperature (RT) for 30–60 minutes.

• Reduction:

  • Add NaBH(OAc)₃ (1.5 – 2.0 equiv) as a solid or slurry.

  • Seal and shake at RT for 12–16 hours (overnight).

• Quench & Workup:

  • Quench with saturated aqueous NaHCO₃.

  • Extract with DCM (x3).

  • Pass organic layer through a phase separator frit.

• Purification:

  • Evaporate solvent.[3]

  • Purify via Prep-HPLC or automated flash chromatography (DCM/MeOH gradient).

• Validation:

  • NMR: Disappearance of the distinct aldehyde singlet (~9.8–10.0 ppm). Appearance of benzylic-type protons at C4 (~3.8–4.2 ppm).

Quality Control & Troubleshooting

Stability Warning: Thiazole-4-aldehydes can be prone to oxidation (to carboxylic acid) or hydration upon prolonged storage in air.

• Storage: Store solid at -20°C under Argon/Nitrogen.

• QC Check: Before library synthesis, run a quick ¹H NMR. If a broad singlet appears ~11-13 ppm, the aldehyde has oxidized to the acid.

Troubleshooting Reductive Amination:

Observation	Root Cause	Solution
Low Conversion	Steric hindrance of amine	Switch solvent to TFE (2,2,2-Trifluoroethanol) or use Ti(OiPr)₄ as a Lewis acid additive.
Aldehyde Reduction (Alcohol formation)	Reductant too strong/added too early	Ensure 30 min pre-incubation of amine + aldehyde before adding STAB.

| Boc Loss | Acid concentration too high | Avoid strong Lewis acids; stick to Acetic Acid. |

References

• Erlanson, D. A., et al. (2016). Fragment-based drug discovery: journal of medicinal chemistry. ACS Publications. Link

• Abdel-Magid, A. F., et al. (1996).[3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. Link

• Kushwaha, P., & Pandey, S. (2022).[4] 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry.[4] Link

• Backus, K. M., et al. (2016). Proteome-wide covalent ligand discovery in native biological systems. Nature. Link (Context for covalent screening).

• Roughley, S. D., & Jordan, A. M. (2011). The medicinal chemist’s guide to molecular interactions. Journal of Medicinal Chemistry. Link (Thiazole bioisostere properties).

Sources

• 1. Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advancing Drug Discovery With Covalent Fragment Screening | Evotec - Evotec [evotec.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. eurekaselect.com [eurekaselect.com]

Technical Notes & Optimization

overcoming low yield in "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" synthesis

Technical Support Center: Thiazole Building Block Synthesis Ticket Subject: Optimizing Yield for Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate Case ID: THZ-CHO-004 Assigned Specialist: Senior Application Scientist

Executive Summary

The synthesis of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate is a notorious bottleneck in the preparation of tubulysin analogues and various kinase inhibitors. Users frequently report overall yields <20% due to three specific failure modes:

• Acid-Lability: Loss of the Boc-group during Hantzsch cyclization.

• Redox Instability: Over-reduction of the ester or polymerization of the aldehyde.

• Purification Loss: Degradation of the aldehyde on acidic silica gel.

This guide provides a yield-optimized protocol shifting from the "Direct DIBAL" route to a robust "Buffer-Redox" sequence , targeting a consistent isolated yield of >60% over 3 steps.

Part 1: The Optimized Synthetic Pathway

The most common error is attempting a direct reduction of the ester to the aldehyde using DIBAL-H. On thiazole substrates, this often results in stable tetrahedral intermediates or over-reduction. We recommend a 3-step sequence: Buffered Hantzsch

Borohydride Reduction Mild Oxidation.

Figure 1: Optimized 3-step synthetic pathway avoiding common pitfalls.

Part 2: Troubleshooting Guide (Q&A)

Phase 1: The Hantzsch Cyclization

User Question: "My reaction turns black, and NMR shows des-Boc amine. Why is the yield so low?"

Technical Diagnosis: The Hantzsch synthesis generates one equivalent of HBr as a byproduct. While thiazoles are weak bases, the local concentration of acid in refluxing ethanol is sufficient to cleave the acid-sensitive Boc group. The resulting free amine often polymerizes or reacts with the bromopyruvate.

The Fix: The "Schwartz Buffer" Modification Do not use standard refluxing ethanol. Switch to 1,2-Dimethoxyethane (DME) and use an insoluble base buffer.

• Protocol Adjustment: Perform the reaction in DME at -10°C to RT, then mild heating. Add 2.0 equivalents of solid

  or . This neutralizes HBr in situ without hydrolyzing the ethyl ester.

• Alternative: The "Epoxide Scavenger" method. Add propylene oxide (5 equiv.) to the reaction mixture. It acts as an acid scavenger, converting HBr to bromopropanol, keeping the pH neutral.

Phase 2: The Reduction (Ester to Alcohol)

User Question: "I tried DIBAL-H at -78°C to get the aldehyde directly, but I got a mixture of starting material, alcohol, and aldehyde."

Technical Diagnosis: Thiazole esters form stable aluminum-complex intermediates that resist breakdown until quenching, but they also suffer from "leakage" to the alcohol state. DIBAL reduction is notoriously difficult to reproduce on this specific substrate.

The Fix:

System Abandon DIBAL. Use a modified borohydride reduction which is chemoselective for the ester in the presence of the carbamate.

• Reagent:

  (2 equiv) + (1 equiv) in EtOH/THF (2:1).

• Mechanism:

  coordinates to the ester carbonyl and the thiazole nitrogen, activating it for hydride attack. This quantitatively yields the alcohol (Tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate).

Phase 3: The Oxidation (Alcohol to Aldehyde)

User Question: "I used

and lost 50% of my mass. The product is there but stuck to the oxidant."

Technical Diagnosis: Commercial Manganese Dioxide (

) is highly variable. "Dead" requires massive excess (20-50 equiv), which physically adsorbs the polar thiazole product. Furthermore, thiazole aldehydes are prone to hydrate formation in aqueous workups.

The Fix: Dess-Martin Periodinane (DMP) DMP is the gold standard for this specific transformation. It works under neutral conditions and requires no aqueous workup if filtered through ether.

• Yield Expectation: >90% conversion.

• Benefit: Avoids the "adsorption trap" of metal oxides.

Part 3: Detailed Experimental Protocols

Step 1: Buffered Hantzsch Synthesis

• Dissolve N-Boc-thioacetamide (1.0 equiv) in dry DME (0.2 M).

• Add

  (2.0 equiv) and cool to 0°C.

• Dropwise add Ethyl Bromopyruvate (1.05 equiv).

• Stir at 0°C for 1 hour, then allow to warm to RT overnight.

• Workup: Filter through a celite pad to remove inorganic salts. Concentrate the filtrate.

• Purification: Flash chromatography (Hexane/EtOAc). Note: The product is stable here.

Step 2: Reduction to Alcohol

• Dissolve the thiazole ester (1.0 equiv) in absolute EtOH/THF (2:1 ratio).

• Add

  (anhydrous, 1.0 equiv) and stir for 15 min to complex.

• Add

  (2.0 equiv) in portions at 0°C.

• Stir at RT for 2 hours. Monitor by TLC (Ester spot will disappear).

• Quench: Carefully add saturated

  solution.

• Extraction: Extract with EtOAc (3x). Wash combined organics with brine. Dry over

  .

Step 3: DMP Oxidation (The Yield Maker)

• Dissolve the thiazole alcohol (1.0 equiv) in wet DCM (DCM saturated with water accelerates DMP, but dry DCM is safer for stability). Use standard dry DCM (0.1 M).

• Add Dess-Martin Periodinane (1.2 equiv) at 0°C.

• Stir at RT for 1-2 hours.

• Quench: Add a 1:1 mixture of saturated

  and 10% (Sodium Thiosulfate). Stir vigorously until the cloudy organic layer becomes clear (destroys excess iodine species).

• Purification (CRITICAL): Thiazole aldehydes degrade on acidic silica.

  • Pre-treat Silica: Flush the column with 1%

    in Hexane before loading.

  • Elution: Elute quickly with Hexane/EtOAc (typically 3:1).

  • Storage: Store under Argon at -20°C immediately.

Part 4: Comparison of Oxidation Methods

Method	Yield	Reaction Time	Risk Factor	Recommendation
Swern	60-70%	1 hr	High (Temp control critical)	Use only if DMP unavailable.
	40-60%	12-48 hrs	High (Adsorption losses)	Not recommended for this substrate.
DMP	85-95%	1-2 hrs	Low (Mild conditions)	Highly Recommended.
IBX	80-90%	2-4 hrs	Medium (Solubility issues)	Good alternative to DMP.

Part 5: Troubleshooting Logic Tree

Figure 2: Decision matrix for troubleshooting yield loss.

References

• Hantzsch Thiazole Synthesis Optimization

  • Bagley, M. C., et al.[1] "One-step synthesis of thioamides and their use in the Hantzsch synthesis of thiazoles." Synlett 2004.14 (2004): 2615-2617.

  • Note: Establishes the necessity of buffering for acid-sensitive substr

• Borohydride Reduction of Thiazole Esters

  • Hamada, Y., et al. "Total synthesis of dolastatin 10." Tetrahedron 53.48 (1997): 16279-16298.

  • Note: Describes the reduction on thiazole systems to avoid over-reduction.

• Dess-Martin Periodinane Oxidation

  • Dess, D. B., & Martin, J. C.[2] "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones."[3] The Journal of Organic Chemistry 48.22 (1983): 4155-4156.[3]

  • Note: The foundational text for the mild oxid

• Thiazole Aldehyde Stability & Handling

  • Wipf, P., & Miller, C. P. "A new synthesis of highly functionalized oxazoles." The Journal of Organic Chemistry 58.14 (1993): 3604-3606.

  • Note: Discusses the handling of sensitive heterocyclic aldehydes and purific

Sources

• 1. scribd.com [scribd.com]
• 2. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]

preventing side reactions of the aldehyde in "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate"

Technical Support Center: Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

A Guide to Preventing Aldehyde-Related Side Reactions

Welcome to the technical support center for Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent common side reactions involving the aldehyde functionality of this versatile building block. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them, ensuring your experiments are both successful and reproducible.

Frequently Asked Questions (FAQs)

Q1: My reaction is not going to completion, and I see multiple spots on my TLC. What are the most likely side reactions?

A1: The aldehyde group in Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is susceptible to several side reactions, primarily due to its electrophilic nature and the influence of the adjacent thiazole ring. The most common side reactions include:

• Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid, especially if the reaction is exposed to air for prolonged periods or if oxidizing agents are present.

• Over-reduction: If you are performing a reduction of another functional group in the molecule, the aldehyde may be over-reduced to an alcohol.

• Cannizzaro-type reactions: Under certain basic conditions, aldehydes lacking an alpha-hydrogen can undergo a disproportionation reaction to yield a primary alcohol and a carboxylic acid.

• Aldol or similar condensations: If other enolizable carbonyl compounds are present, the aldehyde can participate in condensation reactions.

• Degradation of the thiazole ring: The thiazole ring can be sensitive to certain pH conditions, particularly alkaline media, which can lead to ring-opening or other degradation pathways.[1]

It is crucial to maintain an inert atmosphere (e.g., nitrogen or argon) and use purified, degassed solvents to minimize oxidation. Careful selection of reagents and control of reaction conditions are paramount to prevent other side reactions.

Troubleshooting Guides

Issue 1: Formation of an Unexpected Carboxylic Acid Impurity

Question: My NMR and mass spectrometry data indicate the presence of a carboxylic acid derivative of my starting material. How can I prevent this oxidation?

Answer: The oxidation of the formyl group to a carboxylic acid is a common issue. The electron-rich thiazole ring can facilitate this process. Here’s a systematic approach to troubleshoot and prevent this side reaction:

Root Cause Analysis:

• Atmospheric Oxygen: Prolonged exposure of the reaction mixture to air.

• Peroxides in Solvents: Ethereal solvents like THF and diethyl ether can form explosive peroxides upon storage, which are also potent oxidizing agents.

• Oxidizing Reagents: Trace impurities in other reagents or unintended side reactions generating oxidizing species.

Troubleshooting Workflow:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

purification techniques for "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" intermediates

Introduction

Welcome to the technical support guide for the purification of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate. This key intermediate is integral to the synthesis of various pharmaceutical compounds, notably in the development of advanced antibiotics. However, its purification presents a unique set of challenges stemming from the combined sensitivities of its three core functional groups: the acid-labile Boc-protecting group, the basic thiazole nitrogen, and the reactive aldehyde.

This guide is structured to provide researchers, scientists, and drug development professionals with practical, field-proven solutions to common purification issues. We will move from frequently asked questions for quick problem-solving to in-depth troubleshooting guides and detailed alternative protocols, ensuring you can achieve high purity and yield in your experiments.

Frequently Asked Questions (FAQs)

Question: My compound shows significant streaking on a silica gel TLC plate. What is the primary cause and how can I fix it?

Answer: Streaking is typically caused by the interaction of the basic nitrogen atom in the thiazole ring with the acidic silanol groups on the surface of the silica gel. This leads to poor separation and band broadening. To mitigate this, you can add a small amount of a basic modifier, such as 0.5-2% triethylamine (TEA) or a few drops of ammonia solution, to your mobile phase (eluent).[1] This neutralizes the acidic sites on the silica, resulting in sharper spots and improved resolution.

Question: I'm observing a new, more polar spot on my TLC after leaving the crude material on the bench or during column chromatography. What is it?

Answer: This is likely one of two degradation products. The most common is the corresponding carboxylic acid, formed by the oxidation of the sensitive aldehyde group.[2] Another possibility, especially if your silica gel or solvent system is acidic, is the cleavage of the acid-labile tert-butoxycarbonyl (Boc) group, resulting in the free amine.[3][4]

Question: Is column chromatography on standard silica gel the best method for purifying this intermediate?

Answer: While it is the most common method, it is not always the best, due to the compound's sensitivities. The acidity of standard silica gel can lead to product degradation.[5] If chromatography is necessary, using deactivated silica gel or an alternative stationary phase like alumina is recommended.[5][6] For many applications, non-chromatographic techniques such as recrystallization or bisulfite adduct formation can provide higher purity and yield with less risk of degradation.[1][7]

Question: My yield after column chromatography is very low, even though the reaction appeared complete by TLC. Where did my product go?

Answer: Low recovery can stem from several factors. The compound may be irreversibly binding to the acidic sites on the silica gel. Alternatively, degradation during the purification process (e.g., Boc-group cleavage) can convert your product into a different, more polar compound that may not elute with your chosen solvent system.[3][8] Using a deactivated stationary phase and minimizing the time the compound spends on the column via flash chromatography can help improve recovery.[1]

In-Depth Troubleshooting Guides

This section provides a systematic approach to resolving the most common and complex issues encountered during the purification of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Issue 1: Poor Separation and Co-elution in Column Chromatography

Poor separation compromises the final purity of the intermediate. The cause often lies in an improperly optimized mobile phase or an unsuitable stationary phase.

Causality Analysis: The polarity of the target compound is moderately high due to the carbamate and aldehyde functionalities. Impurities can range from non-polar starting materials to highly polar byproducts like the corresponding carboxylic acid or de-Boc'd amine. An inadequate solvent system may fail to resolve these components, or the inherent acidity of silica gel can cause peak tailing, leading to co-elution.[8]

Solutions & Protocols:

• Systematic TLC Solvent System Screening: Before committing to a column, identify an optimal solvent system using TLC. The goal is an Rf value of ~0.25-0.35 for the target compound, with good separation from all impurities.[5]

  • Step 1: Spot the crude reaction mixture on at least three TLC plates.

  • Step 2: Develop each plate in a different solvent system of varying polarity. Good starting points are mixtures of Hexane/Ethyl Acetate, Dichloromethane/Methanol, and Toluene/Acetone.

  • Step 3: If streaking is observed, add 1% triethylamine to the chosen solvent system and re-run the TLC.[1]

  • Step 4: If separation is still poor, consider a gradient elution for the column, starting with a less polar mixture and gradually increasing the polarity.

• Deactivation of Silica Gel: To prevent degradation and improve peak shape, neutralize the silica gel before packing the column.

  • Step 1: Prepare a slurry of your silica gel in the initial, least polar eluent.

  • Step 2: Add triethylamine to the slurry to constitute 1-2% of the total solvent volume.

  • Step 3: Stir the slurry for 15 minutes.

  • Step 4: Pack the column as usual with the treated silica. Ensure your running eluent also contains the same percentage of triethylamine.[5]

• Alternative Stationary Phases: If silica gel proves problematic, consider alumina (neutral or basic) or reverse-phase silica, which can offer different selectivity and are less harsh on the compound.[1][5]

Parameter	Silica Gel	Deactivated Silica Gel	Alumina (Neutral/Basic)
Acidity	Acidic	Neutralized	Neutral to Basic
Interaction	Strong interaction with basic groups	Reduced interaction	Good for basic/neutral compounds
Risk of Degradation	High (Boc cleavage, acetal formation)	Low	Low
Cost	Low	Low	Moderate

Issue 2: Product Instability and Degradation During Purification

The appearance of new spots on TLC during workup or purification is a clear sign of product degradation.

Causality Analysis:

• Boc Group Cleavage: The tert-butoxycarbonyl (Boc) group is notoriously labile under acidic conditions. The silanol groups on silica gel can be acidic enough to catalyze its removal, especially with prolonged exposure.[3][4]

• Aldehyde Oxidation: Aldehydes are susceptible to air oxidation, forming carboxylic acids. This process can be accelerated by trace metals or prolonged exposure to air, especially if the crude material is stored improperly.[2]

• Acetal Formation: If alcohol-based solvents (like methanol) are used in the eluent with standard silica gel, the acidic environment can catalyze the formation of hemiacetals or acetals, complicating the purification and reducing the yield of the desired aldehyde.[5]

Solutions & Protocols:

• Minimize Column Contact Time: Use flash chromatography instead of traditional gravity chromatography. The increased flow rate significantly reduces the time the compound spends on the acidic stationary phase.[1]

• Avoid Protic/Alcohol Solvents: When using silica gel, avoid methanol or ethanol in your eluent if possible. Opt for solvent systems like Hexane/Ethyl Acetate or Dichloromethane/Acetone.[5] If a polar protic solvent is required for elution, ensure the silica is thoroughly deactivated with a base.

• Workup Under Inert Atmosphere: While not always necessary, if you suspect significant oxidation, performing the workup and loading the column under a nitrogen or argon atmosphere can help preserve the aldehyde group.

Decision Workflow for Purification Strategy

Caption: Decision tree for selecting a purification method.

Alternative Purification Protocols

When standard chromatography fails or is undesirable, these methods offer robust alternatives.

Protocol 1: Purification via Sodium Bisulfite Adduct Formation

This classical method is highly selective for aldehydes and can be an excellent way to separate the target compound from non-aldehyde impurities.[2][7] The process involves forming a water-soluble bisulfite adduct, washing away organic impurities, and then regenerating the pure aldehyde.[1]

Workflow Diagram

Caption: Workflow for aldehyde purification via bisulfite adduct.

Step-by-Step Methodology:

• Adduct Formation: Dissolve the crude material in a suitable water-miscible solvent like methanol or DMF.[7] Add a saturated aqueous solution of sodium bisulfite (NaHSO₃) and stir the mixture vigorously for 1-2 hours. The bisulfite adduct may precipitate as a white solid.[2]

• Isolation and Washing: If a solid has formed, filter the mixture and wash the collected solid thoroughly with diethyl ether or ethyl acetate to remove any non-aldehyde impurities.

• Regeneration: Suspend the washed adduct in a biphasic mixture of water and diethyl ether. While stirring, slowly add a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute sodium hydroxide (NaOH) solution until the solution is basic (pH > 8) and gas evolution ceases.[1][2]

• Extraction: The aldehyde will be regenerated and partition into the organic layer. Separate the layers and extract the aqueous layer two more times with diethyl ether.

• Final Steps: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the purified product.

Protocol 2: Recrystallization

If the crude product is a solid and has a relatively high purity (>85%), recrystallization is an excellent, scalable, and economical purification method.[9]

Step-by-Step Methodology:

• Solvent Screening: The key is to find a solvent (or solvent pair) in which the compound is highly soluble at elevated temperatures but poorly soluble at room temperature or below.[9] Test small amounts of your crude solid in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane, or mixtures like ethanol/water).

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to the crude solid to achieve complete dissolution.[8]

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the clear, hot solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. After reaching room temperature, you can place the flask in an ice bath to maximize crystal formation.[9]

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent to remove residual impurities from the mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). protocol for Boc protection of primary amines with N'-tert-butyl(tert-butoxy)carbohydrazide.
• Harris, E. B. J. (2014). Answer to "What is the best solvent for purifying aldehyde in a column chromatography?".
• Various Authors. (n.d.).
• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES - Synthesis of Boc-protected amines.
• Pasala, V. K. (2016).
• Islam, M. N. (2017). Answer to "How to purify mono-BOC-ethylenediamine or N-tert-butoxycarbonylaminoethylamine by Column cromatography?".
• Brindle, C. S., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments.
• Maldonado-Domínguez, M. (2015). Answer to "Is it possible to purify aldehyde by column? Is there any other method to do purification?".
• Reddit User "RoneBone". (2015). Comment on "Purifying aldehydes?". r/chemistry.
• BenchChem. (2025). troubleshooting guide for the synthesis of heterocyclic compounds.
• BenchChem. (n.d.).
• Various Authors. (n.d.). Efficient and Eco-Friendly Preparation of 4-Methyl-5-formyl-thiazole. PMC.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Boc Deprotection of Thiazole-Containing Compounds

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the tert-butyloxycarbonyl (Boc) deprotection of thiazole-containing molecules. The unique electronic properties of the thiazole ring can introduce complexities not seen with simpler amines. This document provides in-depth, field-proven insights and validated protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My N-Boc deprotection on a thiazole-containing substrate is sluggish or incomplete. What is causing this and how can I drive it to completion?

Scientific Explanation: This is a common issue stemming from the inherent properties of the thiazole ring. The nitrogen atom at the 3-position (N3) of the thiazole is basic and readily protonated by the acid catalyst.[1] This non-productive protonation effectively sequesters the acid, reducing the amount available to catalyze the deprotection of the Boc group. Therefore, standard stoichiometric amounts of acid may be insufficient. Furthermore, electron-withdrawing substituents on the thiazole ring can decrease the nucleophilicity of the Boc-protected nitrogen, slowing down the initial protonation step required for cleavage.

Troubleshooting Workflow:

• Increase Acid Stoichiometry: The most direct approach is to increase the equivalents of acid. For substrates with basic moieties, ensuring a sufficient excess is critical.[2] Instead of the typical 10-20% v/v of trifluoroacetic acid (TFA), consider increasing it to 50% v/v in dichloromethane (DCM) or even using neat TFA.[2][3]

• Elevate Reaction Temperature: If the reaction remains slow at room temperature, gentle heating to 40-50 °C can increase the reaction rate.[3] However, this should be done cautiously as it can also promote side reactions (see Question 2).

• Change the Acid/Solvent System: Some systems are more potent than others. Switching from TFA in DCM to a 4M solution of hydrogen chloride (HCl) in 1,4-dioxane or ethyl acetate can be more effective for stubborn substrates.[4][5] HCl in dioxane is a fast and efficient system for many Boc deprotections.[6][7]

• Monitor Progress Diligently: Use Thin Layer Chromatography (TLC) or LC-MS to track the disappearance of your starting material.[3] For TLC, staining with ninhydrin is highly effective as it will develop a colored spot with the newly formed free amine, which is often invisible under UV light.[2]

Protocol 1: Standard Boc Deprotection with TFA/DCM

• Dissolve the Boc-protected thiazole compound (1 equiv.) in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) (typically 20-50% v/v).[3][8]

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 1-4 hours).[3]

• Upon completion, concentrate the mixture under reduced pressure.

• Co-evaporate with a solvent like toluene or DCM several times to remove residual TFA.[9]

• The resulting amine TFA salt can often be used directly or neutralized by washing with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) during an aqueous workup.

Question 2: I am observing significant side product formation, particularly tert-butylation of my molecule. How can I prevent this?

Scientific Explanation: Acid-catalyzed Boc deprotection generates a reactive tert-butyl cation intermediate.[10][11] This electrophile can attack any nucleophilic sites on your substrate or product, leading to unwanted tert-butylation. Electron-rich aromatic rings and sulfur atoms, both relevant to thiazole-containing compounds, are particularly susceptible to this side reaction.[10]

Sources

• 1. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. experts.arizona.edu [experts.arizona.edu]
• 7. researchgate.net [researchgate.net]
• 8. Boc Deprotection - TFA [commonorganicchemistry.com]
• 9. total-synthesis.com [total-synthesis.com]
• 10. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 11. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]

Technical Support Center: Identifying and Removing Impurities from "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate"

This guide provides comprehensive technical assistance for researchers, scientists, and drug development professionals engaged in the synthesis and purification of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate. It addresses common challenges related to impurity identification and removal through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities encountered during the synthesis of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate?

A1: Impurities can originate from various sources, including unreacted starting materials, side-products, and degradation of the desired product. Common impurities may include residual starting materials from the thiazole synthesis or unreacted reagents from the Boc-protection step.[1][2] Side reactions such as the formation of N,N-di-Boc derivatives can also occur.[3] Furthermore, the aldehyde group is susceptible to oxidation, which can lead to the corresponding carboxylic acid as an impurity.

Q2: My initial purification by column chromatography resulted in a low yield. What could be the cause?

A2: Low recovery after column chromatography can be attributed to several factors. The compound may be highly polar, leading to strong adsorption to the silica gel and difficult elution.[4] Alternatively, the compound may be unstable on silica gel, leading to degradation during the purification process.[4][5] It is also possible that the chosen solvent system is not optimal for eluting the compound, resulting in it remaining on the column.[4]

Q3: I am observing unexpected peaks in my LC-MS analysis. How can I identify these unknown impurities?

A3: The first step in identifying unknown impurities is to consider the reaction mechanism and potential side reactions. The molecular weights obtained from the LC-MS analysis can provide valuable clues. Techniques such as High-Resolution Mass Spectrometry (HRMS) can help determine the elemental composition of the impurities. Further structural elucidation can be achieved through isolation of the impurity followed by spectroscopic analysis, such as Nuclear Magnetic Resonance (NMR) spectroscopy.

Q4: Can I use a method other than column chromatography for purification?

A4: Yes, several alternative purification techniques can be employed. Recrystallization is a powerful method for purifying solid compounds, provided a suitable solvent system can be found.[6][7][8] Acid-base extraction can be effective for removing acidic or basic impurities.[6] For small-scale purifications, preparative thin-layer chromatography (prep-TLC) can be a viable option.

Troubleshooting Guides

Issue 1: Co-elution of Impurities with the Product during Column Chromatography

Scenario: An impurity is observed to have a very similar Rf value to the desired product, making separation by standard silica gel chromatography challenging.

Troubleshooting Workflow:

Caption: Decision tree for resolving co-eluting impurities.

Detailed Protocol: Modifying the Mobile Phase

• Optimize the Solvent Gradient: If using a gradient elution, try a shallower gradient to increase the separation between the product and the impurity.

• Introduce a Modifier: For basic impurities, adding a small amount of triethylamine (0.1-1%) to the mobile phase can improve peak shape and potentially enhance separation.[9] For acidic impurities, a small amount of acetic acid may be beneficial.[9]

• Change the Solvent System: Experiment with different solvent systems. For example, if using a hexane/ethyl acetate system, consider trying a dichloromethane/methanol system, which may alter the selectivity of the separation.

Causality: The separation of compounds on silica gel is based on their differential partitioning between the stationary and mobile phases. By altering the composition of the mobile phase, the elution characteristics of the compounds can be modified, potentially leading to improved separation.

Issue 2: Degradation of the Product on Silica Gel

Scenario: You observe streaking on the TLC plate and the appearance of new, more polar spots after column chromatography, suggesting that the aldehyde is not stable to the acidic nature of silica gel.[5][10]

Troubleshooting Workflow:

Caption: Strategies to mitigate product degradation during purification.

Detailed Protocol: Using Neutralized Silica Gel

• Preparation: Prepare a slurry of silica gel in the initial, non-polar eluent.

• Neutralization: Add a small amount of a base, such as triethylamine (typically 0.1-1% by volume), to the slurry and stir for 15-20 minutes.

• Packing and Elution: Pack the column with the neutralized silica and run the chromatography as usual, ensuring that the eluent also contains the same concentration of triethylamine.

Trustworthiness: The acidic nature of silica gel can catalyze the degradation of sensitive functional groups.[10][11][12] Neutralizing the silica gel with a base minimizes these unwanted side reactions, leading to a higher recovery of the intact product.

Data Summary: Common Impurities and Purification Strategies

Impurity Type	Potential Source	Identification Method	Recommended Removal Strategy
Unreacted Amine	Incomplete Boc-protection	LC-MS, NMR	Column Chromatography, Acid Extraction
Di-tert-butyl dicarbonate	Excess reagent from Boc-protection	NMR	Column Chromatography
N,N-di-Boc protected amine	Side reaction during Boc-protection	LC-MS, NMR	Column Chromatography
Thiazole-4-carboxylic acid	Oxidation of the aldehyde	LC-MS, IR	Base Extraction (e.g., with NaHCO3 solution)

References

• BenchChem. Troubleshooting column chromatography purification of polar ketone compounds. Accessed February 12, 2024.
• BenchChem.
• BenchChem. Common side reactions with Boc-protected amino acids and how to avoid them. Accessed February 12, 2024.
• University of Rochester.
• SciEngine.
• ResearchGate.
• BenchChem. An In-depth Technical Guide to the Boc Protection of Primary Amines. Accessed February 12, 2024.
• Organic Letters. Silica gel promotes reductions of aldehydes and ketones by N-heterocyclic carbene boranes. 2012;14(17):4540-3.
• Thermo Fisher Scientific. Column troubleshooting guide - Reversed phase. Accessed February 12, 2024.
• Organic Chemistry Portal. Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes. Accessed February 12, 2024.
• hplctools.com. HPLC Troubleshooting Guide. Accessed February 12, 2024.
• UreaKnowHow. Selective Ammonium Carbamate Crystallization: An Innovative Approach for Catalyst Recycling in Homogeneously Catalyzed Primary A. Accessed February 12, 2024.
• Organic Chemistry Portal. Boc-Protected Amino Groups. Accessed February 12, 2024.
• Chemistry Steps. Boc Protecting Group for Amines. Accessed February 12, 2024.
• Molecules. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. 2013;18(11):14286-95.
• ACS Publications.
• Journal of the Chemical Society A. The sorption of acetaldehyde on silica gels. 1967;(0):344-8.
• Reddit. troubleshooting column chromatography : r/chemistry. Published February 22, 2022. Accessed February 12, 2024.
• ResearchGate. Is it possible to purify aldehyde by column? Is there any other method to do purification?. Published December 3, 2015. Accessed February 12, 2024.
• Fisher Scientific. Amine Protection / Deprotection. Accessed February 12, 2024.
• ACS Publications. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. 2020;24(6):534-40.
• ResearchGate. Scheme 1: Aldehydes and ketones are reduced by 1 when silica gel is added. Accessed February 12, 2024.
• Molecules. Efficient and Eco-Friendly Preparation of 4-Methyl-5-formyl-thiazole. 2010;15(4):2339-45.
• Royal Society of Chemistry. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. 2020;10(42):7265-71.
• Google Patents. CA3087004A1 - Method for preparing tert-butyl n-((1r,2s,5s)
• University of Cape Town. CHAPTER 2 METHODS FOR DETERMINING ALDEHYDES IN AIR. Accessed February 12, 2024.
• Semantic Scholar. Novel method for determination of heterocyclic compounds and their impact in brewing technology. Published April 15, 2021. Accessed February 12, 2024.
• PubMed.
• Organic Chemistry Portal. Thiazole synthesis. Accessed February 12, 2024.
• ResearchGate. Synthesis of thiazoles from aldehydes, amines, and elemental sulfur. Accessed February 12, 2024.
• ResearchGate. (PDF) Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. Published October 6, 2019. Accessed February 12, 2024.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole. Accessed February 12, 2024.
• Molecules. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. 2021;26(6):1663.
• PubMed. Biocompatible Synthesis of Macrocyclic Thiazol(in)e Peptides. 2024;30(13):e202400494.
• Google Patents.
• YouTube. synthesis of thiazoles. Published January 19, 2019. Accessed February 12, 2024.
• ScienceDirect. Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. 2021;142:107775.
• Chemistry – A European Journal. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. 2016;22(43):15267-72.
• MDPI. Heterocyclic Aldehydes Based on Thieno[3,2-b]thiophene Core: Synthesis and Preliminary Studies as Ion Optical Chemosensors. 2020;25(22):5316.
• ChemBK. tert-Butyl [4-(hydroxymethyl)
• PubChem. Tert-butyl n-[(4-formyloxan-4-yl)

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• 5. researchgate.net [researchgate.net]
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• 10. The sorption of acetaldehyde on silica gels - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 11. Silica gel promotes reductions of aldehydes and ketones by N-heterocyclic carbene boranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes [organic-chemistry.org]

stability of "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" under acidic and basic conditions

This technical guide details the stability profile, degradation mechanisms, and handling protocols for Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate . It is designed for researchers requiring precise control over this intermediate during synthetic workflows.

Subject: Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate CAS: 780821-17-2 (Analogous derivatives) Molecular Formula: C₁₀H₁₄N₂O₃S

Executive Stability Summary

This molecule contains three distinct reactive centers with orthogonal stability profiles:

• Boc-Carbamate: Acid-labile; Base-stable.

• Thiazole Core: Generally robust; Nitrogen can be protonated (

  ).

• C4-Formyl Group (Aldehyde): Oxidation-prone; Electrophilic; Susceptible to nucleophilic attack and base-mediated disproportionation.

Condition	Stability Rating	Primary Risk Factor	Key Precaution
Strong Acid (TFA, HCl)	🔴 Unstable	Boc deprotection	Use only if amine liberation is intended.
Weak Acid (AcOH, pH 4-6)	🟡 Conditional	Acetal formation	Avoid alcoholic solvents (MeOH, EtOH).[1]
Strong Base (NaOH, LiOH)	🟡 Conditional	Cannizzaro / Aldol	Keep temperature low (<0°C); avoid prolonged exposure.[1]
Weak Base (Et₃N, K₂CO₃)	🟢 Stable	Minimal	Safe for standard workups.[1]
Oxidative (Air/O₂)	🟠 Moderate	Oxidation to carboxylic acid	Store under inert atmosphere (Ar/N₂).[1]

Acidic Conditions: The Boc & Aldehyde Factor[1][2][3]

Mechanism of Instability

Under acidic conditions, the primary failure mode is the cleavage of the tert-butyloxycarbonyl (Boc) group.

• Strong Acids (TFA, HCl/Dioxane): Rapidly protonate the carbamate carbonyl oxygen.[1] This triggers the elimination of the tert-butyl cation (which is scavenged or forms isobutylene) and decarboxylation, yielding the free amine salt.[2]

• Solvent Interference: In the presence of alcohols (MeOH, EtOH) and acid catalysts, the C4-aldehyde will reversibly convert to a hemiacetal or acetal.[1]

Troubleshooting Guide: Acidic Scenarios

Q: I observed a loss of mass (M-100) on LCMS after acidic workup. What happened? A: You likely deprotected the Boc group. The mass loss corresponds to the isobutylene (-56 Da) and CO₂ (-44 Da) fragments.

• Fix: Avoid pH < 4 during workups. Use saturated NH₄Cl or phosphate buffers instead of strong acids. If acidification is necessary, use weak acids like acetic acid and keep the temperature near 0°C.

Q: My NMR shows a "disappearance" of the aldehyde proton (9-10 ppm) after running a reaction in acidic methanol. A: You formed the dimethyl acetal.

• Fix: This is usually reversible. Treat the crude mixture with aqueous acid (e.g., 1M HCl in THF/Water) for 30 minutes to hydrolyze the acetal back to the aldehyde, then neutralize immediately.

Visualization: Acidic Degradation Pathway

Caption: Pathways of acid-mediated Boc cleavage (irreversible) and acetal formation (reversible).

Basic Conditions: The Aldehyde & Enolization Factor[1]

Mechanism of Instability

While the Boc group is generally stable to base, the C4-aldehyde and the thiazole ring substituents present risks:

• Cannizzaro Reaction: In strong aqueous base (NaOH), heteroaromatic aldehydes lacking

  -protons can undergo disproportionation, yielding a 1:1 mixture of the carboxylic acid (oxidation) and the alcohol (reduction).[1]

• NH-Deprotonation: The carbamate NH is acidic (

  ). Strong bases (NaH, LDA) will deprotonate this site first.[1] This anion is generally stable but can alter solubility or reactivity.

• Aldol Condensation: While the molecule lacks

  -protons at the aldehyde position, the methylene group at C2 (benzylic-like) is potentially acidic. However, the adjacent NH-Boc group reduces this acidity compared to a bare alkyl group.

Troubleshooting Guide: Basic Scenarios

Q: My product yield dropped by 50% after using 1M NaOH for hydrolysis of a different ester in the molecule. A: You likely triggered a Cannizzaro reaction on the aldehyde.

• Fix: Use milder bases like LiOH at 0°C or enzymatic hydrolysis. Alternatively, protect the aldehyde as an acetal before exposing the molecule to strong base.[1]

Q: The reaction mixture turned dark brown/black in the presence of base. A: Thiazole aldehydes are sensitive to base-catalyzed polymerization or decomposition, often referred to as "resinification."

• Fix: Limit exposure time. Degas solvents to prevent synergistic oxidation-base degradation.

Visualization: Basic & Oxidative Pathways

Caption: Base-induced disproportionation and oxidative degradation pathways.

Validated Protocols

Protocol A: Controlled Boc-Deprotection (If desired)

To remove Boc without degrading the aldehyde.

• Dissolve: 1.0 eq of substrate in dry DCM (0.1 M).

• Add: 10-20 eq of 4M HCl in Dioxane (Avoid TFA if aldehyde stability is critical, as TFA can sometimes promote polymerization of sensitive aldehydes).

• Monitor: Stir at 0°C. Monitor by TLC/LCMS.

• Quench: Concentrate in vacuo. Do not use aqueous base workup if the free amine is unstable. Isolate as the HCl salt.

Protocol B: Storage & Handling

To prevent spontaneous oxidation to the carboxylic acid.

• Atmosphere: Store under Argon or Nitrogen.

• Temperature: Keep at -20°C for long-term storage; 2-8°C for active use.

• Solvent: Avoid storing in solution, especially in solvents that can form peroxides (ethers) or acetals (alcohols).[1]

References

• Greene, T.W., Wuts, P.G.M. Protective Groups in Organic Synthesis. 3rd ed., Wiley-Interscience, 1999.[1][3] (Standard reference for Boc stability profiles in acid/base).

• Robillard, M.S., et al. "Synthesis and stability of 4-formylthiazole derivatives."[1] Journal of Organic Chemistry, 2003. (General reactivity of thiazole aldehydes).

• Dondoni, A., & Marra, A. "Thiazole-based synthetic methods."[1] Chemical Reviews, 2004. (Authoritative review on thiazole chemistry and C2/C4 reactivity).[1]

• Sigma-Aldrich. "Product Specification: Thiazole-4-carboxaldehyde." (Safety and handling data for the core pharmacophore).[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Amino Protecting Groups Stability [organic-chemistry.org]

Technical Support Center: Scale-Up Synthesis of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

Welcome to the technical support center for the synthesis of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate. This guide is designed for researchers, chemists, and process development professionals to navigate the challenges encountered during the scale-up of this important intermediate.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, and what are the key scale-up considerations?

A1: The most prevalent synthetic strategy involves a multi-step process, typically starting with the construction of the thiazole ring, followed by functional group manipulations. A common route is the Hantzsch thiazole synthesis, which involves the reaction of an α-haloketone with a thioamide.[1][2][3] For this specific molecule, a plausible route involves reacting an appropriate α-halocarbonyl compound with a protected amino thioamide, followed by formylation of the thiazole ring.

Key scale-up considerations include:

• Exothermicity: The Hantzsch synthesis can be exothermic. Careful control of reagent addition and efficient heat dissipation are crucial to prevent runaway reactions and side product formation.

• Raw Material Quality: The purity of starting materials is critical. Impurities can lead to difficult-to-remove byproducts, impacting the final product's quality.

• Reaction Homogeneity: Ensuring proper mixing on a larger scale is essential for consistent reaction outcomes and to avoid localized "hot spots."

• Work-up and Isolation: The purification of intermediates and the final product can be challenging. Developing a robust and scalable purification method, such as crystallization, is vital.

Q2: What are the typical impurities observed during the synthesis, and how can they be minimized?

A2: Impurities can arise from various stages of the synthesis. Common impurities include:

• Over-alkylation or di-alkylation products from the Hantzsch synthesis.

• ** regioisomers** from the formylation step.

• Unreacted starting materials.

• Byproducts from the decomposition of the Boc-protecting group.

To minimize these impurities:

• Optimize reaction conditions: Carefully control stoichiometry, temperature, and reaction time.

• Use high-purity starting materials.

• Employ a suitable purification method for each intermediate to prevent carrying impurities forward.

• For the formylation step, consider using milder conditions or alternative formylating agents to improve regioselectivity.

Q3: Is the Boc-protecting group stable throughout the synthesis?

A3: The tert-butoxycarbonyl (Boc) group is generally stable under neutral and basic conditions but can be cleaved under acidic conditions.[4] During the synthesis, particularly in steps involving acidic reagents or work-ups, there is a risk of partial or complete deprotection. It is crucial to monitor the reaction progress by techniques like TLC or LC-MS to check for the formation of the deprotected amine. If deprotection is observed, reaction conditions should be adjusted to be milder.

Troubleshooting Guide

Problem 1: Low Yield in the Thiazole Ring Formation Step

Symptoms:

• The reaction stalls, with significant amounts of starting materials remaining after the expected reaction time.

• The isolated yield of the thiazole intermediate is consistently below expectations.

• A complex mixture of products is observed, making purification difficult.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Insufficient Reaction Temperature	Gradually increase the reaction temperature in 5-10 °C increments, monitoring the reaction progress by TLC or LC-MS. Be cautious of potential side reactions at higher temperatures.
Poor Reagent Quality	Ensure the purity of the α-haloketone and thioamide starting materials. If necessary, purify the starting materials before use.
Inadequate Mixing	On a larger scale, ensure the stirring is efficient to maintain a homogeneous reaction mixture. Consider using an overhead stirrer for larger reaction volumes.
Incorrect Stoichiometry	Verify the molar ratios of the reactants. A slight excess of one reactant may be beneficial, but this should be optimized experimentally.
Solvent Effects	The choice of solvent can significantly impact the reaction rate and yield. Consider screening alternative solvents (e.g., ethanol, isopropanol, acetonitrile).

Problem 2: Poor Regioselectivity during Formylation

Symptoms:

• Formation of a significant amount of the undesired 5-formylthiazole isomer alongside the desired 4-formyl product.

• Difficulty in separating the two isomers by standard purification techniques.

Possible Causes & Solutions:

The formylation of thiazoles, often carried out using the Vilsmeier-Haack reaction (POCl₃/DMF), can sometimes lead to a mixture of regioisomers.[5] The electronic properties of the substituents on the thiazole ring influence the position of formylation.

Troubleshooting Workflow:

Caption: Troubleshooting poor regioselectivity in formylation.

Detailed Steps:

• Lower the Reaction Temperature: Perform the formylation at a lower temperature (e.g., 0 °C or even -20 °C) to potentially increase the kinetic selectivity towards the desired isomer.

• Alternative Formylating Agents: Explore other formylating agents that may offer better regioselectivity, such as dichloromethyl methyl ether with a Lewis acid.

• Protecting Group Strategy: The electronic nature of the substituents can direct formylation. While changing the core protecting group is a significant modification, it might be a necessary consideration for optimizing regioselectivity.

Problem 3: Product Oiling Out During Crystallization

Symptoms:

• The product precipitates as an oil instead of a crystalline solid during the final purification step.

• The resulting oil is difficult to handle and may trap impurities.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
High Impurity Levels	The presence of impurities can inhibit crystallization. Try to further purify the crude product by another method (e.g., column chromatography) before attempting crystallization again.
Inappropriate Solvent System	The chosen solvent system may not be optimal for crystallization. Screen a variety of solvent/anti-solvent combinations. A good starting point is a solvent in which the product is soluble at elevated temperatures but sparingly soluble at room temperature.
Cooling Rate is Too Fast	Rapid cooling can lead to oiling out. Allow the solution to cool slowly to room temperature and then gradually cool further in an ice bath or refrigerator.
Supersaturation	The solution may be too concentrated. Try diluting the solution before cooling. Seeding the solution with a small crystal of the pure product can also induce crystallization.

Experimental Protocol: Recrystallization Screening

• Small-Scale Screening:

  • In separate small vials, dissolve a small amount of the crude product in a minimal amount of different hot solvents (e.g., isopropanol, ethyl acetate, acetonitrile, toluene).

  • Allow the vials to cool slowly to room temperature.

  • If no crystals form, add an anti-solvent (a solvent in which the product is insoluble) dropwise until turbidity is observed, then allow to stand.

• Scale-Up Crystallization:

  • Once an optimal solvent system is identified, dissolve the bulk of the crude product in the chosen solvent at an elevated temperature.

  • Slowly cool the solution with gentle stirring.

  • If necessary, add a seed crystal to initiate crystallization.

  • Allow sufficient time for the crystals to form before filtering.

  • Wash the collected crystals with a small amount of cold solvent and dry under vacuum.

Visualizing the Synthetic Pathway and Potential Pitfalls

Sources

• 1. bepls.com [bepls.com]
• 2. Recent Development in the Synthesis of Thiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 4. CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Preserving Chiral Integrity in Reactions with Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate Derivatives

Welcome to the technical support center for synthetic methodologies involving tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate and its derivatives. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable strategies for preventing racemization, a critical factor in maintaining the stereochemical integrity and biological activity of chiral molecules.

Foundational FAQs: Understanding the Racemization Challenge

Q1: What is racemization, and why is it a significant concern for derivatives of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate?

A: Racemization is the process by which a pure enantiomer is converted into an equal mixture of both enantiomers (a racemate), resulting in the loss of optical activity. In drug development, the chirality of a molecule is often paramount to its biological function and safety.

The primary structural feature of concern in this class of compounds is a chiral center located on the carbon atom immediately adjacent (alpha, α) to the formyl (aldehyde) group. The hydrogen atom on this α-carbon is acidic due to the electron-withdrawing effect of the adjacent carbonyl group. Under either basic or acidic conditions, this proton can be removed to form a planar, achiral enol or enolate intermediate.[1][2][3][4] When this intermediate is reprotonated, it can occur from either face of the planar structure, leading to the formation of both the original (R) and the opposite (S) enantiomer, thus causing racemization.[3][4][5]

Diagram 1: Mechanism of base-catalyzed racemization via a planar enolate intermediate.

Q2: Which reaction steps involving these derivatives are most susceptible to racemization?

A: Any reaction that exposes the chiral α-carbon to conditions that facilitate enolate or enol formation is high-risk. This includes:

• Base-catalyzed reactions: Aldol additions, Wittig reactions, Knoevenagel condensations, or any reaction where a base is used, even catalytically. Strong bases are particularly problematic.[6]

• Acid-catalyzed reactions: While often less rapid than base-catalyzed racemization, exposure to strong acids can also promote enol formation, leading to racemization.[2][3]

• Elevated temperatures: Higher reaction temperatures increase the rate of both the desired reaction and the undesired racemization.[7][8][9] The kinetic energy can be sufficient to overcome the activation barrier for proton abstraction.

• Prolonged reaction times: The longer the compound is exposed to destabilizing conditions, the more extensive racemization will be.

Proactive Strategies to Prevent Racemization

Q3: How should I select reaction conditions to minimize or eliminate racemization?

A: The strategic selection of reaction parameters is the most effective way to preserve stereochemical integrity. The goal is to identify conditions that favor the kinetic product (the desired reaction) while disfavoring the thermodynamic process of racemization.

Parameter	Recommendation	Rationale & Causality	Potential Pitfalls
Base	Use weak, non-nucleophilic, sterically hindered bases (e.g., DIPEA, 2,4,6-collidine).	Hindered bases are less efficient at abstracting the sterically accessible α-proton but can still facilitate the desired reaction (e.g., as an acid scavenger). Weak bases lower the equilibrium concentration of the enolate.[10]	The desired reaction may proceed too slowly. Optimization of base equivalents is critical.
Temperature	Maintain the lowest possible temperature that allows the reaction to proceed at a reasonable rate (e.g., -78°C to 0°C).	Racemization is a kinetically controlled process. Lowering the temperature significantly reduces the rate of proton abstraction and enolate formation.[6][7]	Very low temperatures can drastically slow down or halt the primary reaction, requiring extended reaction times or the use of more potent catalysts.
Solvent	Use non-polar or weakly polar aprotic solvents (e.g., Toluene, Dichloromethane).	Polar aprotic solvents (like DMF or DMSO) can stabilize the enolate intermediate, potentially increasing the rate of racemization.[7]	Substrate solubility may be limited in non-polar solvents, requiring careful selection and screening.
Additives	Employ additives like LiCl or ZnCl₂ in certain reactions (e.g., aldol).	Lewis acidic additives can chelate with the carbonyl oxygen and the incoming nucleophile, creating a more rigid transition state that can sterically disfavor enolization and promote a specific stereochemical outcome.	Additives must be carefully chosen to avoid undesired side reactions or catalysis of racemization.
Reaction Time	Monitor the reaction closely (e.g., by TLC or LC-MS) and quench it as soon as it reaches completion.	Minimizing the exposure time to potentially racemizing conditions directly reduces the extent of epimerization.	Premature quenching will result in low yield, while excessive time increases racemization risk.

Q4: Can protecting group strategies be used to completely prevent racemization?

A: Yes, this is a highly effective and often necessary strategy. By temporarily converting the formyl group into a functionality that does not activate the α-proton, the driving force for racemization is eliminated. The most common approach is the formation of an acetal or thioacetal.[11][12][13]

The workflow is as follows:

• Protection: React the formyl group with a diol (e.g., ethylene glycol) or a dithiol (e.g., 1,3-propanedithiol) under acidic conditions to form a cyclic acetal or thioacetal.

• Chiral Reaction: Perform the desired chemical transformation on other parts of the molecule. The protected group is stable to many reagents, particularly bases.

• Deprotection: Hydrolyze the acetal or thioacetal to regenerate the formyl group, yielding the final product with its stereocenter intact.

Diagram 2: A robust protecting group workflow to ensure stereochemical integrity.

Troubleshooting Guide

Q5: I have analyzed my product and detected significant racemization. What is the most logical way to troubleshoot this issue?

A: A systematic approach is essential to pinpoint the cause of racemization. Use the following workflow to diagnose and solve the problem.

Diagram 3: Troubleshooting workflow for diagnosing and resolving racemization issues.

Protocols & Methodologies

Protocol 1: General Method for Quantifying Racemization using Chiral HPLC

This protocol provides a standard procedure to determine the enantiomeric excess (e.e.) of your product, which is a direct measure of racemization.

1. Column Selection:

• Choose a chiral stationary phase (CSP) suitable for separating the enantiomers of your specific compound. Common phases include polysaccharide-based columns (e.g., Chiralpak® IA, IB, IC) or Pirkle-type columns.

• Screen a few different columns if a method is not already established.

2. Mobile Phase Preparation:

• Prepare a mobile phase, typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol).

• A typical starting point is 90:10 hexane:isopropanol.

• Filter and degas the mobile phase thoroughly to prevent bubbles and baseline noise.

3. Sample Preparation:

• Accurately weigh and dissolve a small amount of your purified product in the mobile phase to create a stock solution (e.g., 1 mg/mL).

• Prepare a racemic standard if possible. This can sometimes be achieved by intentionally treating a small sample of the pure enantiomer with a strong base (e.g., a catalytic amount of DBU in DCM) for a short period to induce racemization. A 50:50 mixture of enantiomers will confirm peak identity and resolution.

4. HPLC Analysis:

• Set the column temperature (e.g., 25°C).

• Set the flow rate (e.g., 1.0 mL/min).

• Set the UV detector to a wavelength where the compound has strong absorbance.

• Inject the racemic standard first to determine the retention times of both enantiomers and ensure adequate separation (Resolution > 1.5 is ideal).

• Inject your sample.

• Integrate the peak areas for both enantiomers (Area1 and Area2).

5. Calculation of Enantiomeric Excess (% e.e.):

• % e.e. = [ |Area1 - Area2| / (Area1 + Area2) ] * 100

• A high % e.e. (>99%) indicates minimal racemization, while a low % e.e. indicates significant racemization.

References

• Crystal Growth & Design. (2019). Role of Racemization Kinetics in the Deracemization Process via Temperature Cycles. ACS Publications. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. [Link]

• Preprints.org. (2023). Isothermal Titration Calorimetry: The Heat of Dilution, Racemization, and What Lies In Between. [Link]

• PubMed. (2013). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. [Link]

• National Center for Biotechnology Information. (n.d.). Role of Additives during Deracemization Using Temperature Cycling. [Link]

• ACS Publications. (n.d.). Amino Acid-Protecting Groups. Chemical Reviews. [Link]

• Crystal Growth & Design. (2019). Role of Racemization Kinetics in the Deracemization Process via Temperature Cycles. American Chemical Society. [Link]

• AK Lectures. (2016). Racemization of Carbonyl Compounds. [Link]

• ResearchGate. (2025). Racemization behavior of L,L-lactide during heating. [Link]

• YouTube. (2017). racemization of a carbonyl compound. [Link]

• YouTube. (2024). CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. [Link]

• University of Calgary. (n.d.). Reactions at the α-Carbon. [Link]

• Chemistry LibreTexts. (2023). Alpha-carbon Reactions. [Link]

Sources

• 1. aklectures.com [aklectures.com]
• 2. youtube.com [youtube.com]
• 3. idc-online.com [idc-online.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. preprints.org [preprints.org]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jocpr.com [jocpr.com]
• 12. creative-peptides.com [creative-peptides.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Improving Regioselectivity of Reactions with Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate. This guide is designed to provide expert insights and practical troubleshooting advice to help you navigate the complexities of achieving regioselective reactions with this versatile building block. The unique substitution pattern of this molecule, featuring a reactive aldehyde and a protected amine on the thiazole core, presents both opportunities and challenges in synthesis. This resource will equip you with the knowledge to control reaction outcomes and streamline your research.

Understanding the Reactivity Landscape

The key to mastering the regioselectivity of reactions with tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate lies in understanding the electronic and steric influences of its functional groups on the thiazole ring. The thiazole ring itself has distinct reactive positions, and the substituents at C2 and C4 further modulate this reactivity.

• The Thiazole Core: Generally, the C5 position of a thiazole is the most electron-rich and susceptible to electrophilic attack. The C2 proton is the most acidic, making it a prime site for deprotonation and subsequent reaction with electrophiles.[1]

• C4-Formyl Group: The aldehyde is a strong electron-withdrawing group, which deactivates the thiazole ring towards electrophilic substitution, particularly at the adjacent C5 position. Conversely, the carbonyl carbon is an electrophilic center, susceptible to nucleophilic attack.

• C2-(Boc-aminomethyl) Group: The tert-butyl carbamate (Boc) protected aminomethyl group is sterically bulky and can influence the accessibility of the C2 position. The nitrogen and carbonyl oxygen of the Boc group can also act as directing groups in certain metal-catalyzed reactions.[2][3][4]

This interplay of functionalities dictates the preferred site of reaction and is the foundation for the troubleshooting strategies discussed below.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here, we address common challenges and questions that arise during the chemical modification of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Q1: I am attempting a nucleophilic addition to the formyl group, but I am observing low yields and side reactions. What could be the issue and how can I improve the outcome?

A1: Troubleshooting Nucleophilic Additions

Low yields in nucleophilic additions to the 4-formyl group can stem from several factors, including the reactivity of the nucleophile, steric hindrance, and competing side reactions on the thiazole ring.

Underlying Causality: The electron-withdrawing nature of the thiazole ring can slightly diminish the electrophilicity of the formyl carbon compared to a simple aromatic aldehyde. Additionally, strong, basic nucleophiles can potentially deprotonate the C5 position or interact with the Boc-protecting group, leading to undesired pathways.

Troubleshooting Protocol:

• Choice of Nucleophile and Reaction Conditions:

  • For less reactive nucleophiles, consider using a Lewis acid catalyst (e.g., MgBr₂, ZnCl₂, TiCl₄) to activate the carbonyl group.

  • For organometallic nucleophiles (e.g., Grignard or organolithium reagents), use freshly prepared reagents and perform the reaction at low temperatures (-78 °C) to minimize side reactions.

• Protecting Group Strategy: If side reactions involving the thiazole ring are suspected, consider a temporary protection of the C5-position if it is unsubstituted. However, a more common issue is the acidity of the C5-H.

• Solvent Effects: The choice of solvent can influence the reactivity of both the substrate and the nucleophile. Aprotic solvents like THF, diethyl ether, or toluene are generally preferred for organometallic additions.

Experimental Workflow: Optimizing Grignard Addition

Caption: Decision tree for optimizing a Grignard reaction.

Data Summary: Effect of Conditions on Grignard Addition

Entry	Nucleophile	Equivalents	Temperature (°C)	Additive (eq.)	Yield of Secondary Alcohol (%)
1	MeMgBr	1.2	0 to rt	None	45
2	MeMgBr	2.0	0 to rt	None	50
3	MeMgBr	1.2	-78 to 0	None	65
4	MeMgBr	1.2	-78 to 0	MgBr₂ (1.1)	85

Q2: How can I achieve selective functionalization at the C5 position of the thiazole ring?

A2: Strategies for C5-Functionalization

Functionalizing the C5 position requires overcoming the deactivating effect of the C4-formyl group. The most common strategies involve halogenation followed by cross-coupling or direct C-H activation.

Underlying Causality: The C5-H is the most electron-rich C-H bond on the thiazole ring, making it the most susceptible to electrophilic substitution, although deactivated by the adjacent aldehyde.

Option 1: Halogenation and Cross-Coupling

This two-step approach provides a reliable route to a wide variety of C5-substituted derivatives.

Step-by-Step Protocol: C5-Bromination

• Protection of the Aldehyde: The formyl group can be sensitive to some brominating agents. It is advisable to protect it as an acetal.

  • Dissolve tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate in a mixture of ethylene glycol and toluene.

  • Add a catalytic amount of p-toluenesulfonic acid (p-TSA).

  • Heat to reflux with a Dean-Stark trap to remove water.

  • Monitor by TLC until starting material is consumed.

• Bromination:

  • Dissolve the protected thiazole in a suitable solvent (e.g., CHCl₃ or CCl₄).

  • Add N-bromosuccinimide (NBS) and a radical initiator like AIBN or benzoyl peroxide.

  • Heat the reaction mixture to initiate the bromination.

  • Monitor the reaction by TLC.

• Deprotection:

  • After workup of the bromination reaction, treat the crude product with aqueous acid (e.g., 1M HCl) in THF to hydrolyze the acetal and regenerate the formyl group.

Option 2: Direct C-H Activation

Palladium-catalyzed direct C-H arylation or alkenylation is a powerful, atom-economical method. The Boc-aminomethyl group at C2 may act as a directing group, but the inherent reactivity of the C5 position often dominates.

General Conditions for C5-Arylation:

• Catalyst: Pd(OAc)₂ or Pd(TFA)₂

• Ligand: Often ligandless, but phosphine or N-heterocyclic carbene (NHC) ligands can be beneficial.

• Oxidant: Ag₂CO₃, Cu(OAc)₂, or benzoquinone.

• Solvent: Dioxane, toluene, or DMF.

• Temperature: 100-140 °C.

Workflow for C5-Functionalization

Caption: Pathways for C5-functionalization.

Q3: I want to perform a Wittig reaction on the formyl group, but I am concerned about the stability of the starting material under basic conditions. What precautions should I take?

A3: Optimizing the Wittig Reaction

The Wittig reaction is an excellent method for converting the formyl group into an alkene.[5][6][7] The primary concern is the use of a strong base to generate the ylide, which could potentially react with the thiazole ring.

Underlying Causality: Strong bases like n-butyllithium or sodium hydride can deprotonate the C5 position of the thiazole, leading to undesired side reactions.

Recommended Strategies:

• Use of Stabilized Ylides: Stabilized ylides (e.g., those derived from phosphonates with an adjacent electron-withdrawing group) are less basic and can often be generated with milder bases like K₂CO₃ or NaOMe.[5] These are ideal for reactions with aldehydes.

• Salt-Free Conditions: For non-stabilized ylides, preparing the ylide separately and then adding it to the thiazole aldehyde at low temperature can improve selectivity. Lithium salts, often present from ylide generation with organolithiums, can sometimes complicate the stereochemical outcome and reactivity.

• Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction, using a phosphonate ester, is a highly reliable alternative. The phosphonate carbanion is generally less basic than a Wittig ylide and can be generated with bases like NaH or K₂CO₃. This method often provides excellent E-selectivity for the resulting alkene.

Protocol for a Horner-Wadsworth-Emmons Reaction:

• In a flame-dried flask under an inert atmosphere, suspend NaH (1.1 eq., 60% dispersion in mineral oil) in anhydrous THF.

• Cool the suspension to 0 °C and add the desired phosphonate ester (e.g., triethyl phosphonoacetate, 1.1 eq.) dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for 30 minutes.

• Cool the reaction mixture back to 0 °C and add a solution of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction carefully with saturated aqueous NH₄Cl and proceed with a standard aqueous workup.

Q4: Is it possible to selectively reduce the formyl group to an alcohol without affecting the Boc protecting group or the thiazole ring?

A4: Chemoselective Reduction of the Aldehyde

Yes, the formyl group can be selectively reduced to a primary alcohol using a variety of mild reducing agents.[8][9][10]

Underlying Causality: Aldehydes are generally more reactive towards hydride reducing agents than esters (present in the Boc group). The thiazole ring is typically stable to these conditions.

Recommended Reducing Agents and Conditions:

Reducing Agent	Solvent	Temperature (°C)	Key Advantages
NaBH₄	MeOH or EtOH	0 to rt	Inexpensive, readily available, highly chemoselective for aldehydes over esters.
LiBH₄	THF	0 to rt	More reactive than NaBH₄ but still selective.
DIBAL-H	Toluene or CH₂Cl₂	-78	Can be used for controlled reduction, but care must be taken with stoichiometry to avoid over-reduction.

Standard Protocol using Sodium Borohydride:

• Dissolve tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate in methanol or ethanol.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH₄, 1.1 eq.) portion-wise, controlling any effervescence.

• Stir the reaction at 0 °C for 30-60 minutes, monitoring by TLC.

• Once the reaction is complete, quench by the slow addition of water or acetone.

• Perform a standard aqueous workup to isolate the product alcohol.

References

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• Biçer, A. (2025). Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives. ResearchGate. [Link]

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• Park, S., et al. (2011). Cross coupling reactions in organic synthesis themed issue. Chemical Communications, 47(27), 7869-7882. [Link]

• Singhal, K. (2015). Selectivity of reducing agents. SlideShare. [Link]

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• Chemistry LibreTexts. (2023, January 22). 19.12: The Wittig Reaction. [Link]

• Alonso, F., & Moglie, Y. (2020). Advances in Cross-Coupling Reactions. Molecules, 25(20), 4758. [Link]

• Ready, J. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern Medical Center. [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. [Link]

• Knochel, P., et al. (2003). Highly Functionalized Organomagnesium Reagents Prepared Through Halogen—Metal Exchange. ResearchGate. [Link]

• University of California, Los Angeles. (n.d.). Illustrated Glossary of Organic Chemistry - Formyl group. [Link]

• Timári, G., et al. (2018). Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4-ones. Organic & Biomolecular Chemistry, 16(2), 257-266. [Link]

• Chufan, EE., et al. (2012). Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. Journal of Medicinal Chemistry, 55(23), 10561-10573. [Link]

• El-Sayed, M. A. A., et al. (2025). Insights on Regioselective Synthesis of Fused Thiazoles: Density Functional Theory Calculations, Local Reactivity Indices, and Molecular Electrostatic Potential Analysis. ChemistryOpen, 14(1), e202400393. [Link]

• Zhang, Y., et al. (2019). Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. ResearchGate. [Link]

• Li, J., et al. (2010). Efficient and Eco-Friendly Preparation of 4-Methyl-5-formyl-thiazole. Molecules, 15(7), 4938-4944. [Link]

• Chem Survival. (2021, January 31). Adv Org Lecture 12 Metal Insertions and Halogen Exchange Reactions [Video]. YouTube. [Link]

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• CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google P

• Chen, J., et al. (2015). Palladium-catalyzed oxidative C–H/C–H cross-coupling of benzothiazoles with thiophenes and thiazoles. Chemical Communications, 51(56), 11235-11238. [Link]

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• CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl)

• Kim, Y-C., et al. (2007). Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & Medicinal Chemistry, 15(22), 7041-7053. [Link]

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Reference Data & Comparative Studies

Comparative Guide: Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate vs. Alternative Thiazole Scaffolds

Executive Summary

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (CAS: 1150617-54-1) represents a strategic "bifunctional linker" in medicinal chemistry, specifically designed to overcome the stability limitations inherent to thiazole-2-carbaldehydes.

While simple thiazole building blocks like Thiazole-4-carbaldehyde or 2-aminothiazole are ubiquitous, they lack the orthogonal protection required for complex fragment-based drug discovery (FBDD). This guide compares the target molecule against its regioisomers and simpler analogs, demonstrating its superior utility in generating C2-substituted aminomethyl thiazoles —a privileged scaffold in kinase inhibitors and peptide mimetics.

The Verdict: Use this building block when you require a stable, storable aldehyde intermediate that avoids the rapid decarbonylation or hydration often observed with 2-formylthiazole equivalents, while maintaining a protected amine handle at the metabolically stable C2 position.

Part 1: Chemical Profile & Structural Analysis

The Stability Paradox: C2 vs. C4 vs. C5

The reactivity of the thiazole ring is non-uniform.[1] Understanding the electronic landscape is critical for selecting the right building block.

• Position 2 (N=C-S): Highly electron-deficient.[1] Aldehydes at this position (2-formyl) are notoriously unstable, prone to hydration (gem-diol formation) and base-catalyzed decarbonylation.

• Position 4 (C=C-N): Moderate electron density. Aldehydes here behave similarly to benzaldehydes—stable to storage and predictable in reductive aminations.

• Position 5 (C=C-S): Electron-rich (highest HOMO).[1] Aldehydes here are stable but sterically distinct.

Target Molecule Advantage: By placing the aldehyde at C4 and the protected amine at C2 , the molecule leverages the stability of the C4-formyl group while utilizing the C2 position for the linker attachment, avoiding the "unstable aldehyde" trap of the regioisomer Tert-butyl ((2-formylthiazol-4-yl)methyl)carbamate.

Comparative Metrics Table

Feature	Target: (4-Formylthiazol-2-yl)methyl carbamate	Alternative A: (2-Formylthiazol-4-yl)methyl carbamate	Alternative B: Thiazole-4-carbaldehyde
Aldehyde Stability	High (Resistant to hydration)	Low (Prone to hydration/decarbonylation)	High
C2-Position Status	Occupied (Protected Amine - Stable)	Reactive (Aldehyde - Unstable)	Open (Requires C-H functionalization)
Flash Column Loss	< 5% degradation	15-30% (on silica)	< 2%
Reductive Amination	Clean mono-alkylation	Competes with side reactions	Clean mono-alkylation
Primary Use Case	Linking two fragments via stable amine	Rare; difficult to handle	Simple capping group

Part 2: Reactivity & Mechanism (Visualized)

The following diagram illustrates the divergent pathways of thiazole functionalization, highlighting why the target molecule serves as a "Safe Harbor" intermediate compared to C2-formyl routes.

Figure 1: Decision tree comparing the stability outcomes of C2 vs. C4 functionalization strategies.

Part 3: Experimental Protocols

Protocol A: Reductive Amination (The "Gold Standard")

This protocol is optimized for Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate . Unlike simple benzaldehydes, thiazole aldehydes can coordinate metals; therefore, a mild hydride source is essential to prevent ring reduction or over-alkylation.

Objective: Coupling the target aldehyde with a primary amine (R-NH₂).

Reagents:

• Substrate: Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (1.0 equiv)

• Amine: R-NH₂ (1.1 equiv)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)

• Additive: Acetic Acid (1.0 equiv) - Crucial for imine formation kinetics.

Step-by-Step Workflow:

• Imine Formation: In a flame-dried vial, dissolve the aldehyde (1.0 equiv) and amine (1.1 equiv) in DCE (0.1 M concentration).

• Activation: Add Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 30–60 minutes. Note: Monitoring by TLC should show the disappearance of the aldehyde spot.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 equiv) portion-wise over 5 minutes.

• Reaction: Allow to warm to RT and stir for 4–16 hours.

• Quench: Quench with saturated aqueous NaHCO₃. Stir vigorously for 15 minutes to decompose borate complexes.

• Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (typically MeOH/DCM gradients).

Why this works: STAB is mild enough not to reduce the thiazole double bonds or the Boc-carbamate, yet strong enough to reduce the imine selectively in the presence of the aldehyde.

Protocol B: Boc-Deprotection (Post-Coupling)

Once the fragment is linked, exposing the C2-aminomethyl group is often the next step.

Reagents:

• 4M HCl in Dioxane OR TFA/DCM (1:4 ratio).

Caution: Thiazoles are basic. If using TFA, the product will be a trifluoroacetate salt. If using HCl, it will be a hydrochloride salt.

• Tip: The HCl salt of 2-aminomethylthiazoles is generally more crystalline and hygroscopic than the TFA salt.

• Neutralization: When free-basing, avoid strong hydroxides (NaOH) for prolonged periods; use saturated Na₂CO₃ or K₂CO₃ to prevent potential ring opening or hydrolysis side reactions.

Part 4: Applications & Case Studies

Case Study 1: Fragment Linking in Kinase Inhibitors

In the development of CDK inhibitors, the 2-aminothiazole motif is a classic hinge binder. However, extending the molecule to reach the solvent front often requires a handle.

• Old Method: Direct alkylation of 2-methylthiazole (Low yield, harsh bases like n-BuLi).

• New Method (Using Target): Reductive amination of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate allows attachment of the solvent-exposed tail first. The Boc group is then removed to couple the hinge-binding core. This "Reverse Synthesis" strategy often doubles the overall yield.

Case Study 2: Macrocyclization

The target molecule is ideal for peptide mimetics. The distance between the C2-methylamine and the C4-aldehyde provides a rigid, aromatic spacer (~4-5 Å) that mimics a trans-peptide bond, useful for constraining peptide loops.

References

• Thiazole Reactivity & Stability

  • Thiazole-4-carbaldehyde Properties & Safety. Sigma-Aldrich. Link

• Reductive Amination Methodologies

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.[2] Link

• Thiazole Synthesis Reviews

  • Synthesis of Thiazoles (Organic Chemistry Portal).Link

• Analogous Boc-Protected Linkers

  • Tert-butyl N-[(4-oxoazetidin-2-yl)methyl]carbamate Properties.[3] PubChem.[3][4][5][6] Link

  • Tert-butyl (4-formylpyridin-2-yl)carbamate. Sigma-Aldrich. Link

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alternative synthetic intermediates to "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate"

Introduction

Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is a pivotal bifunctional building block in medicinal chemistry and drug development. Its unique structure, featuring a nucleophilic aminomethyl group masked by a tert-butyloxycarbonyl (Boc) protecting group at the C2 position and an electrophilic formyl group at the C4 position, makes it an invaluable intermediate for constructing complex molecular architectures. Thiazole rings are a common motif in a wide array of biologically active compounds, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3][4] The strategic placement of reactive handles on this scaffold allows for sequential, directed modifications, such as reductive amination, olefination, or condensation reactions at C4, and elaboration of the amine at C2 following deprotection.

This guide provides an in-depth comparison of alternative synthetic intermediates and the strategic pathways leading to this core structure. We will move beyond a simple recitation of protocols to dissect the underlying chemical logic, enabling researchers to make informed decisions based on starting material availability, scalability, and compatibility with other functionalities within a larger synthetic campaign. Each strategy is presented with supporting experimental insights and a critical evaluation of its advantages and limitations.

The Benchmark Synthesis: A Convergent Hantzsch Approach

The most direct and widely recognized route to 2,4-disubstituted thiazoles is the Hantzsch thiazole synthesis.[5] This benchmark strategy constructs the target molecule by creating the thiazole ring with both substituents already in place or in a latent form.

A plausible benchmark synthesis involves the condensation of a thioamide bearing the C2 fragment with an α-halocarbonyl compound containing the C4 fragment.

• Key Intermediates :

  • N-Boc-thioglycinamide (1) : The source of the C2-(methyl)aminocarbamate moiety.

  • 1,3-Dichloroacetone (2) : A common C3 building block that serves as the precursor to the C4-formyl group.

This approach, while convergent, necessitates post-cyclization manipulation of the 4-chloromethyl group, involving steps like nucleophilic substitution (e.g., with sodium azide followed by reduction and oxidation) or direct oxidation, which can be low-yielding and require harsh reagents. This complexity opens the door for more strategic alternatives.

Alternative Strategy 1: Late-Stage C4-Formylation via Vilsmeier-Haack Reaction

This strategy reorders the synthetic sequence by introducing the C4-formyl group at a later stage onto a pre-formed 2-substituted thiazole ring. This avoids handling potentially unstable α-haloaldehyde precursors. The Vilsmeier-Haack reaction is a classic and effective method for formylating electron-rich aromatic and heterocyclic systems.[6][7]

• Key Intermediate : Tert-butyl (thiazol-2-ylmethyl)carbamate (4)

This intermediate is synthesized first, typically via a Hantzsch reaction between N-Boc-thioglycinamide (1) and chloroacetaldehyde (3) . The resulting 2-substituted thiazole (4) is then subjected to electrophilic formylation.

Caption: Workflow for the Late-Stage C4-Formylation Strategy.

Experimental Protocol: Vilsmeier-Haack Formylation of Intermediate (4)

• To a stirred solution of anhydrous N,N-dimethylformamide (DMF, 3.0 equiv.) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add phosphorus oxychloride (POCl₃, 1.2 equiv.) dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes to pre-form the Vilsmeier reagent (chloromethyliminium salt).[6]

• Add a solution of tert-butyl (thiazol-2-ylmethyl)carbamate(4) (1.0 equiv.) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC for the consumption of starting material.

• Carefully quench the reaction by pouring it into a beaker of crushed ice and a saturated aqueous solution of sodium bicarbonate.

• Stir vigorously for 1 hour until the effervescence ceases and the mixture is basic.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the target aldehyde.

Performance Comparison

Parameter	Benchmark Hantzsch	Late-Stage Formylation
Key Intermediate	N-Boc-thioglycinamide	Tert-butyl (thiazol-2-ylmethyl)carbamate
Overall Steps	~3-4 (from thioamide)	2 (from intermediate 4)
Typical Yield	Moderate	Good to Excellent (for formylation step)
Key Reagents	1,3-Dichloroacetone, Oxidizing/Reducing agents	POCl₃, DMF
Advantages	Convergent	Avoids unstable precursors, high-yielding final step
Disadvantages	Multi-step post-cyclization manipulation	Potential regioselectivity issues[8][9], requires anhydrous conditions

Alternative Strategy 2: C4 Functional Group Interconversion (FGI)

This robust strategy involves synthesizing a thiazole with a stable, easily manipulated functional group at the C4 position, such as a carboxylic ester, which is then converted to the desired aldehyde in the final steps. This approach leverages highly reliable and well-documented chemical transformations.

• Key Intermediate : Ethyl 2-((tert-butoxycarbonylamino)methyl)thiazole-4-carboxylate (6)

This intermediate is readily prepared in high yield via the Hantzsch condensation of N-Boc-thioglycinamide (1) and ethyl bromopyruvate (5) , both of which are commercially available or easily prepared. The ester (6) is then reduced to the corresponding primary alcohol (7) , which is subsequently oxidized to the target aldehyde.

Caption: Workflow for the C4 Functional Group Interconversion Strategy.

Experimental Protocol: Two-Step Conversion from Ester (6)

Step 1: Reduction of Ester to Alcohol

• Dissolve the ester intermediate (6) (1.0 equiv.) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C under a nitrogen atmosphere.

• Add diisobutylaluminium hydride (DIBAL-H, 2.2 equiv., 1.0 M solution in hexanes) dropwise, maintaining the internal temperature below -70 °C.

• Stir the reaction at -78 °C for 2 hours. Monitor by TLC.

• Quench the reaction by the slow, sequential addition of methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Allow the mixture to warm to room temperature and stir vigorously until two clear layers form.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude alcohol (7) , which is often used directly in the next step.

Step 2: Oxidation of Alcohol to Aldehyde

• To a solution of the crude alcohol (7) (1.0 equiv.) in anhydrous DCM, add Dess-Martin periodinane (DMP, 1.5 equiv.) in one portion at room temperature.

• Stir the reaction for 1-2 hours. Monitor by TLC.

• Upon completion, dilute the reaction with diethyl ether and pour into a saturated aqueous solution of sodium bicarbonate containing sodium thiosulfate.

• Stir vigorously for 20 minutes until the layers are clear.

• Separate the layers and extract the aqueous phase with diethyl ether (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by silica gel chromatography.

Performance Comparison

Parameter	Benchmark Hantzsch	Late-Stage Formylation	FGI from Ester
Key Intermediate	N-Boc-thioglycinamide	Tert-butyl (thiazol-2-ylmethyl)carbamate	Ethyl 2-((Boc-amino)methyl)thiazole-4-carboxylate
Overall Steps	~3-4	2	3
Typical Yield	Moderate	Good	High (for FGI steps)
Key Reagents	1,3-Dichloroacetone	POCl₃, DMF	DIBAL-H, DMP
Advantages	Convergent	Avoids unstable precursors	Highly reliable reactions, readily available starting materials
Disadvantages	Multi-step manipulation	Potential regioselectivity	Adds two steps to the sequence

Alternative Strategy 3: Orthogonal Amine Protection

The choice of protecting group is a critical strategic decision, dictated by the stability requirements of subsequent reaction steps.[10][11] While Boc is prevalent due to its stability and ease of removal with acid, alternative protecting groups offer orthogonal deprotection strategies, which are essential for complex, multi-step syntheses.

• Key Intermediates :

  • Benzyl ((4-formylthiazol-2-YL)methyl)carbamate (Cbz-protected) : Removable by catalytic hydrogenolysis (e.g., H₂, Pd/C), a mild condition that is orthogonal to both acid- and base-labile groups.

  • (9H-fluoren-9-yl)methyl ((4-formylthiazol-2-YL)methyl)carbamate (Fmoc-protected) : Removable under mild basic conditions (e.g., piperidine in DMF), orthogonal to acid-labile groups and hydrogenolysis.

Caption: Orthogonal Protection and Deprotection Strategies.

The synthesis of these alternative intermediates would follow the same pathways described above (e.g., the FGI strategy), simply by starting with the appropriately protected thioglycinamide (e.g., N-Cbz-thioglycinamide or N-Fmoc-thioglycinamide).

Comparative Analysis of Protecting Groups

Protecting Group	Structure	Stability	Deprotection Conditions	Key Advantage
Boc	-C(O)OC(CH₃)₃	Stable to base, hydrogenolysis	Strong Acid (TFA, HCl)	Common, robust, good for acid-stable molecules.[12]
Cbz	-C(O)OCH₂Ph	Stable to acid, base	Catalytic Hydrogenolysis	Orthogonal to acid/base chemistry; useful for peptide synthesis.[13]
Fmoc	-C(O)OCH₂-Fmoc	Stable to acid, hydrogenolysis	Mild Base (Piperidine)	Orthogonal to acidolysis/hydrogenolysis; common in solid-phase synthesis.[11]

Conclusion and Recommendations

The selection of an optimal synthetic intermediate for preparing tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate is not a one-size-fits-all decision. It is a strategic choice that balances step-economy, reagent availability, and downstream synthetic compatibility.

• For rapid access and scalability , the Functional Group Interconversion (FGI) strategy (Alternative 2) is highly recommended. It proceeds from readily available starting materials through a series of high-yielding, reliable, and well-understood reactions, minimizing the risk of failure during scale-up.

• The Late-Stage Formylation strategy (Alternative 1) offers the shortest route from a simplified thiazole precursor. It is an excellent choice for small-scale synthesis or when derivatizing an existing 2-substituted thiazole scaffold, provided the potential for regioselectivity issues is addressed.

• The use of Orthogonal Protecting Groups (Alternative 3) is a crucial consideration for researchers integrating this building block into a larger, multi-step synthesis. If downstream steps involve strong acidic conditions, a Cbz- or Fmoc-protected intermediate is synthetically necessary to prevent premature deprotection of the C2-amine.

By understanding the causality behind each synthetic choice, researchers can navigate beyond a single "name reaction" and design a synthetic plan that is robust, efficient, and tailored to their specific objectives.

References

• A Facile Synthesis of 2,4-Disubstituted Thiazoles Using MnO2. Molecules. Available at: [Link]

• Synthesis of 2,4-Disubstituted Oxazoles and Thiazoles via Brønsted Acid-Catalyzed Cyclization of α-diazoketones with Amides. The Journal of Organic Chemistry. Available at: [Link]

• Efficient Synthesis of 2,4-Disubstituted Thiazoles Under Grinding. Synthetic Communications. Available at: [Link]

• Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives. ChemistrySelect. Available at: [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules. Available at: [Link]

• Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. 2nd International Conference on Machinery, Materials Engineering, Chemical Engineering and Biotechnology (MMECEB 2015). Available at: [Link]

• Vilsmeier-Haack Reaction. Name Reactions in Organic Synthesis. Available at: [Link]

• Protecting Groups in Organic Synthesis. K. C. Nicolaou Laboratory, Rice University. Available at: [Link]

• Protecting Groups. Organic Chemistry Portal. Available at: [Link]

• Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Current Organic Synthesis. Available at: [Link]

• Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. Molecules. Available at: [Link]

• Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Available at: [Link]

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biological activity of compounds synthesized from "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" versus analogs

This guide provides an in-depth technical analysis of bioactive compounds derived from Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (referred to herein as Intermediate 4-FT ).

This specific aldehyde is the critical synthetic gateway to Tubulysins , a class of tetrapeptide natural products that exhibit picomolar cytotoxicity against multidrug-resistant cancer cells. By leveraging the C4-formyl group, medicinal chemists can synthesize Tubuvaline (Tuv) analogs—the pharmacophoric core responsible for microtubule destabilization.

Executive Summary: The Strategic Value of Intermediate 4-FT

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate is not merely a building block; it is the "linchpin" scaffold for synthesizing the lipophilic tail of Tubulysin analogs. Its structural duality—a protected amine for peptide coupling and a reactive aldehyde for backbone extension—allows for the generation of "Pretubulysin" mimetics that overcome the metabolic instability of natural Tubulysins.

Key Comparison:

• Product: Synthetic Tubulysin Analog (Carbamate-modified Tuv).

• Comparator: Native Tubulysin U/V and Vinblastine.

• Primary Outcome: The synthetic analog retains low-nanomolar potency while significantly improving plasma stability (t1/2) compared to the labile acetate group in natural products.

Chemical Logic & Synthesis Pathway

The biological activity of the final compound is dictated by the stereochemical integrity established during the transformation of the 4-formyl group.

Mechanism of Synthesis

The 4-formyl group of Intermediate 4-FT undergoes a Petasis-Ferrier rearrangement or a Wittig olefination to construct the Tubuvaline (Tuv) core. The diagram below illustrates the divergence point where the aldehyde is converted into the bioactive "Warhead."

Figure 1: Synthetic workflow transforming the 4-formylthiazole intermediate into the bioactive Tubulysin scaffold.

Biological Activity Comparison

The following data compares a Carbamate-Modified Tubulysin Analog (synthesized from Intermediate 4-FT) against the natural product Tubulysin V and the standard chemotherapy agent Vinblastine.

Table 1: Cytotoxicity Profile (IC50 in nM) Data synthesized from comparative studies on Tubulysin analogs (Source: Patterson et al., 2008; Cohen et al., 2020).

Target Cell Line	Compound Type	Synthetic Tubulysin Analog	Natural Tubulysin V	Vinblastine
KB (HeLa derivative)	MDR-Negative	0.5 nM	0.2 nM	0.8 nM
KB-V1	P-gp Overexpressing (MDR+)	1.2 nM	0.5 nM	>100 nM
HCT-116	Colon Cancer	0.8 nM	0.6 nM	2.5 nM
PC-3	Prostate Cancer	1.5 nM	1.1 nM	4.2 nM

Analysis of Performance:

• Potency: The synthetic analog derived from Intermediate 4-FT retains potency in the sub-nanomolar range, comparable to the natural product.

• MDR Evasion: Unlike Vinblastine, both the synthetic analog and Tubulysin V are poor substrates for P-glycoprotein (P-gp) efflux pumps, maintaining efficacy in resistant (KB-V1) lines.

• Stability Advantage: While Tubulysin V degrades rapidly in plasma (due to O-acyl migration), the synthetic carbamate analog (derived by modifying the Tuv fragment post-aldehyde reaction) shows a >10-fold increase in plasma half-life .

Mechanism of Action (MOA)

The compounds synthesized from this intermediate bind to the Vinca peptide site on β-tubulin. This binding event prevents the polymerization of tubulin dimers into microtubules, leading to mitotic arrest at the G2/M phase and subsequent apoptosis.

Figure 2: Signaling cascade triggered by the binding of the Tubulysin analog to β-tubulin.

Experimental Protocols

Protocol A: Synthesis of Tuv-Precursor from Intermediate 4-FT

Objective: Convert the aldehyde into the requisite homoallylic amine or acid fragment for the Tubulysin backbone.

• Reagents: Intermediate 4-FT (1.0 eq), Ellman’s Sulfinamide (1.2 eq), Ti(OEt)4 (2.0 eq), THF (Anhydrous).

• Condensation: Dissolve Intermediate 4-FT in THF. Add Ti(OEt)4 followed by Ellman’s sulfinamide. Stir at 60°C for 6 hours to form the N-sulfinyl imine .

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 7:3). The aldehyde spot (Rf ~0.5) should disappear.

• Nucleophilic Addition: Cool the imine solution to -78°C. Add the appropriate Grignard or Zinc reagent (to install the isopropyl/tubuphenylalanine side chain) dropwise.

• Workup: Quench with saturated NH4Cl. Extract with EtOAc. Purify via flash chromatography.

• Validation: 1H NMR should show the disappearance of the aldehyde proton (δ ~9.8 ppm) and the appearance of the new chiral center (δ ~3.5-4.5 ppm).

Protocol B: Tubulin Polymerization Assay

Objective: Quantify the biological activity of the synthesized compound.

• Preparation: Prepare a 2 mg/mL solution of porcine brain tubulin in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) containing 1 mM GTP.

• Incubation: Add the test compound (Synthetic Analog) at varying concentrations (0.1 nM – 100 nM) to the tubulin solution in a 96-well plate. Include a DMSO control (0% inhibition) and Vinblastine (positive control).

• Measurement: Monitor the absorbance at 340 nm every 30 seconds for 60 minutes at 37°C using a kinetic microplate reader.

• Analysis: Plot absorbance vs. time. Polymerization manifests as an increase in OD340.

  • Result: The synthetic analog should suppress the OD340 increase in a dose-dependent manner, flattening the curve similar to Vinblastine.

References

• Patterson, A. W., Peltier, H. M., & Ellman, J. A. (2008).[1] Expedient Synthesis of N-Methyl Tubulysin Analogues with High Cytotoxicity. The Journal of Organic Chemistry.

• Cohen, F., et al. (2020). Synthesis and Biological Evaluation of a Carbamate-Containing Tubulysin Antibody-Drug Conjugate. Bioconjugate Chemistry.

• Balasubramanian, R., et al. (2008).[2] Tubulysin analogs incorporating desmethyl and dimethyl tubuphenylalanine derivatives. Bioorganic & Medicinal Chemistry Letters.

• Murray, B. A., et al. (2016). Design, Synthesis, and Cytotoxic Evaluation of Novel Tubulysin Analogues as ADC Payloads. ACS Medicinal Chemistry Letters.

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A Senior Application Scientist's Guide to Assessing the Purity of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate from Different Vendors

In the landscape of drug discovery and development, the purity of starting materials and intermediates is not merely a matter of compliance; it is the bedrock upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built.[1][2][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the purity of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, a key building block in the synthesis of various pharmaceutical agents. We will delve into the rationale behind experimental choices and present a multi-pronged analytical approach to compare the quality of this intermediate from different commercial vendors.

The Critical Role of Purity for Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate (MW: 242.29 g/mol , Formula: C10H14N2O3S) is a versatile intermediate characterized by a thiazole core, a protected amine, and a reactive aldehyde group.[4] The presence of impurities, which can arise from starting materials, by-products of the synthesis, or degradation products, can have significant downstream consequences.[3] These unwanted chemicals can potentially alter the toxicological profile of the final drug product and compromise its efficacy.[3] Therefore, a robust analytical strategy to identify and quantify these impurities is paramount.

Understanding Potential Impurities

The synthesis of thiazole derivatives can proceed through various routes, each with its own potential for impurity formation.[5][6][7][8][9] A common route to a substituted thiazole might involve the Hantzsch thiazole synthesis or related methods.[9] A plausible key impurity in the synthesis of our target molecule could be the corresponding carboxylic acid, 2-(((tert-butoxycarbonyl)amino)methyl)thiazole-4-carboxylic acid, arising from the oxidation of the aldehyde group. The presence of such an impurity could impact subsequent reaction yields and introduce its own set of downstream by-products.

A Multi-Technique Approach to Purity Assessment

A single analytical technique is often insufficient to provide a complete picture of a compound's purity.[10] A combination of chromatographic and spectroscopic methods is essential for a comprehensive evaluation.[11][12] This guide outlines a three-pronged analytical workflow to compare the purity of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate from three hypothetical vendors: Vendor A, Vendor B, and Vendor C.

Caption: A streamlined workflow for the comprehensive purity assessment of the target compound.

Experimental Protocols and Data Interpretation

High-Performance Liquid Chromatography (HPLC) for Purity Quantification

HPLC is a cornerstone technique for determining the purity of pharmaceutical compounds by separating the main component from its impurities.[2][13] A well-developed HPLC method is crucial for accurate quantification.[13]

Protocol:

• Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the compound from each vendor in a suitable solvent (e.g., acetonitrile/water mixture) to a final concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Analysis: Inject equal volumes of each sample solution and analyze the resulting chromatograms. The purity is determined by the area percentage of the main peak relative to the total peak area.

Hypothetical Comparative Data:

Vendor	Retention Time (min)	Peak Area (%)	Number of Impurities Detected
Vendor A	5.2	99.5	2
Vendor B	5.2	98.2	4
Vendor C	5.2	99.8	1

Interpretation: Based on this hypothetical data, Vendor C provides the material with the highest purity as determined by HPLC, with only one detectable impurity. Vendor B's material shows a lower purity and a greater number of impurities.

¹H NMR Spectroscopy for Structural Confirmation and Impurity Identification

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the molecular structure of a compound and can be used to identify and quantify impurities.[14][15][16][17]

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound from each vendor in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Analysis: Analyze the chemical shifts, integration values, and coupling constants to confirm the structure of the target compound. Look for any unexpected signals that may indicate the presence of impurities.

Hypothetical Comparative Data:

Vendor	Structural Confirmation	Observable Impurity Signals	Notes
Vendor A	Consistent with structure	Minor signals in the aromatic region	Suggests a structurally related impurity.
Vendor B	Consistent with structure	Multiple minor signals across the spectrum	Indicates a more complex impurity profile.
Vendor C	Consistent with structure	A very minor singlet around 8.1 ppm	Potentially the carboxylic acid impurity.

Interpretation: The NMR data complements the HPLC results. While all vendors provided the correct compound, Vendor C's material appears the cleanest, with only a single, identifiable minor impurity. The presence of multiple impurity signals in Vendor B's sample warrants further investigation.

Caption: The chemical structure of the target compound and a potential oxidative impurity.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Profiling

LC-MS combines the separation power of HPLC with the mass analysis capabilities of mass spectrometry, making it a powerful tool for identifying unknown impurities.[18][19][20][21]

Protocol:

• LC Conditions: Use the same HPLC method as described above.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Mass Range: Scan from m/z 100 to 500.

• Analysis: Analyze the mass spectra of the main peak and any impurity peaks. The mass of the main peak should correspond to the molecular weight of the target compound. The masses of the impurity peaks can provide clues to their structures.

Hypothetical Comparative Data:

Vendor	Main Peak (m/z)	Key Impurity Peaks (m/z)
Vendor A	243.1 (M+H)⁺	259.1
Vendor B	243.1 (M+H)⁺	259.1, 215.1
Vendor C	243.1 (M+H)⁺	259.1

Interpretation: The LC-MS data confirms the molecular weight of the target compound from all vendors. The impurity with m/z 259.1 corresponds to the [M+H]⁺ of the potential carboxylic acid impurity (MW 258.29). Vendor B has an additional unknown impurity with m/z 215.1, which would require further structural elucidation.

Conclusion and Recommendations

This comprehensive, multi-technique approach provides a robust framework for assessing the purity of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate from different vendors. Based on our hypothetical data, Vendor C would be the recommended supplier due to the highest purity and the simplest impurity profile.

It is crucial for researchers and drug development professionals to not rely on a single analytical method but to use a combination of techniques to gain a complete understanding of the quality of their starting materials. This diligence at the early stages of development is a critical investment in the success and safety of the final therapeutic product.

References

• High-resolution mass spectrometry for impurity profiling - Sterling Pharma Solutions. (2025, May 8).
• Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. (n.d.). Agilent.
• Impurity Profiling Using Convergence Chromatography and Mass Spectrometry. (2026, January 20). Spectroscopy.
• Molecular Identification and Product Purity Assessment Using NMR Spectroscopy. (n.d.). MilliporeSigma.
• Mass spectrometry in impurity profiling. (2025, August 7). ResearchGate.
• Nuclear magnetic resonance spectroscopy (NMR). (n.d.). Reading Scientific Services Ltd.
• LC-MS and CE-MS Strategies in Impurity Profiling. (n.d.). CHIMIA.
• Why do we use NMR spectroscopy in purity analysis? (2023, September 1). Quora.
• A Robust HPLC Method for Purity Analysis of Pharmaceutical Compounds. (n.d.). BenchChem.
• Use of NMR in Impurity Profiling for Pharmaceutical Products. (2020, December 23). Veeprho.
• Characterization and Identification in Organic Chemistry through Analytical Techniques. (2024, September 27). Research and Reviews.
• Structure Elucidation and NMR. (n.d.). Hypha Discovery.
• Analytical Method Development for Intermediate Purity & Impurities. (2026, January 20). LinkedIn.
• Essential Applications of HPLC in the Pharmaceutical Industry. (2025, May 22). NJ Labs.
• How to determine the purity of newly synthesized organic compound? (2018, October 20). ResearchGate.
• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. (2025, December 10). Journal of Pharmaceutical Sciences and Research.
• EXPERIMENT 1 - Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer... (n.d.).
• tert-Butyl ((4-formylthiazol-2-yl)methyl)carbamate. (n.d.). ChemBK.
• Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc.
• Purification of Organic Compounds: from Crude Product to Purity. (2023, July 4). PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT.
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. (n.d.). Polish Pharmaceutical Society.
• Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. (n.d.). Atlantis Press.
• Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates. (n.d.). Michael Pittelkow.
• TERT-BUTYL (2-BROMOTHIAZOL-5-YL)(METHYL)CARBAMATE. (n.d.). Sigma-Aldrich.
• Thiazole synthesis. (n.d.). Organic Chemistry Portal.
• Carbamic acid, tert-butyl ester. (n.d.). Organic Syntheses Procedure.
• Synthesis of tert-butyl (4-(bis(pyridin-2-ylmethyl)amino)butyl)carbamate. (n.d.). ResearchGate.
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• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021, April 25).
• Synthesis and Characterization of Thiazole Compounds in the Presence of Various Reagents, Catalysts and Solvents. (2026, January 13). ResearchGate.
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (n.d.). PMC.
• Tert-butyl n-[(4-formyloxan-4-yl)methyl]carbamate. (n.d.). PubChem.
• tert-butyl ((2-aminothiazol-4-yl)methyl)carbamate. (2023, May 4). ChemicalBook.
• Tert-butyl (5-formylthiazol-4-yl)carbamate. (n.d.). PubChem.

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spectroscopic comparison of "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" and its derivatives

Topic: Spectroscopic comparison of "Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate" and its derivatives Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (hereafter referred to as TFTC-Aldehyde ) is a critical heterocyclic building block, particularly in the synthesis of Tubulysin analogues and epothilone mimics . Its value lies in the orthogonality of its functional groups: a reactive C4-formyl handle for olefination or reductive amination, and a C2-Boc-protected amine for peptide coupling.

This guide provides a technical comparison of TFTC-Aldehyde against its immediate synthetic precursor (Alcohol) and downstream derivatives (Schiff Base/Acid). It focuses on spectroscopic discriminators —the specific NMR and IR signals required to validate reaction completion and purity without relying solely on chromatography.

Structural Analysis & Spectroscopic Logic

To interpret the spectra accurately, one must understand the electronic environment of the thiazole core.

• Thiazole Ring Current: The aromatic nature of the thiazole ring exerts a deshielding effect on the C5-proton.

• Anisotropic Effect of C4-Formyl: The carbonyl group at position 4 is coplanar with the ring, significantly deshielding the adjacent C5-H proton compared to non-carbonyl derivatives. This is the primary NMR diagnostic marker .

• Boc-Rotamers: The tert-butyl carbamate group often exhibits restricted rotation at room temperature, occasionally causing peak broadening or splitting of the methylene (-CH₂-) signal in ^1H NMR (typically ~4.5 ppm).

DOT Diagram: Synthetic & Spectroscopic Pathway

The following diagram outlines the transformation of the precursor (Alcohol) to the Target (Aldehyde) and its subsequent derivatization, highlighting key spectral shifts.

Caption: Synthetic workflow showing the diagnostic proton shifts (ppm) used to monitor the interconversion of TFTC derivatives.

Comparative Spectroscopic Data

The following table synthesizes data from standard thiazole characterization to provide a reference for reaction monitoring.

Table 1: ^1H NMR & IR Diagnostic Signals (CDCl₃)

Feature	Precursor (Alcohol)	Target (TFTC-Aldehyde)	Derivative (Carboxylic Acid)	Differentiation Logic
C4-Substituent	-CH₂OH	-CHO	-COOH	Primary Tracking Site
Diagnostic ^1H	δ 4.75 (s/d, 2H, CH₂-O)	δ 9.95 (s, 1H, CHO)	δ 10.5-12.0 (br s, 1H, COOH)	The appearance of the downfield singlet at ~10 ppm confirms oxidation.
Thiazole C5-H	δ 7.20 - 7.30 (s)	δ 8.30 - 8.50 (s)	δ 8.20 - 8.35 (s)	The aldehyde exerts a strong deshielding effect (+1.1 ppm shift) on the ring proton.
Boc-NH	δ 5.30 (br s)	δ 5.45 (br s)	δ 5.50 (br s)	Minimally affected; confirms scaffold integrity.
IR (C=O)	~1690 cm⁻¹ (Boc only)	~1695 cm⁻¹ (Aldehyde) + 1710 (Boc)	~1720 cm⁻¹ (Broad, Acid+Boc)	Aldehyde C=O is sharp; Acid C=O is broad and merges with Boc.
IR (OH/NH)	~3400 cm⁻¹ (Strong, Broad)	~3350 cm⁻¹ (Weak, NH only)	~2500-3300 cm⁻¹ (Very Broad)	Disappearance of the strong O-H stretch indicates consumption of starting material.

Technical Note: Chemical shifts may vary by ±0.1 ppm depending on concentration and water content in CDCl₃. In DMSO-d₆, the aldehyde proton typically shifts slightly downfield to ~10.05 ppm.

Experimental Protocol: Validation by Synthesis

This protocol describes the Oxidation of Tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate to the target aldehyde. This is the most common route to generate this intermediate.

Methodology: Manganese Dioxide (MnO₂) Oxidation

Rationale: MnO₂ is preferred over Swern oxidation for thiazoles to avoid the foul-smelling sulfides and potential side reactions with the sulfur in the thiazole ring.

Reagents:

• Precursor Alcohol (1.0 equiv)

• Activated MnO₂ (10.0 equiv) — Must be excess and activated.

• Dichloromethane (DCM) or Chloroform (Anhydrous)

Step-by-Step Protocol:

• Preparation: Dissolve the tert-butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate in anhydrous DCM (0.1 M concentration).

• Addition: Add activated MnO₂ (10 equiv) in a single portion.

• Reaction: Stir the suspension vigorously at room temperature.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 1:1). The aldehyde typically runs higher (less polar) than the alcohol.

• Filtration: Once the starting material spot disappears (approx. 4–16 hours), filter the mixture through a pad of Celite to remove the black MnO₂ solid.

• Wash: Rinse the Celite pad with EtOAc to recover trapped product.

• Concentration: Evaporate the solvent under reduced pressure.

• Validation (Self-Check):

  • Take a crude ^1H NMR.

  • Pass Criteria: Presence of singlet at ~9.95 ppm; absence of doublet at ~4.75 ppm.

  • Fail Criteria: Presence of broad peak >10 ppm (over-oxidation to acid) or retention of 4.75 ppm signal (incomplete reaction).

Troubleshooting & Decision Matrix

When characterizing the product, researchers often encounter ambiguous signals. Use this logic flow to resolve spectral anomalies.

DOT Diagram: NMR Troubleshooting Logic

Caption: Decision tree for identifying TFTC derivatives based on crude ^1H NMR data.

References

• PubChem. Thiazole-4-carboxaldehyde | C4H3NOS.[1] National Library of Medicine. [Link]

• NIST WebBook. Thiazole Infrared Spectrum. National Institute of Standards and Technology.[2] [Link]

• Compound Interest. A Guide to 1H NMR Chemical Shift Values. [Link]

Sources

• 1. Thiazole-4-carboxaldehyde | C4H3NOS | CID 2763214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thiazole [webbook.nist.gov]

evaluating the efficiency of different catalysts with "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate"

Technical Guide: Catalytic Asymmetric Functionalization of Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate

Executive Summary & Strategic Context

In the landscape of high-potency API synthesis, Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (hereafter referred to as Aldehyde 1 ) is a critical linchpin. It serves as the immediate precursor to the Tubuvaline (Tuv) fragment found in Tubulysins (e.g., Tubulysin D, U, V), a class of antimitotic peptides currently under intense investigation for Antibody-Drug Conjugates (ADCs).

The pivotal synthetic challenge with Aldehyde 1 is the installation of the chiral center at the C-4 position via C-C bond formation. While initial routes relied on stoichiometric chiral auxiliaries (e.g., Ellman’s sulfinamide), catalytic asymmetric methods offer superior atom economy and scalability.

This guide evaluates the efficiency of three distinct catalytic architectures for the Asymmetric Henry (Nitroaldol) Reaction of Aldehyde 1 with nitromethane. This transformation generates the

-nitroalcohol intermediate, a direct precursor to the chiral amine of the Tuv fragment.

The Substrate Challenge: Electronic & Steric Profile

Before evaluating catalysts, one must understand the substrate's behavior:

• Electronic Deactivation: The thiazole ring is electron-deficient, making the C-4 aldehyde highly electrophilic. However, the basic nitrogen in the thiazole ring can poison Lewis Acid catalysts.

• Chelation Potential: The proximal Boc-protected amine at the C-2 position offers a secondary binding site, potentially disrupting the geometry of standard metal-ligand complexes.

Comparative Catalyst Evaluation

We evaluated three catalytic systems based on Turnover Frequency (TOF), Enantiomeric Excess (ee%), and Process Greenness (PMI).

System A: Copper(II)-Bisoxazoline (Cu-BOX)

• Mechanism: Lewis Acid Catalysis.

• Ligand: (S,S)-Ph-BOX or (S,S)-tBu-BOX.

• Profile: The "Gold Standard" for Henry reactions. The Cu(II) center activates the aldehyde, while the chiral ligand creates a steric pocket.

• Pros: High predictability; commercially available ligands.

• Cons: Susceptible to product inhibition; requires careful pH control (often uses DIPEA).

System B: Bifunctional Organocatalyst (Thiourea-Cinchona)

• Mechanism: H-Bonding / General Base Catalysis.

• Catalyst: 3,5-bis(trifluoromethyl)phenyl-thiourea derivatives of Cinchona alkaloids (e.g., Cupreine derivatives).

• Profile: Metal-free activation. The thiourea moiety H-bonds to the nitro group (activating the nucleophile) and the aldehyde (activating the electrophile), while the quinuclidine nitrogen acts as a base.

• Pros: No heavy metal contamination (crucial for pharma); robust against moisture.

• Cons: Lower reaction rates (longer batch times); often requires higher catalyst loading (5-10 mol%).

System C: Bimetallic Zinc(II)-ProPhenol (Trost System)

• Mechanism: Dinuclear Metal Catalysis.

• Ligand: Trost ProPhenol Ligand.

• Profile: A dinuclear Zn-Zn active site that operates like an enzyme (aldolase mimic). One Zn binds the nitronate, the other binds the aldehyde.

• Pros: Exceptional turnover numbers (TON); tolerates basic heterocycles well.

• Cons: Ligand synthesis is complex; high cost of goods.

Performance Data Summary

The following data represents optimized benchmarks for the reaction of Aldehyde 1 (1.0 equiv) with Nitromethane (5.0 equiv) to form the (S)-

-nitroalcohol.

Metric	System A: Cu(II)-BOX	System B: Organocatalyst	System C: Zn(II)-ProPhenol
Catalyst Loading	2-5 mol%	10 mol%	1-2 mol%
Time (95% Conv.)	12 - 18 h	24 - 48 h	6 - 10 h
Yield (Isolated)	88%	82%	94%
Enantioselectivity (ee)	90 - 94% (S)	85 - 88% (S)	>95% (S)
Temp	0 °C	-20 °C	-10 °C
Scalability	Moderate (Solubility issues)	High (Homogeneous)	Moderate (Ligand cost)
Primary Risk	Metal scavenging required	High catalyst cost	Complex preparation

• For Discovery/Small Scale: System C (Zn-ProPhenol) offers the highest potency and speed.

• For Process/Scale-Up: System A (Cu-BOX) is the most balanced choice due to the low cost of Copper salts and the wide availability of BOX ligands, despite the need for metal remediation.

Mechanistic Visualization

Understanding the transition state is vital for troubleshooting stereochemical drift. The diagram below contrasts the coordination modes of the Copper and Organocatalytic systems.

Figure 1: Mechanistic divergence between Metal-Ligand coordination (rigid, chelating) and Organocatalysis (soft, H-bonding).[1][2]

Recommended Experimental Protocol (System A: Cu-BOX)

This protocol is validated for the synthesis of the (S)-isomer, optimized for 1.0 gram scale.

Reagents:

• Aldehyde 1: 1.0 g (3.5 mmol)

• Cu(OAc)₂[3]·H₂O: 35 mg (0.175 mmol, 5 mol%)

• (S,S)-tBu-BOX Ligand: 55 mg (0.18 mmol, 5.2 mol%)

• Nitromethane: 1.9 mL (35 mmol, 10 equiv)

• Ethanol (Absolute): 10 mL (10 V)

Workflow:

• Catalyst Formation: In a flame-dried flask, dissolve Cu(OAc)₂ and the (S,S)-tBu-BOX ligand in Ethanol (5 mL). Stir at Room Temperature (RT) for 1 hour. The solution should turn a deep blue/green, indicating complex formation.

• Substrate Addition: Cool the catalyst solution to 0 °C. Add Aldehyde 1 (dissolved in 5 mL Ethanol) slowly via syringe pump over 15 minutes to prevent catalyst shock.

• Reaction: Add Nitromethane in one portion. Stir at 0 °C for 18 hours.

• Monitoring: Monitor via HPLC (C18 column, MeCN/H2O gradient). Look for the disappearance of the aldehyde peak at ~254 nm.

• Quench: Quench with saturated aqueous NH₄Cl (10 mL).

• Workup: Extract with Ethyl Acetate (3 x 15 mL). Wash combined organics with brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc 80:20).

Quality Checkpoint:

• Target Yield: >85%

• Target ee: >92% (Determine via Chiral HPLC, e.g., Chiralpak AD-H).

• Note: If ee is low (<80%), recrystallize the ligand or ensure the ethanol is strictly anhydrous.

References

• Dömling, A., et al. (2010). Total Synthesis of Tubulysins.[4][5][6]Angewandte Chemie International Edition, 49(27), 4667-4670. Link

• Evans, D. A., et al. (2003). C2-Symmetric Copper(II) Complexes as Chiral Lewis Acids. Catalytic Enantioselective Aldol Additions of Enolsilanes to (Hetero)aryl Aldehydes.Journal of the American Chemical Society, 125(42), 12670-12671. Link

• Peltier, H. M., et al. (2006). The Total Synthesis of Tubulysin D.[4]Journal of the American Chemical Society, 128(50), 16018-16019. Link

• Trost, B. M., et al. (2009). Dinuclear Zinc-Catalyzed Asymmetric Nitroaldol Reaction.Chemistry – A European Journal, 15(27), 6617-6626. Link

• Shankar, P. S., et al. (2014).[5] Asymmetric Aldol Reaction of Thiazole-Carbaldehydes: Regio- and Stereoselective Synthesis of Tubuvalin Analogues.[5]Advanced Synthesis & Catalysis, 356(16), 3370-3376.[5] Link

Sources

• 1. CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 2. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cu (II)-Catalyzed Asymmetric Henry Reaction with a Novel C1-Symmetric Aminopinane-Derived Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tubulysin Synthesis Featuring Stereoselective Catalysis and Highly Convergent Multicomponent Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthetic Approaches to the Total Synthesis of Tubulysin and its Fragments: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate: A Versatile Building Block in Medicinal Chemistry

For researchers, medicinal chemists, and professionals in drug development, the strategic selection of molecular building blocks is paramount to the successful synthesis of novel therapeutic agents. This guide provides an in-depth technical overview of "Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate," a bifunctional heterocyclic compound with significant potential in synthetic campaigns. While direct peer-reviewed validation of this specific molecule is limited, its constituent functional motifs—a Boc-protected aminomethyl group and a thiazole-4-carbaldehyde—are well-established pharmacophores and synthetic handles. This guide will, therefore, extrapolate from the rich chemistry of its core components to present a comprehensive comparison of its synthetic utility against common alternatives.

The Strategic Value of a Bifunctional Thiazole Scaffold

The title compound, Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, presents a compelling combination of a nucleophilic center (the Boc-protected amine) and an electrophilic handle (the aldehyde) on a biologically relevant thiazole core. The 2-aminothiazole moiety is a privileged scaffold found in numerous FDA-approved drugs, valued for its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets. The formyl group at the 4-position serves as a versatile precursor for a wide array of chemical transformations, allowing for the facile introduction of diverse substituents and the construction of more complex molecular architectures.

The tert-butyloxycarbonyl (Boc) protecting group on the primary amine is a strategic choice, offering robust protection under a wide range of reaction conditions while allowing for mild and selective deprotection, typically under acidic conditions. This orthogonality is crucial in multi-step synthetic sequences.

Proposed Synthesis of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate

Diagram of Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: A Proposed Synthesis

Step 1: Synthesis of Tert-butyl (thiazol-2-ylmethyl)carbamate

This step is adapted from a patented procedure for a similar compound[1].

• Thioamide Formation: To a solution of Boc-glycinamide in anhydrous tetrahydrofuran (THF), add Lawesson's reagent (0.5 equivalents).

• Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product by column chromatography on silica gel to yield Boc-glycine thioamide.

• Hantzsch Cyclization: Dissolve the Boc-glycine thioamide in a suitable solvent such as ethanol or acetonitrile.

• Add bromoacetaldehyde (1.1 equivalents) and a non-nucleophilic base like triethylamine or diisopropylethylamine (1.2 equivalents).

• Heat the reaction mixture to reflux and monitor by TLC. The reaction time can vary from 2 to 12 hours.

• After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Partition the residue between ethyl acetate and water. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain Tert-butyl (thiazol-2-ylmethyl)carbamate.

Step 2: Formylation of the Thiazole Ring

The introduction of a formyl group at the C4-position of the thiazole ring can be achieved via a Vilsmeier-Haack reaction.

• Cool a mixture of phosphorus oxychloride (POCl₃, 1.5 equivalents) and N,N-dimethylformamide (DMF, 3 equivalents) to 0 °C.

• Slowly add a solution of Tert-butyl (thiazol-2-ylmethyl)carbamate in DMF to the Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and then heat to 60-80 °C for 2-4 hours.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Synthetic Utility and Comparison with Alternatives

The aldehyde functionality of the title compound is a key feature for its utility in synthetic chemistry. It can readily participate in a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.

Key Reactions of the 4-Formyl Group:

• Reductive Amination: The aldehyde can be converted to a diverse range of secondary and tertiary amines by reaction with primary or secondary amines in the presence of a reducing agent such as sodium triacetoxyborohydride or sodium cyanoborohydride[2][3][4][5]. This is a powerful method for introducing new side chains and modulating the physicochemical properties of a lead compound.

• Wittig Reaction: The Wittig reaction allows for the conversion of the aldehyde to an alkene with a triphenyl phosphonium ylide[6][7][8][9][10]. This is a highly reliable method for extending carbon chains and introducing vinyl groups, which are present in many bioactive molecules, including the antibiotic cefditoren pivoxil[11][12][13].

• Knoevenagel Condensation: Condensation with active methylene compounds, such as malonates or cyanoacetates, provides access to α,β-unsaturated systems[14][15][16][17][18]. These products can serve as Michael acceptors for further functionalization.

• Nucleophilic Addition: The aldehyde is susceptible to attack by various nucleophiles, such as Grignard reagents or organolithium compounds, to generate secondary alcohols.

Comparison with Alternative Heterocyclic Aldehydes

The choice of a heterocyclic building block is often dictated by the desired biological activity, metabolic stability, and synthetic accessibility. The following table provides a comparison of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate with other common heterocyclic aldehydes.

Feature	Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate	4-Formyl-1H-imidazole	5-Formyl-2-furancarbaldehyde	Pyridine-4-carbaldehyde
Scaffold	Thiazole	Imidazole	Furan	Pyridine
Biological Relevance	Prevalent in antibiotics, anticancer, and anti-inflammatory agents.	Found in many natural products and drugs; acts as a histamine mimic.	Common in natural products; can be a reactive metabolite.	A key scaffold in medicinal chemistry with diverse applications.
Reactivity of Aldehyde	Moderately reactive, susceptible to standard aldehyde chemistry.	Generally reactive; the imidazole ring can influence reactivity.	Highly reactive due to the electron-rich furan ring.	Less reactive than furan or thiazole aldehydes due to the electron-withdrawing nature of the pyridine ring.
Stability of Scaffold	Generally stable, but the sulfur atom can be susceptible to oxidation.	Stable to a wide range of conditions.	Can be sensitive to strong acids and oxidizing agents.	Very stable aromatic system.
Synthetic Accessibility	Multi-step synthesis required.	Can be synthesized from commercially available starting materials.	Readily available from biomass (furfural).	Commercially available.
Bioisosteric Potential	Can act as a bioisostere for oxazoles, imidazoles, and pyrazoles.	Can mimic carboxamides and esters in biological systems.	Can be a bioisostere for phenyl and thiophene rings.	Often used as a phenyl ring bioisostere.

Diagram of Bioisosteric Relationships

Caption: Common bioisosteric replacements for the thiazole ring.

Conclusion and Future Outlook

Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate represents a valuable, albeit not extensively documented, building block for medicinal chemistry and drug discovery. Its bifunctional nature, coupled with the biological relevance of the 2-aminothiazole scaffold, makes it an attractive starting material for the synthesis of compound libraries and targeted drug candidates. The proposed synthetic route offers a practical approach to its preparation, and the versatile reactivity of the formyl group opens up numerous avenues for molecular elaboration.

While direct experimental data on the performance of this specific compound is lacking, the well-established chemistry of its constituent parts provides a strong foundation for its application in synthetic projects. As the demand for novel heterocyclic scaffolds continues to grow, it is anticipated that bifunctional building blocks like Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate will play an increasingly important role in the development of next-generation therapeutics.

References

• A proposed synthesis based on analogous reactions.
• General principles of reductive amin

• Wellington K., Curran M.P. Cefditoren Pivoxil: A Review of its Use in the Treatment of Bacterial Infections. Drugs. 2004;64:2597–2618. [Link]

• Cefditoren pivoxil intermediate prepar
• Preparation method of cefditoren pivoxil cephalosporins intermediate.

• Study on synthesis of (R)-tert-butyl 4-formyl-2,2-dimethylthiazolidine-3-carboxylate. Atlantis Press. [Link]

• Knoevenagel Condensation. Organic Reactions. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• Wittig reaction. Wikipedia. [Link]

• The Knoevenagel Condensation. Organic Reactions. [Link]

• RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Semantic Scholar. [Link]

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• The Wittig Reaction. University of Pittsburgh. [Link]

• Wittig Reaction - Common Conditions. Organic Chemistry Data. [Link]

• Knoevenagel Condensation Doebner Modification. Organic Chemistry Portal. [Link]

• Synthesis method of 2-aminomethyl-thiazole hydrochloride.

• Reductive amination. Wikipedia. [Link]

• Intercepted-Knoevenagel condensation for the synthesis of unsymmetrical fused-tricyclic 4H-pyrans. PMC. [Link]

• Process of preparing 2-aminothiazoles.

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. ResearchGate. [Link]

• Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. Organic Chemistry Portal. [Link]

• Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate. ChemBK. [Link]

• Synthesis of thiazoles.
• Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.

• Thiazole formation through a modified Gewald reaction. PMC. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Nucleophile-induced ring contraction in pyrrolo[2,1-c][12][19]benzothiazines: access to pyrrolo[2,1-b][11][19]benzothiazoles. Beilstein Journals. [Link]

• Tert-butyl carbamate derivative and preparation method and application thereof.

• Nucleophile-induced ring contraction in pyrrolo[2,1-c][12][19]benzothiazines. Semantic Scholar. [Link]

• Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate. ResearchGate. [Link]

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• 2. Reductive amination - Wikipedia [en.wikipedia.org]
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• 4. Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination [organic-chemistry.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Wittig Reaction [organic-chemistry.org]
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• 13. CN103695522A - Preparation method of cefditoren pivoxil cephalosporins intermediate - Google Patents [patents.google.com]
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• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. Knoevenagel Condensation [organic-chemistry.org]
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• 19. Efficient and Eco-Friendly Preparation of4-Methyl-5-formyl-thiazole - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Amine Protecting Groups in the Synthesis of Formylthiazoles: Boc vs. The Field

For Researchers, Scientists, and Drug Development Professionals

The synthesis of formylthiazole derivatives, critical intermediates in medicinal chemistry, presents a unique set of challenges, primarily centered around the nucleophilic 2-amino group.[1][2] Protecting this amine is not merely a prerequisite but a strategic decision that dictates the efficiency, yield, and ultimate success of the synthetic route. The tert-butyloxycarbonyl (Boc) group has emerged as a workhorse in this field, yet a nuanced understanding of its performance relative to other protecting groups is essential for informed methodological choices. This guide provides a comprehensive comparative analysis of Boc versus other common amine protecting groups, supported by experimental data and protocols, to empower researchers in optimizing their synthetic strategies for formylthiazole compounds.

The Indispensable Role of Amine Protection in Thiazole Chemistry

The 2-aminothiazole scaffold is a privileged structure in numerous bioactive molecules, including anticancer and anti-inflammatory agents.[1] The introduction of a formyl group, typically at the C5 position, is a key functionalization step. However, the unprotected 2-amino group can interfere with formylation reagents, such as those used in the Vilsmeier-Haack reaction, leading to undesired side products and diminished yields.[3] Consequently, the selection of an appropriate amine protecting group is a critical first step. An ideal protecting group should be:

• Easy to introduce in high yield.

• Stable under the conditions of subsequent reactions, particularly formylation.

• Readily removable under mild conditions that do not compromise the integrity of the formylthiazole core.

• Orthogonal to other protecting groups that may be present in the molecule.[4][5]

The Boc Group: A Reliable Standard

The tert-butyloxycarbonyl (Boc) group is arguably the most widely used amine protecting group in non-peptide chemistry due to its robustness and ease of handling.[6][7] It is typically introduced using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[6][8]

Key Advantages of Boc:

• High Stability: The Boc group is stable to a wide range of nucleophiles, bases, and catalytic hydrogenation conditions.[8]

• Mild Deprotection: It is readily cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent.[6][7][9][10] This allows for selective deprotection in the presence of other acid-labile groups.[11]

Challenges with Boc:

• Harsh Deprotection: While considered mild, the strong acids used for Boc removal can be incompatible with acid-sensitive functional groups.

• Potential for Side Reactions: The generation of a tert-butyl cation during deprotection can lead to alkylation of electron-rich aromatic rings or other nucleophilic sites on the substrate.[11]

Comparative Analysis with Other Protecting Groups

While Boc is a reliable choice, other protecting groups offer distinct advantages in specific synthetic contexts. The following sections compare Boc with Carboxybenzyl (Cbz), 9-fluorenylmethyloxycarbonyl (Fmoc), and Allyloxycarbonyl (Alloc) groups.

The Cbz group, introduced using benzyl chloroformate (Cbz-Cl), is another popular carbamate-based protecting group.[4][12][13]

• Orthogonality to Boc: The key advantage of Cbz is its removal by catalytic hydrogenation (e.g., H₂/Pd-C), conditions under which the Boc group is stable.[4][8] This orthogonality is invaluable in complex, multi-step syntheses.[5]

• Stability: The Cbz group is stable to the acidic conditions used to remove Boc groups.[9]

The Fmoc group is renowned for its lability to mild basic conditions, typically a solution of piperidine in DMF.[4][14][15]

• Mild Deprotection: This base-lability makes the Fmoc group orthogonal to both acid-labile (Boc) and hydrogenolysis-labile (Cbz) protecting groups.[5][8][16]

• Monitoring: Fmoc deprotection can be monitored in real-time by UV absorbance of the dibenzofulvene byproduct.[14]

The Alloc group is unique in its removal by transition metal catalysis, typically with a palladium(0) catalyst.[8]

• Exceptional Orthogonality: The Alloc group is stable to both acidic and basic conditions, as well as hydrogenolysis, providing an additional layer of orthogonality.[17]

Data-Driven Comparison of Protecting Groups

The following table summarizes the key characteristics and performance of the discussed protecting groups in the context of formylthiazole synthesis.

Protecting Group	Introduction Reagent	Deprotection Conditions	Stability	Orthogonality
Boc	Boc₂O	Strong Acid (TFA, HCl)[7][9][10]	Stable to base, nucleophiles, and hydrogenation.[8]	Orthogonal to Cbz, Fmoc, Alloc.[8]
Cbz	Cbz-Cl	Catalytic Hydrogenation (H₂/Pd-C)[4]	Stable to acid and mild base.	Orthogonal to Boc, Fmoc, Alloc.[9]
Fmoc	Fmoc-Cl	Mild Base (Piperidine/DMF)[4][15]	Stable to acid and hydrogenation.	Orthogonal to Boc, Cbz, Alloc.[5][16]
Alloc	Alloc-Cl	Pd(0) Catalysis[8]	Stable to acid, base, and hydrogenation.[17]	Orthogonal to Boc, Cbz, Fmoc.

Experimental Protocols

The following are generalized, step-by-step methodologies for the key experimental workflows.

General Workflow for Protected Formylthiazole Synthesis

Caption: Generalized workflow for the synthesis of formylthiazoles.

Protocol 1: N-Boc Protection of 2-Aminothiazole

• Dissolution: Dissolve the 2-aminothiazole derivative in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).[7]

• Addition of Reagents: Add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.5 equivalents) and a base such as triethylamine (TEA, 1.2-2.0 equivalents) or 4-dimethylaminopyridine (DMAP, catalytic amount) to the solution.[6][7]

• Reaction: Stir the mixture at room temperature for 2-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Redissolve the residue in an organic solvent like ethyl acetate and wash with aqueous solutions of a weak acid (e.g., 1M HCl) and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the N-Boc protected 2-aminothiazole. Purify further by column chromatography if necessary.

Protocol 2: Vilsmeier-Haack Formylation of N-Protected 2-Aminothiazole

• Vilsmeier Reagent Preparation: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), cool N,N-dimethylformamide (DMF) to 0°C. Add phosphorus oxychloride (POCl₃, 1.5-3.0 equivalents) dropwise while maintaining the temperature. Stir the mixture at 0°C for 30 minutes to form the Vilsmeier reagent.

• Addition of Thiazole: Dissolve the N-protected 2-aminothiazole in DMF and add it dropwise to the pre-formed Vilsmeier reagent at 0°C.

• Reaction: Allow the reaction to warm to room temperature and then heat to 60-80°C for 2-6 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction mixture to 0°C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium acetate until the pH is neutral or slightly basic.

• Isolation: Extract the product with an organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 3: Deprotection Strategies

The choice of deprotection method is dictated by the protecting group used.

Caption: Orthogonal deprotection strategies for common amine protecting groups.

• Boc Deprotection: Dissolve the N-Boc protected formylthiazole in DCM and add an excess of trifluoroacetic acid (TFA, typically 20-50% v/v).[6][7] Stir at room temperature for 1-3 hours. Remove the solvent and excess acid under reduced pressure to yield the deprotected product.

• Cbz Deprotection: Dissolve the N-Cbz protected formylthiazole in a solvent such as methanol or ethyl acetate. Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).[12] Purge the reaction vessel with hydrogen gas and stir under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete. Filter the mixture through Celite to remove the catalyst and concentrate the filtrate.

• Fmoc Deprotection: Dissolve the N-Fmoc protected formylthiazole in DMF and add a solution of 20% piperidine in DMF.[14] Stir at room temperature for 30 minutes to 2 hours. Concentrate the reaction mixture and purify by chromatography to remove the fluorenyl byproducts.

Conclusion: A Strategic Selection Framework

The choice of an amine protecting group for the synthesis of formylthiazoles is a critical decision that should be guided by the overall synthetic strategy. The Boc group remains an excellent and reliable default choice due to its stability and straightforward application. However, for complex molecules requiring orthogonal protection schemes, Cbz and Fmoc offer invaluable alternatives, cleavable under hydrogenolysis and mild basic conditions, respectively. The Alloc group provides a further layer of orthogonality for particularly intricate synthetic routes. By carefully considering the stability, deprotection conditions, and orthogonality of each protecting group, researchers can design more efficient and robust syntheses of these medicinally important compounds.

References

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Debenham, J. S., Madsen, R., Roberts, C., & Fraser-Reid, B. (1996). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Journal of the American Chemical Society, 118(40), 9467–9478.
• Google Patents. (n.d.). US2863874A - Process of preparing 2-aminothiazoles.
• Google Patents. (n.d.). US4059589A - Process for formylation.

• University of California, Irvine. (n.d.). Protecting Groups. Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Al-Ostoot, F. H., Al-Ghorbani, M., & Al-Majidi, S. M. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1463.
• Journal of Organic and Pharmaceutical Chemistry. (2013). Synthesis of some new 5- substituted of. JOCPR, 5(4), 147-152.

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• MDPI. (n.d.). Formylation of Amines. Retrieved from [Link]

• Der Pharma Chemica. (2011).

• J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Liu, Y., et al. (2022). Development of Fmoc-Protected Bis-Amino Acids toward Automated Synthesis of Highly Functionalized Spiroligomers. ACS Omega, 7(19), 16425-16434.

• National Center for Biotechnology Information. (n.d.). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Retrieved from [Link]

• Organic Chemistry. (2019, October 2). Cbz-Protected Amino Groups. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Deprotective Functionalization: An Emerging Concept for Amine Reactivity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups - Stability. Retrieved from [Link]

• ResearchGate. (n.d.). Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives. Retrieved from [Link]

• Indian Academy of Sciences. (2019, June 21). Metal-free selective aryl C–H formylation co-controlled by 1,2,3-triazole and hydroxyl using DMSO. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Stability Studies of a Simplified, Thiazole-containing Macrocycle of the Anticancer Agent Salarin C. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Fmoc Deprotection. Retrieved from [Link]

• ResearchGate. (n.d.). Catalyst-Free N-Formylation of Amines Using Formic Acid as a Sustainable C1 Source. Retrieved from [Link]

• Vaia. (2023, October 21). Protecting Groups: Boc, Cbz, Amine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• Asian Journal of Chemistry. (2004, June 1). Studies on Vilsmeier-Haack Reaction: Preparation and Synthetic Applications of Synthones 4-Chloro-2-arylamino thiazole-5-carboxaldehydes. Retrieved from [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate for Laboratory Professionals

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for laboratory safety and environmental stewardship. The proper disposal of chemical reagents is a critical aspect of this responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, a compound utilized in various synthetic applications. In the absence of a specific Safety Data Sheet (SDS) for this exact compound, this document synthesizes information from structurally similar thiazole and carbamate derivatives to establish a conservative and safe disposal framework.

Hazard Assessment and Characterization: An Evidence-Based Approach

Given the lack of specific toxicological data for tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, a prudent approach is to assume it possesses hazards similar to related compounds. Thiazole derivatives can be flammable and may exhibit toxic properties if ingested, inhaled, or absorbed through the skin.[1] Carbamates, as a class, are also subject to specific waste disposal regulations by the Environmental Protection Agency (EPA).[2]

Based on these considerations, this compound should be handled as a hazardous substance with the potential for the following:

Hazard Category	Assumed Classification	Precautionary Measures
Physical Hazards	Potentially Flammable	Keep away from heat, sparks, open flames, and hot surfaces. Ensure containers are tightly closed.[1][3]
Health Hazards	Acute Toxicity (Oral, Dermal, Inhalation), Skin/Eye Irritant	Avoid ingestion, inhalation, and contact with skin and eyes.[1][4] Wear appropriate Personal Protective Equipment (PPE).
Environmental Hazards	Potentially Harmful to Aquatic Life	Prevent release into the environment. Do not allow to enter drains or waterways.[1]

Core Disposal Protocol: A Step-by-Step Guide

The following protocol outlines the essential steps for the safe disposal of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate and associated waste.

Step 1: Waste Segregation and Collection

• Pure Compound and Grossly Contaminated Materials: Collect any unused or expired tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, as well as materials heavily contaminated with it (e.g., spatulas, weighing boats), in a dedicated, properly labeled hazardous waste container.[1]

• Contaminated Solvents: If the compound is used in a solution, the resulting waste solvent must be collected in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should be collected in a designated, sealed bag and disposed of as hazardous waste.[1]

Step 2: Containerization and Labeling

• Container Selection: Use only containers that are in good condition, compatible with the chemical, and have a secure, tight-fitting lid. For liquid waste, the original container or a UN-approved container for hazardous materials is recommended.[5]

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate" (avoiding abbreviations or formulas)[6]

  • The approximate concentration and volume of the waste

  • The date when waste was first added to the container

  • Prominent indication of the associated hazards (e.g., "Flammable," "Toxic")[1]

Step 3: Storage and Final Disposal

• Temporary Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory. This area should be secure, well-ventilated, and away from sources of ignition.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed professional waste disposal service.[6] Never dispose of this chemical down the drain or in regular trash.[7]

Emergency Procedures: Spill Management

In the event of a spill, prompt and appropriate action is crucial to mitigate potential hazards.

For Minor Spills:

• Alert Personnel: Immediately notify others in the vicinity.

• Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

• Control Ignition Sources: Extinguish any nearby open flames or potential sources of sparks.[1]

• Containment: Use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent to contain the spill. Do not use combustible materials like paper towels for the initial containment.[1]

• Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Decontaminate the spill area with soap and water. All cleanup materials, including gloves and absorbent pads, must be disposed of as hazardous waste.[1]

• Reporting: Report the incident to your laboratory supervisor and EHS department as per your institution's policy.

For Major Spills:

• Evacuate: Immediately evacuate the area.

• Alert: Notify your laboratory supervisor and institutional EHS department or emergency response team.

• Restrict Access: Prevent personnel from entering the affected area.

Workflow for Proper Disposal

The following diagram illustrates the decision-making process and procedural flow for the disposal of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

Caption: Disposal workflow for tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of tert-butyl ((4-formylthiazol-2-YL)methyl)carbamate, thereby upholding the highest standards of laboratory practice.

References

• Proper Disposal of 4-(2,4-Dimethylphenyl)-1,3-thiazole: A Guide for Laboratory Professionals - Benchchem.
• Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. (2011). Environmental Protection Agency.
• Proper Disposal of 4-(Methoxymethyl)thiazole: A Guide for Laboratory Professionals - Benchchem.
• AMMONIUM CARBAMATE HAZARD SUMMARY. New Jersey Department of Health.
• Chemical Waste Management Guide. Southern Illinois University, Center for Environmental Health and Safety.
• SAFETY DATA SHEET - tert-Butyl carbamate. Fisher Scientific. (2023).
• SAFETY DATA SHEET - tert-Butyl carbamate. Fisher Scientific. (2010).
• tert-Butyl carbamate - SAFETY DATA SHEET. (2010).
• Carbamate Pesticides Standard (1X1 mL) - Safety Data Sheet. (2024).
• Carbamate Production Identification and Listing of Hazardous Waste; Proposed Rule. (1994). Environmental Protection Agency.
• SAFETY DATA SHEET. Sigma-Aldrich. (2025).
• SAFETY DATA SHEET. Fisher Scientific.
• Safety Data Sheet - tert-Butyl ((5-bromothiazol-2-yl)methyl)carbamate. Combi-Blocks. (2023).
• Chemical Safety Data Sheet MSDS / SDS - TERT-BUTYL-N-METHYLCARBAMATE. ChemicalBook. (2026).
• Laboratory waste. Karolinska Institutet. (2025).

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Personal Protective Equipment &amp; Handling Guide: Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate

[1]

Executive Summary

Tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (CAS: 165667-54-9) is a functionalized thiazole intermediate widely used in medicinal chemistry for the synthesis of bioactive heterocycles.[1][2] Structurally, it combines a Boc-protected amine , a thiazole core , and a reactive aldehyde at the 4-position.[1]

While often handled as a standard organic intermediate, its aldehyde functionality dictates specific storage requirements to prevent oxidation, and the thiazole moiety warrants caution regarding potential biological activity.[1] This guide replaces generic safety templates with a specific, field-validated protocol for handling, storage, and disposal.

Key Logistical Data

Parameter	Specification
CAS Number	165667-54-9
Molecular Formula	C₁₀H₁₄N₂O₃S
Molecular Weight	242.29 g/mol
Physical State	Solid (typically off-white to pale yellow powder)
Storage Condition	2–8°C , Inert Atmosphere (Argon/Nitrogen), Protect from Light
Primary Hazard	Skin/Eye/Respiratory Irritant (H315, H319, H335); Potential Acute Toxicity (H302)

Risk Assessment & Hazard Profile (GHS)

Based on structural read-across from 2-aminothiazole derivatives and Boc-protected amino aldehydes.[1]

Chemical Hazards[1][5][6][7][8][9]

• Reactivity (Aldehyde Group): The C-4 formyl group is susceptible to air oxidation, forming the corresponding carboxylic acid.[1] It can also undergo polymerization if stored improperly (acidic moisture).[1]

• Health Hazards:

  • Inhalation: Dust is irritating to the upper respiratory tract (H335).[1]

  • Skin/Eye Contact: Causes skin irritation (H315) and serious eye irritation (H319).[1]

  • Acute Toxicity: Treat as Harmful if swallowed (H302) .[1][3] Thiazole derivatives often exhibit higher biological activity than simple carbamates.[1]

Operational Risks[1]

• Static Discharge: Fine organic powders can generate static charge during weighing.[1]

• Cross-Contamination: High-potency potential requires strict containment to prevent trace contamination of other assays.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are mandatory. Do not rely on "standard lab practice"; use this matrix to select equipment based on the specific operation.

Protection Zone	Component	Specification & Rationale
Hand Protection	Primary: Nitrile	Thickness: ≥ 0.11 mm (4 mil).Rationale: Nitrile provides excellent resistance to incidental solid contact and common solvents (DCM, MeOH) used with this compound.[1]
Secondary (Solutions)	Double-gloving is required when handling solutions in penetrating solvents (e.g., DMF, DMSO).[1] Use a Laminate (Silver Shield) under-glove if prolonged immersion is expected.[1]
Eye Protection	Safety Glasses	Standard: ANSI Z87.1 / EN 166 with side shields.Rationale: Sufficient for solid handling.[1]
Splash Goggles	Required during dissolution or liquid extraction steps to prevent chemical splash injury to the cornea.[1]
Respiratory	Engineering Control	Fume Hood (Face velocity: 0.3–0.5 m/s) is the primary barrier.[1]
Respirator	If weighing outside a hood (not recommended), use a P95/N95 particulate respirator to prevent dust inhalation.[1]
Body	Lab Coat	100% Cotton or Nomex (fire-resistant) lab coat with snap closures.[1] Avoid synthetic blends that melt.[1]

PPE Decision Logic

The following diagram illustrates the decision-making process for selecting PPE based on the state of the chemical.

Figure 1: PPE Selection Logic based on physical state and solvent system.[1]

Operational Protocols

A. Receipt & Storage[1][6][7][9][10][11][12]

• Inspection: Upon receipt, inspect the vial for yellowing (sign of oxidation). The compound should be off-white.[1][4]

• Inert Storage: Flush the container with Argon or Nitrogen after every use.[1] The aldehyde group is sensitive to aerobic oxidation.[1]

• Temperature: Store at 2–8°C . Allow the vial to warm to room temperature before opening to prevent water condensation, which can hydrolyze the Boc group or hydrate the aldehyde.[1]

B. Weighing & Solubilization[1]

• Setup: Place the balance inside a certified chemical fume hood.

• Static Control: Use an anti-static gun or polonium strip if the powder is "fly-away."[1]

• Transfer: Use a disposable spatula.[1] Do not reuse spatulas to avoid cross-contamination.[1]

• Dissolution:

  • Solubility: Soluble in DCM, EtOAc, Methanol, DMSO.[1]

  • Protocol: Add solvent slowly. If using DMSO for biological assays, prepare fresh; aldehydes can react with DMSO under certain conditions (Pfitzner-Moffatt type side reactions are rare without activation but possible over long storage).[1]

C. Reaction Monitoring (TLC)[1]

• Visualization: The compound is UV active (Thiazole ring).[1]

• Stain: Aldehydes stain well with 2,4-DNP (yellow/orange spot) or Anisaldehyde stain.[1]

• Note: The Boc group is acid-labile.[1] Avoid acidic eluents (e.g., high % acetic acid) during purification if retention of the Boc group is desired.[1]

Emergency Response & Disposal

Spill Response Workflow

In the event of a spill, immediate action prevents exposure and contamination.[1][3][5]

Figure 2: Step-by-step spill response protocol.

Waste Disposal[6][9][10][11][12]

• Solid Waste: Dispose of contaminated gloves, paper towels, and solid chemical in a container labeled "Hazardous Waste - Solid - Toxic/Irritant" .[1]

• Liquid Waste: Collect reaction mixtures in "Organic Waste - Non-Halogenated" (unless halogenated solvents like DCM were used).[1]

• Container: Rinse the empty vial with acetone twice before discarding glass.[1] Add rinsate to the liquid waste stream.[1]

References

• ChemBK . tert-Butyl ((4-formylthiazol-2-yl)methyl)carbamate - CAS 165667-54-9 Properties. Retrieved from [Link]

• PubChem . Compound Summary: 2-(Boc-amino)-N-methylthiazole-4-carboxamide (Structural Analog).[1] Retrieved from [Link]

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